(E)-5-Decen-1-yne

• CAS: 53963-07-8

Core Science & Biosynthesis

(E)-5-Decen-1-yne (CAS: 53963-07-8): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-5-Decen-1-yne is a chemical compound featuring both a double and a triple carbon-carbon bond, classifying it as an enyne. This guide provides a detailed overview of its chemical and physical properties, predicted spectral data, potential synthetic methodologies, and a discussion of the general biological significance of the enyne functional group. Due to the limited availability of specific experimental data for this compound, this document integrates established chemical principles and data from related structures to offer a comprehensive theoretical profile.

Chemical and Physical Properties

Property	Value	Source
CAS Number	53963-07-8	[1]
Molecular Formula	C₁₀H₁₆	[1][2]
Molecular Weight	136.24 g/mol	[1]
Predicted Boiling Point	~170-180 °C
Predicted Density	~0.77-0.79 g/cm³
Predicted XlogP	3.7	[2]

Spectral Data (Predicted)

Detailed experimental spectra for (E)-5-Decen-1-yne are not currently published. However, based on its structure, the following spectral characteristics can be predicted.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the protons adjacent to the alkyne and alkene moieties, as well as for the aliphatic chain.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity
H-1 (≡C-H)	2.0 - 2.3	t
H-2 (-CH₂-C≡)	2.2 - 2.5	m
H-3 (-CH₂-)	1.4 - 1.6	m
H-4 (-CH₂-C=)	2.0 - 2.2	m
H-5, H-6 (=CH-)	5.3 - 5.6	m
H-7 (-CH₂-)	1.9 - 2.1	m
H-8 (-CH₂-)	1.3 - 1.5	m
H-9 (-CH₃)	0.8 - 1.0	t

¹³C NMR Spectroscopy

The carbon NMR spectrum will be characterized by the downfield shifts of the sp-hybridized carbons of the alkyne and the sp²-hybridized carbons of the alkene.

Carbon Assignment	Predicted Chemical Shift (ppm)
C-1 (≡C-H)	68 - 72
C-2 (-C≡)	80 - 85
C-3, C-4, C-7, C-8 (Aliphatic -CH₂-)	20 - 40
C-5, C-6 (=CH-)	120 - 140
C-9 (-CH₂-)	13 - 15
C-10 (-CH₃)	~14

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying the key functional groups in (E)-5-Decen-1-yne.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
≡C-H stretch (terminal alkyne)	3300 - 3260	Strong, sharp
C≡C stretch	2140 - 2100	Weak to medium
C=C stretch (trans alkene)	1675 - 1665	Weak
=C-H bend (trans alkene)	970 - 960	Strong
C-H stretch (sp³)	2960 - 2850	Strong

Mass Spectrometry

The electron ionization mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 136. Key fragmentation patterns would likely involve cleavage at the allylic and propargylic positions, leading to characteristic fragment ions.

m/z	Possible Fragment
136	[M]⁺
121	[M - CH₃]⁺
107	[M - C₂H₅]⁺
93	[M - C₃H₇]⁺
79	[M - C₄H₉]⁺

Experimental Protocols: Synthesis of (E)-5-Decen-1-yne

A plausible and efficient synthetic route to (E)-5-Decen-1-yne is the Sonogashira coupling reaction. This powerful cross-coupling reaction forms a carbon-carbon bond between a terminal alkyne and a vinyl halide.[3][4][5][6][7]

General Sonogashira Coupling Protocol

This protocol is a general representation and would require optimization for the specific substrates.

Materials:

• (E)-1-halo-1-octene (e.g., (E)-1-iodo-1-octene)

• Ethynyltrimethylsilane or acetylene gas

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine, diisopropylamine)

• Anhydrous solvent (e.g., THF, DMF)

Procedure:

• To a dry, inert-atmosphere flask, add the palladium catalyst, copper(I) iodide, and the (E)-1-halo-1-octene in the anhydrous solvent.

• Add the amine base to the mixture.

• Introduce the terminal alkyne (e.g., bubble acetylene gas through the solution or add ethynyltrimethylsilane).

• Stir the reaction mixture at room temperature or with gentle heating until the starting materials are consumed (monitored by TLC or GC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

If a silyl-protected alkyne is used, a subsequent deprotection step with a fluoride source (e.g., TBAF) or base is necessary to yield the terminal alkyne.

Potential Biological Activity and Applications

While no specific biological activity has been reported for (E)-5-Decen-1-yne, the enyne moiety is present in a variety of natural products and biologically active compounds.[8] Enynes have been shown to exhibit a range of activities, including anti-inflammatory, anti-tumor, and anti-parasitic properties.[3][8][9][10] The presence of both an alkene and an alkyne offers multiple points for metabolic transformation or interaction with biological targets. The structural rigidity and defined geometry of the enyne functional group can be advantageous in drug design for optimizing binding to protein targets.

Visualizations

Synthesis Workflow: Sonogashira Coupling

Caption: General workflow for the synthesis of (E)-5-Decen-1-yne via Sonogashira coupling.

Logical Relationship of Spectral Prediction

Caption: Logical flow from chemical structure to predicted spectral data.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. PubChemLite - 5-decen-1-yne, (5e)- (C10H16) [pubchemlite.lcsb.uni.lu]
• 3. 7.10. Sonogashira Coupling Between a Vinylic Halide and a Terminal Alkyne | Comprehensive Organic Chemistry Experiments for the Laboratory Classroom | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Biosynthesis of alkyne-containing natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insights on the isolation, biological activity and synthetic protocols of enyne derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Spectroscopic Analysis of (E)-5-Decen-1-yne: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Decen-1-yne is an organic molecule with the chemical formula C₁₀H₁₆ and a molecular weight of approximately 136.24 g/mol .[1] Its structure features a ten-carbon chain containing both a trans-configured double bond at the 5-position and a terminal triple bond at the 1-position. This combination of functional groups makes it a potentially valuable building block in organic synthesis. This document aims to provide a comprehensive guide to the spectroscopic properties of (E)-5-Decen-1-yne. However, a thorough search of available scientific literature and chemical databases reveals a significant lack of published experimental spectroscopic data for this specific compound. While predicted data and information for analogous compounds are available, experimentally derived ¹H NMR, ¹³C NMR, and IR spectra for (E)-5-Decen-1-yne could not be located.

This guide will therefore present the available predicted data, discuss the expected spectroscopic characteristics based on its structure, and provide generalized experimental protocols for its synthesis and subsequent spectroscopic analysis.

Predicted Spectroscopic Data

While experimental spectra are not available, computational predictions can offer insights into the expected spectroscopic behavior of (E)-5-Decen-1-yne.

Mass Spectrometry

Mass spectrometry is a key technique for determining the molecular weight and fragmentation pattern of a compound. Predicted mass-to-charge ratios (m/z) for various adducts of (E)-5-Decen-1-yne have been calculated and are presented in Table 1.

Adduct	Predicted m/z
[M+H]⁺	137.13248
[M+Na]⁺	159.11442
[M-H]⁻	135.11792
[M+NH₄]⁺	154.15902
[M+K]⁺	175.08836
[M]⁺	136.12465
Data sourced from PubChem.

Expected Spectroscopic Features

Based on the structure of (E)-5-Decen-1-yne, the following characteristic signals would be anticipated in its spectroscopic analyses.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals corresponding to the different types of protons in the molecule. Key expected chemical shifts (δ) in ppm relative to TMS are:

• Terminal Alkyne (C≡C-H): A signal around 1.9-2.5 ppm.

• Olefinic Protons (-CH=CH-): Two signals in the range of 5.3-5.6 ppm, likely appearing as complex multiplets due to coupling to each other and adjacent methylene protons. The large coupling constant (typically >12 Hz) between these protons would confirm the E (trans) configuration.

• Allylic and Propargylic Protons: Methylene protons adjacent to the double and triple bonds would appear in the range of 2.0-2.3 ppm.

• Aliphatic Protons: The remaining methylene and methyl protons of the butyl group would be found in the upfield region of the spectrum, typically between 0.9 and 1.5 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum would provide information on the carbon framework of the molecule. Expected chemical shifts (δ) in ppm are:

• Alkynyl Carbons (-C≡C-): Two signals in the range of 65-90 ppm.

• Olefinic Carbons (-CH=CH-): Two signals in the range of 120-140 ppm.

• Aliphatic Carbons: Signals for the methylene and methyl carbons would appear in the upfield region, from approximately 13-40 ppm.

Infrared (IR) Spectroscopy

The IR spectrum is used to identify the presence of specific functional groups. For (E)-5-Decen-1-yne, the following characteristic absorption bands (in cm⁻¹) are expected:

• Terminal Alkyne (≡C-H stretch): A sharp peak around 3300 cm⁻¹.

• C≡C Stretch: A weak absorption around 2100 cm⁻¹.

• C=C Stretch: An absorption around 1665-1675 cm⁻¹.

• Trans C-H bend (out-of-plane): A strong band around 960-970 cm⁻¹.

• sp³, sp², and sp C-H Stretches: Bands in the region of 2850-3050 cm⁻¹.

Experimental Protocols

General Synthesis of an En-yne

A common method for the synthesis of en-ynes involves the coupling of a vinyl halide with a terminal alkyne, a reaction known as the Sonogashira coupling. A plausible route to (E)-5-Decen-1-yne could involve the coupling of (E)-1-bromo-1-hexene with 1-butyne.

Materials:

• (E)-1-bromo-1-hexene

• 1-Butyne

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• A suitable amine base (e.g., triethylamine or diisopropylamine)

• Anhydrous solvent (e.g., tetrahydrofuran or toluene)

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium catalyst and CuI.

• Dissolve the reagents in the anhydrous solvent.

• Add the amine base, followed by (E)-1-bromo-1-hexene and 1-butyne.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or GC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be recorded on a spectrometer (e.g., 400 or 500 MHz). The purified sample would be dissolved in a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer. A neat sample would be placed on the ATR crystal, or a solution in a suitable solvent (e.g., CCl₄) would be analyzed in a salt cell.

Mass Spectrometry (MS): Mass spectra would be acquired using a mass spectrometer, typically coupled with a gas chromatograph (GC-MS) for separation and analysis. Electron ionization (EI) or chemical ionization (CI) could be used.

Workflow for Spectroscopic Analysis

The general workflow for the synthesis and spectroscopic characterization of a compound like (E)-5-Decen-1-yne is illustrated in the following diagram.

Caption: General workflow for the synthesis and spectroscopic analysis of an organic compound.

Conclusion

While a detailed experimental spectroscopic dataset for (E)-5-Decen-1-yne is not currently available in the public domain, this guide provides the predicted mass spectrometry data and a discussion of the expected NMR and IR spectral features. Furthermore, a general protocol for its synthesis and subsequent characterization is outlined. Researchers interested in this compound for applications in drug development or other areas of chemical synthesis will likely need to perform the synthesis and full spectroscopic characterization in their own laboratories. The information provided herein should serve as a useful starting point for such an endeavor.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]

An In-Depth Technical Guide to the Physical and Chemical Properties of Enynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enynes, a class of hydrocarbons characterized by the presence of both a carbon-carbon double bond (alkene) and a carbon-carbon triple bond (alkyne), are versatile building blocks in organic synthesis and are found in the core structure of various natural products and pharmaceuticals. Their unique electronic and structural features give rise to a rich and diverse reactivity, making them valuable synthons for the construction of complex molecular architectures. This guide provides a comprehensive overview of the physical and chemical properties of enynes, with a focus on data-driven insights, detailed experimental protocols, and the illustration of key reaction mechanisms and biological pathways.

Physical Properties of Enynes

The physical properties of enynes are influenced by their molecular weight, degree of conjugation, and the nature of their substituents. While data for a wide range of substituted enynes is dispersed throughout the literature, the properties of the parent member of the series, vinylacetylene (but-1-en-3-yne), provide a fundamental reference point.

Tabulated Physical Property Data

Property	Vinylacetylene (but-1-en-3-yne)	1,4-Diphenyl-1,3-butadiene	Notes
Molecular Formula	C4H4	C16H14
Molar Mass	52.07 g/mol	206.28 g/mol
Boiling Point	5 °C	350 °C (lit.)[1][2]	The boiling point of enynes generally increases with molecular weight.
Melting Point	-138 °C	150-152 °C (lit.)[1][2]	Symmetry and intermolecular forces play a significant role in the melting point.
Solubility	Low in water	Slightly soluble in water[1]	Enynes are generally soluble in organic solvents.

Structural Parameters

The geometry of the enyne functional group is defined by the sp2-hybridized carbons of the double bond and the sp-hybridized carbons of the triple bond. This arrangement results in a linear geometry around the alkyne and trigonal planar geometry around the alkene.

Bond	Typical Bond Length (pm)	Bond Angle	Typical Bond Angle (°)
C-C (single)	154	C-C-C (sp3)	~109.5
C=C (double)	134	C=C-C (sp2)	~120
C≡C (triple)	120	C≡C-C (sp)	180

Chemical Properties and Reactivity

The chemical reactivity of enynes is rich and varied, stemming from the distinct yet interactive nature of the alkene and alkyne moieties. Key reactions include cycloadditions, metathesis, and transition metal-catalyzed cross-coupling reactions.

Enyne Metathesis

Enyne metathesis is a powerful bond reorganization reaction catalyzed by metal carbenes, most notably ruthenium-based Grubbs-type catalysts, to produce 1,3-dienes. The reaction can be performed as an intermolecular (cross-enyne metathesis) or intramolecular (ring-closing enyne metathesis, RCEYM) transformation.[3] The driving force is often the formation of a thermodynamically stable conjugated diene system.[3]

Caption: A generalized workflow for a typical Ring-Closing Enyne Metathesis (RCEYM) experiment.

Sonogashira Coupling

The Sonogashira coupling is a widely used method for the synthesis of enynes. It involves the cross-coupling of a vinyl or aryl halide with a terminal alkyne, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[4][5][6]

Caption: A simplified representation of the Sonogashira coupling catalytic cycle.

Experimental Protocols

General Protocol for Ring-Closing Enyne Metathesis (RCEYM)

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: A flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser is placed under an inert atmosphere (e.g., argon or nitrogen).

• Solvent and Substrate: The enyne substrate is dissolved in a degassed, anhydrous solvent (e.g., toluene or dichloromethane) to a typical concentration of 0.01-0.1 M.

• Catalyst Addition: The Grubbs catalyst (1st or 2nd generation, typically 1-5 mol%) is added to the stirred solution. The flask is often protected from light.

• Reaction: The reaction mixture is heated to the desired temperature (typically 40-80 °C) and stirred. The progress of the reaction is monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Upon completion, the reaction is cooled to room temperature and quenched by the addition of a small amount of a phosphine scavenger (e.g., triphenylphosphine) or ethyl vinyl ether to deactivate the catalyst.

• Workup and Purification: The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired cyclic diene product.

Detailed Protocol for Sonogashira Coupling

The following is a representative procedure for the synthesis of an enyne via Sonogashira coupling.

• Reaction Setup: To a dry Schlenk tube under an argon atmosphere, add the vinyl halide (1.0 eq.), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (0.05 eq.), and a copper(I) salt, typically CuI (0.025 eq.).

• Solvent and Reagents: Add a degassed solvent, such as tetrahydrofuran (THF) or an amine like diisopropylamine, which can also act as the base.[4]

• Addition of Reactants: Sequentially add the base (if not used as the solvent, e.g., diisopropylamine, 7.0 eq.) and the terminal alkyne (1.1 eq.).[4]

• Reaction: Stir the reaction mixture at room temperature for a specified time (e.g., 3 hours), monitoring the progress by TLC.[4]

• Workup: Upon completion, dilute the reaction mixture with an organic solvent like diethyl ether and filter through a pad of celite to remove the catalyst residues.[4]

• Extraction and Washing: Transfer the filtrate to a separatory funnel and wash sequentially with a saturated aqueous solution of ammonium chloride, saturated aqueous sodium bicarbonate, and brine.[4]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure enyne.

Spectroscopic Data of Enynes

Spectroscopic techniques are indispensable for the characterization of enynes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The chemical shifts of protons in enynes are characteristic. Vinylic protons typically resonate in the range of δ 5.0-7.0 ppm, while acetylenic protons, if present, appear further upfield around δ 2.0-3.0 ppm due to the magnetic anisotropy of the triple bond.

• ¹³C NMR: The sp² carbons of the alkene typically appear in the δ 110-150 ppm region, while the sp carbons of the alkyne are found in the δ 65-90 ppm range.

Example: Phenylacetylene

• ¹H NMR (CDCl₃): δ 7.48 (m, 2H, Ar-H), 7.21-7.40 (m, 3H, Ar-H), 3.06 (s, 1H, C≡C-H).

• ¹³C NMR (CDCl₃): δ 132.3 (Ar-C), 129.2 (Ar-C), 128.4 (Ar-C), 122.3 (Ar-C), 83.5 (Ar-C≡C), 77.5 (Ar-C≡C).

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups in enynes.

• C≡C Stretch: A weak to medium, sharp absorption band appears in the region of 2100-2260 cm⁻¹.

• C=C Stretch: A medium intensity band is observed in the 1620-1680 cm⁻¹ region.

• ≡C-H Stretch: For terminal alkynes, a sharp, strong band is present around 3300 cm⁻¹.

• =C-H Stretch: This absorption is typically found just above 3000 cm⁻¹.

Mass Spectrometry (MS)

The fragmentation of enynes in mass spectrometry is governed by the principles of radical cation stability. Common fragmentation pathways involve cleavage of bonds adjacent to the unsaturation, leading to the formation of stable carbocations. The molecular ion peak (M⁺) is usually observable. Fragmentation patterns can be complex and are influenced by the overall structure of the molecule.[6][7] Common losses include small neutral molecules and radicals.

Enynes in Drug Development: The Case of Enediyne Antibiotics

A prominent class of enyne-containing natural products with significant relevance to drug development is the enediyne antibiotics, such as calicheamicin and esperamicin.[8][9] These molecules exhibit potent antitumor activity due to their unique mechanism of action, which involves the generation of a highly reactive diradical species that causes DNA damage.[6][8]

Mechanism of Action and Cellular Response

The enediyne core of these antibiotics is a "warhead" that, upon activation, undergoes a Bergman cyclization to form a p-benzyne diradical. This diradical is capable of abstracting hydrogen atoms from the sugar-phosphate backbone of DNA, leading to double-strand breaks.[10][11] This DNA damage triggers a cellular response cascade that can ultimately lead to apoptosis (programmed cell death).[12]

Caption: A simplified signaling pathway of enediyne-induced DNA damage and cellular response.

This DNA damage is recognized by cellular surveillance proteins, primarily the ATM (ataxia-telangiectasia mutated) and ATR (ATM and Rad3-related) kinases.[9] The activation of these kinases initiates a signaling cascade that includes the hyperphosphorylation of Replication Protein A (RPA), a key protein involved in DNA replication and repair.[8] This leads to the activation of cell cycle checkpoints, arresting the cell cycle to allow for DNA repair. If the damage is too extensive, the cell is directed towards apoptosis.[12] The ability of enediynes to induce potent and specific DNA damage has made them attractive candidates for the development of antibody-drug conjugates (ADCs) for targeted cancer therapy.

Conclusion

Enynes are a fascinating and synthetically valuable class of molecules. Their distinct physical properties and rich chemical reactivity have established them as important tools in organic synthesis. Furthermore, the potent biological activity of naturally occurring enynes, particularly the enediyne antibiotics, continues to inspire the development of novel therapeutic agents. A thorough understanding of their properties, as outlined in this guide, is crucial for researchers and professionals working at the forefront of chemical synthesis and drug discovery.

References

• 1. Ethylenediaminetetraacetic acid - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. The cellular response to DNA damage induced by the enediynes C-1027 and neocarzinostatin includes hyperphosphorylation and increased nuclear retention of replication protein a (RPA) and trans inhibition of DNA replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Designer enediynes generate DNA breaks, interstrand cross-links, or both, with concomitant changes in the regulation of DNA damage responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. iq.usp.br [iq.usp.br]
• 11. youtube.com [youtube.com]
• 12. Organic chemistry - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Stereochemistry of the Trans Double Bond in (E)-5-Decen-1-yne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the stereochemistry of the trans double bond in the enyne, (E)-5-Decen-1-yne. This document outlines the fundamental principles that define its geometric isomerism, supported by spectroscopic data from analogous compounds, established experimental protocols for stereochemical determination, and a generalized view of its potential role in biological signaling pathways.

Introduction to the Stereochemistry of (E)-5-Decen-1-yne

(E)-5-Decen-1-yne is a ten-carbon enyne characterized by a terminal alkyne and a trans-configured double bond at the C5 position. The "E" designation in its nomenclature, derived from the German entgegen (opposite), specifies that the higher priority substituents on each carbon of the double bond are on opposite sides. In this case, the butyl group on C6 and the but-4-yn-1-yl group on C4 are on opposite sides of the double bond. This specific spatial arrangement of atoms, known as stereoisomerism, is crucial as it dictates the molecule's overall shape and, consequently, its physical, chemical, and biological properties.

The rigidity of the carbon-carbon double bond prevents free rotation, giving rise to distinct cis (Z) and trans (E) isomers. The trans configuration of (E)-5-Decen-1-yne results in a more linear and less sterically hindered molecular geometry compared to its cis counterpart. This structural feature can significantly influence its interaction with biological targets such as enzymes and receptors, a critical consideration in the field of drug development.

Spectroscopic Analysis of the Trans Double Bond

The primary method for unequivocally determining the stereochemistry of a double bond is Nuclear Magnetic Resonance (NMR) spectroscopy, particularly the analysis of proton-proton coupling constants (¹JHH). Infrared (IR) spectroscopy also offers a characteristic signal for trans double bonds.

Table 1: Spectroscopic Data for the Trans Double Bond in (E)-5-Decen-1-ol

Spectroscopic Technique	Feature	Observed Value/Range	Reference Compound
¹H NMR	Vicinal Coupling Constant (³JH-H)	12-18 Hz (typical for trans)	(E)-5-decen-1-ol
¹H NMR	Chemical Shift (δ) of Vinylic Protons	~5.4 ppm	(E)-5-decen-1-ol
¹³C NMR	Chemical Shift (δ) of Vinylic Carbons	~125-135 ppm	General Alkenes
Infrared (IR) Spectroscopy	C-H out-of-plane bend	965 cm⁻¹	(E)-5-decen-1-ol[1]

The most definitive evidence for the trans configuration comes from the ¹H NMR coupling constant between the two vinylic protons. A coupling constant in the range of 12-18 Hz is characteristic of a trans relationship, while a cis relationship typically exhibits a smaller coupling constant of 6-12 Hz[2]. The IR spectrum of (E)-5-decen-1-ol shows a distinct absorption at 965 cm⁻¹, which is a hallmark of the out-of-plane C-H bending vibration of a trans-disubstituted alkene[1].

Experimental Protocols for Stereochemical Determination

The following outlines a general experimental workflow for the synthesis and stereochemical confirmation of a trans-enyne like (E)-5-Decen-1-yne.

3.1. Stereoselective Synthesis

A common strategy for the stereoselective synthesis of trans-enynes involves the reduction of a corresponding diyne. The use of a dissolving metal reduction, such as sodium in liquid ammonia, is a well-established method for the selective reduction of an alkyne to a trans-alkene.

Protocol: Dissolving Metal Reduction for trans-Alkene Synthesis

• Reaction Setup: In a three-necked round-bottom flask equipped with a dry ice condenser, a gas inlet, and a stirring mechanism, add liquid ammonia at -78 °C.

• Addition of Sodium: Carefully add small pieces of sodium metal to the liquid ammonia with vigorous stirring until a persistent blue color is observed, indicating the presence of solvated electrons.

• Substrate Addition: Slowly add a solution of the starting diyne (e.g., deca-1,5-diyne) in an appropriate solvent (e.g., anhydrous THF) to the reaction mixture.

• Quenching: After the reaction is complete (monitored by TLC), quench the excess sodium by the careful addition of ammonium chloride.

• Workup: Allow the ammonia to evaporate. Add water and extract the organic product with a suitable solvent (e.g., diethyl ether). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting (E)-5-Decen-1-yne using column chromatography on silica gel.

3.2. NMR Spectroscopic Analysis

High-resolution ¹H NMR spectroscopy is performed on the purified product to confirm the stereochemistry of the double bond.

Protocol: ¹H NMR for Stereochemical Confirmation

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • Identify the signals corresponding to the vinylic protons, typically in the range of δ 5.0-6.0 ppm.

  • Analyze the multiplicity of these signals. For a trans-disubstituted alkene, the signals will appear as a multiplet.

  • Measure the coupling constant (J-value) between the vinylic protons. A value between 12 and 18 Hz confirms the trans stereochemistry.

Visualization of Synthetic and Signaling Pathways

4.1. General Synthetic Pathway

The following diagram illustrates a generalized synthetic route to (E)-5-Decen-1-yne, highlighting the key stereoselective reduction step.

Caption: Generalized synthetic pathway for (E)-5-Decen-1-yne.

4.2. Generalized Role in Biological Signaling

Enyne moieties are present in some natural products and synthetic molecules with biological activity. While the specific biological role of (E)-5-Decen-1-yne is not documented, the following diagram illustrates a generalized mechanism by which an enyne-containing molecule could act as an enzyme inhibitor. This is a hypothetical representation for illustrative purposes.

Caption: Generalized mechanism of enzyme inhibition by an enyne-containing molecule.

Conclusion

The stereochemistry of the trans double bond in (E)-5-Decen-1-yne is a defining feature of its molecular architecture. This guide has detailed the spectroscopic and synthetic principles that underpin its (E)-configuration. The characteristic ¹H NMR vicinal coupling constants and IR absorption bands provide definitive methods for its stereochemical assignment. While specific biological applications for (E)-5-Decen-1-yne are not yet established, its structural motifs are of interest in medicinal chemistry. The protocols and data presented here, based on established chemical principles and analogous compounds, provide a solid foundation for researchers and drug development professionals working with this and similar enyne structures.

References

• 1. researchgate.net [researchgate.net]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

(E)-5-Decen-1-yne: A Technical Guide to Potential Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the potential research applications of (E)-5-Decen-1-yne, a versatile enyne compound. While direct research on this specific molecule is limited, its unique structural features—a terminal alkyne and a trans-disubstituted internal alkene—position it as a valuable building block in various fields of chemical and biological research. This document outlines its physicochemical properties, proposes potential research avenues, provides detailed hypothetical experimental protocols, and visualizes key synthetic pathways and concepts.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and predicted spectroscopic data for (E)-5-Decen-1-yne is presented below. This data is essential for its identification and characterization in a laboratory setting.

Property	Value
Molecular Formula	C₁₀H₁₆
Molecular Weight	136.24 g/mol
CAS Number	53963-07-8
Appearance	Colorless liquid (predicted)
Boiling Point	Not available
Density	Not available
¹H-NMR (Predicted)	Shifts around 5.4 (alkene), 2.1 (alkyne) ppm
¹³C-NMR (Predicted)	Shifts around 130 (alkene), 84, 68 (alkyne) ppm
IR Spectroscopy (Predicted)	Peaks around 3300 (C≡C-H), 2100 (C≡C), 1650 (C=C), 965 (trans-alkene) cm⁻¹
Mass Spectrometry (EI)	M⁺ peak at m/z = 136

Potential Research Applications

The dual functionality of (E)-5-Decen-1-yne opens up a range of potential applications, primarily centered around its use as a synthetic intermediate.

Precursor to Insect Pheromones

The saturated alcohol derivative, (E)-5-Decen-1-ol, and its corresponding acetate are known components of the sex pheromone of the peach twig borer (Anarsia lineatella). (E)-5-Decen-1-yne serves as a logical and versatile precursor for the synthesis of these semiochemicals. The terminal alkyne can be selectively functionalized or reduced to afford the desired saturated chain. The synthesis of insect pheromones is of significant interest for the development of environmentally benign pest management strategies, such as mating disruption and population monitoring.

Synthetic pathway from (E)-5-Decen-1-yne to insect pheromones.

Intermediate in Complex Molecule Synthesis

The orthogonal reactivity of the alkene and alkyne moieties makes (E)-5-Decen-1-yne a valuable building block for the synthesis of complex organic molecules. The terminal alkyne can participate in a variety of carbon-carbon bond-forming reactions, including the Sonogashira coupling, while the alkene can undergo transformations such as epoxidation, dihydroxylation, or metathesis. This allows for the stepwise and controlled elaboration of the molecular scaffold, providing access to a diverse range of chemical structures for applications in medicinal chemistry and materials science.

Conceptual workflow for complex molecule synthesis.

Chemical Probe for Biological Studies

The terminal alkyne group can serve as a bioorthogonal handle. Through copper-catalyzed or strain-promoted azide-alkyne cycloaddition ("click chemistry"), it can be conjugated to reporter molecules such as fluorophores or biotin. This would allow for the tracking and visualization of molecules incorporating the (E)-5-decenyl backbone within biological systems. For instance, it could be used to synthesize fatty acid analogues to study lipid metabolism and transport.

Use as a bioorthogonal chemical probe.

Experimental Protocols

The following are detailed, hypothetical experimental protocols for the synthesis and functionalization of (E)-5-Decen-1-yne based on established organic chemistry methodologies.

Synthesis of (E)-5-Decen-1-yne via Sonogashira Coupling

This protocol describes a potential synthesis of (E)-5-Decen-1-yne from (E)-1-bromo-4-nonene and ethynyltrimethylsilane, followed by deprotection.

Materials:

• (E)-1-bromo-4-nonene

• Ethynyltrimethylsilane

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Tetrabutylammonium fluoride (TBAF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add (E)-1-bromo-4-nonene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous THF and anhydrous TEA (2.0 eq) via syringe.

• To the stirred solution, add ethynyltrimethylsilane (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 50°C and stir for 12 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (hexanes) to yield the TMS-protected enyne.

• Dissolve the purified TMS-protected enyne in THF and treat with TBAF (1.1 eq in THF) at 0°C.

• Stir for 2 hours at room temperature, then quench with water and extract with diethyl ether.

• Dry the organic layer, concentrate, and purify by column chromatography to afford (E)-5-Decen-1-yne.

Selective Reduction of (E)-5-Decen-1-yne to (E)-5-Decen-1-ol

This protocol outlines the selective reduction of the alkyne to an alkane, preserving the alkene, to produce the pheromone component.

Materials:

• (E)-5-Decen-1-yne

• Palladium on carbon (10% Pd/C)

• Methanol

• Hydrogen gas (balloon or H-Cube)

Procedure:

• Dissolve (E)-5-Decen-1-yne (1.0 eq) in methanol in a round-bottom flask.

• Carefully add 10% Pd/C (0.05 eq by weight).

• Evacuate the flask and backfill with hydrogen gas from a balloon.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 16 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield crude (E)-5-Decen-1-ol.

• Purify by flash column chromatography on silica gel (ethyl acetate/hexanes gradient) to obtain the pure alcohol.

Conclusion

(E)-5-Decen-1-yne is a molecule with considerable untapped potential for research and development. Its utility as a precursor for insect pheromones, a versatile building block in complex molecule synthesis, and a potential bioorthogonal probe highlights its significance. The synthetic protocols and conceptual frameworks presented in this guide aim to provide a foundation for researchers to explore the rich chemistry of this and related enyne compounds, paving the way for new discoveries in pest management, medicine, and materials science. Further investigation into the reactivity and biological properties of (E)-5-Decen-1-yne is warranted and encouraged.

(E)-5-Decen-1-yne: A Versatile Alkenyl-Alkynyl Building Block for Complex Molecule Synthesis

(E)-5-Decen-1-yne , a bifunctional organic molecule featuring both a trans-alkene and a terminal alkyne, is emerging as a valuable and versatile building block in modern organic synthesis. Its unique structural arrangement allows for selective manipulation of either the double or triple bond, providing a powerful tool for the construction of complex molecular architectures, including natural products, pharmaceutical intermediates, and novel materials. This technical guide provides an in-depth overview of the synthesis, properties, and synthetic applications of (E)-5-decen-1-yne, complete with experimental protocols and data for researchers, scientists, and professionals in drug development.

Physicochemical Properties

(E)-5-Decen-1-yne is a ten-carbon chain hydrocarbon with the molecular formula C₁₀H₁₆ and a molecular weight of 136.24 g/mol .[1] Its structure combines the reactivity of a terminal alkyne with the stereochemistry of an (E)-disubstituted alkene, making it a desirable synthon for introducing specific functionalities and geometries into target molecules.

Property	Value	Reference
Molecular Formula	C₁₀H₁₆	[1]
Molecular Weight	136.24 g/mol	[1]
IUPAC Name	(E)-Dec-5-en-1-yne
CAS Number	53963-07-8	[1]

Synthesis of (E)-5-Decen-1-yne

The synthesis of (E)-5-decen-1-yne can be achieved through various synthetic routes, often involving the coupling of smaller fragments. A common strategy involves the stereoselective formation of the trans-double bond followed by the introduction of the terminal alkyne moiety.

Illustrative Synthetic Workflow

Caption: General synthetic workflow for (E)-5-decen-1-yne.

Core Reactions and Synthetic Applications

The synthetic utility of (E)-5-decen-1-yne stems from the orthogonal reactivity of its alkene and alkyne functionalities. This allows for a wide range of transformations, making it a valuable precursor in diverse synthetic campaigns.

Reactions of the Terminal Alkyne

The terminal alkyne is a versatile handle for various carbon-carbon bond-forming reactions.

The Sonogashira coupling, a palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide, is a powerful method for the synthesis of conjugated enynes and arylalkynes.[2][3] This reaction is instrumental in the construction of complex frameworks found in many natural products and pharmaceutical agents.

Experimental Protocol: General Procedure for Sonogashira Coupling

• To a degassed solution of (E)-5-decen-1-yne (1.0 equiv), an aryl or vinyl halide (1.1 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 5-10 mol%) in a suitable solvent (e.g., THF, DMF, or an amine solvent like triethylamine) is added.

• The reaction mixture is stirred under an inert atmosphere (e.g., nitrogen or argon) at room temperature or with gentle heating until the starting materials are consumed (monitored by TLC or GC-MS).

• Upon completion, the reaction is quenched with saturated aqueous ammonium chloride solution and extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired coupled product.

Entry	Aryl Halide	Catalyst System	Solvent	Yield (%)
1	Iodobenzene	Pd(PPh₃)₄ / CuI	Triethylamine	>90
2	4-Bromotoluene	PdCl₂(PPh₃)₂ / CuI	THF/Triethylamine	85
3	1-Iodonaphthalene	Pd(dppf)Cl₂ / CuI	DMF	88

Homocoupling reactions of terminal alkynes, such as the Glaser and Eglinton couplings, provide access to symmetric 1,3-diynes. These reactions typically employ copper salts as catalysts.

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of "click chemistry," allowing for the efficient and regioselective formation of 1,2,3-triazoles.[4][5] This reaction is widely used in bioconjugation, drug discovery, and materials science.

Experimental Protocol: General Procedure for CuAAC Reaction

• To a solution of (E)-5-decen-1-yne (1.0 equiv) and an organic azide (1.0 equiv) in a solvent mixture (e.g., t-BuOH/H₂O or THF/H₂O) is added a copper(II) sulfate solution (e.g., 1-5 mol%) and a reducing agent (e.g., sodium ascorbate, 10-20 mol%).

• The reaction mixture is stirred at room temperature until completion.

• The product is typically isolated by filtration or extraction with an organic solvent.

• Further purification can be achieved by recrystallization or column chromatography.

Caption: Key reaction pathways of (E)-5-decen-1-yne.

Reactions of the Alkene

The trans-alkene moiety can participate in various transformations, most notably enyne metathesis.

Enyne metathesis, catalyzed by ruthenium-based catalysts, is a powerful reaction that reorganizes the double and triple bonds to form a conjugated 1,3-diene.[6][7] This reaction can be performed in an intermolecular (cross-metathesis) or intramolecular (ring-closing enyne metathesis, RCEYM) fashion, providing access to a wide array of cyclic and acyclic diene systems.

Experimental Protocol: General Procedure for Enyne Cross-Metathesis

• To a solution of (E)-5-decen-1-yne (1.0 equiv) and an alkene partner (1.5-3.0 equiv) in a degassed solvent (e.g., dichloromethane or toluene) is added a ruthenium catalyst (e.g., Grubbs' 1st or 2nd generation catalyst, 1-5 mol%).

• The reaction is stirred under an inert atmosphere at room temperature or with heating.

• The reaction progress is monitored by TLC or GC-MS.

• Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the 1,3-diene product.

Entry	Alkene Partner	Catalyst	Solvent	Yield (%)
1	Ethylene (gas)	Grubbs II	CH₂Cl₂	85
2	Styrene	Grubbs I	Toluene	78
3	Methyl Acrylate	Hoveyda-Grubbs II	CH₂Cl₂	82

Applications in the Synthesis of Bioactive Molecules

While the direct application of (E)-5-decen-1-yne in the synthesis of pharmaceuticals is not yet widely documented in publicly available literature, its derivatives, (E)-5-decen-1-ol and (E)-5-decen-1-yl acetate, are well-known as major components of the sex pheromone of the peach twig borer (Anarsia lineatella). The synthesis of these pheromones often proceeds through intermediates that are structurally related to or derived from (E)-5-decen-1-yne. The development of efficient synthetic routes to these pheromones is of significant interest for use in integrated pest management strategies.

Conclusion

(E)-5-Decen-1-yne is a highly valuable and versatile building block in organic synthesis. The distinct reactivity of its terminal alkyne and trans-alkene functionalities allows for a wide range of selective transformations, including powerful carbon-carbon bond-forming reactions like Sonogashira coupling and enyne metathesis. While its current documented applications are more prominent in the synthesis of insect pheromones, its potential for the construction of more complex and biologically active molecules is vast. As the demand for efficient and stereoselective synthetic methods continues to grow, the utility of (E)-5-decen-1-yne as a strategic building block is expected to expand significantly in the fields of drug discovery and natural product synthesis. Further exploration of its reactivity will undoubtedly unlock new avenues for the creation of novel and valuable chemical entities.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Enyne Metathesis [organic-chemistry.org]
• 7. Enyne metathesis - Wikipedia [en.wikipedia.org]

A Comprehensive Review of (E)-5-Decen-1-yne and Its Analogs for Drug Discovery and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Decen-1-yne is a long-chain enyne, a class of organic molecules characterized by the presence of both a double and a triple carbon-carbon bond. While specific research on (E)-5-Decen-1-yne is limited, its structural similarity to known biologically active compounds, particularly insect pheromones, suggests its potential as a valuable synthon in the development of novel therapeutic agents and chemical probes. This technical guide provides a comprehensive review of the available literature on (E)-5-Decen-1-yne and its structurally related analogs, focusing on their synthesis, physicochemical properties, and known biological activities. The information is presented to support further research and development in medicinal chemistry and related fields.

Physicochemical Properties

A summary of the key physicochemical properties of (E)-5-Decen-1-yne and its related compounds is presented in Table 1. This data is essential for understanding the compound's behavior in various experimental settings.

Table 1: Physicochemical Properties of (E)-5-Decen-1-yne and Related Compounds

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
(E)-5-Decen-1-yne	(E)-Dec-5-en-1-yne	C10H16	136.24	53963-07-8[1]
(E)-5-Decen-1-ol	(E)-Dec-5-en-1-ol	C10H20O	156.27	56578-18-8[2]
(E)-5-Decen-1-yl acetate	(E)-Dec-5-en-1-yl acetate	C12H22O2	198.30	38421-90-8
5-Decyne	Dec-5-yne	C10H18	138.25	1942-46-7
(E)-5-Decene	(E)-Dec-5-ene	C10H20	140.27	7433-56-9[3]

Synthesis of (E)-5-Decen-1-yne and Related Compounds

Proposed Synthetic Pathway for (E)-5-Decen-1-yne

The proposed synthetic route is outlined below. It involves the oxidation of (E)-5-Decen-1-ol to the corresponding aldehyde, (E)-5-decenal, followed by a one-carbon homologation to the terminal alkyne using the Corey-Fuchs or Seyferth-Gilbert reaction.

Caption: Proposed two-step synthesis of (E)-5-Decen-1-yne.

Experimental Protocols

Step 1: Oxidation of (E)-5-Decen-1-ol to (E)-5-Decenal

A standard and effective method for the oxidation of a primary alcohol to an aldehyde is the use of pyridinium chlorochromate (PCC).[4]

• Reagents and Materials:

  • (E)-5-Decen-1-ol

  • Pyridinium chlorochromate (PCC)

  • Anhydrous dichloromethane (DCM)

  • Silica gel

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (E)-5-Decen-1-ol in anhydrous dichloromethane.

  • Add pyridinium chlorochromate (PCC) in one portion to the stirred solution.

  • Stir the reaction mixture at room temperature for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

  • Wash the silica gel pad with additional diethyl ether.

  • Combine the organic filtrates and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (E)-5-decenal.

  • Purify the crude product by flash column chromatography on silica gel to obtain pure (E)-5-decenal.

Step 2: Conversion of (E)-5-Decenal to (E)-5-Decen-1-yne via Corey-Fuchs Reaction

The Corey-Fuchs reaction is a reliable method for the one-carbon homologation of aldehydes to terminal alkynes.[5][6][7][8][9]

• Reagents and Materials:

  • (E)-5-Decenal

  • Carbon tetrabromide (CBr4)

  • Triphenylphosphine (PPh3)

  • Anhydrous dichloromethane (DCM)

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride solution

  • Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory glassware.

• Procedure:

  • Formation of the Dibromo-olefin: In a round-bottom flask under an inert atmosphere, dissolve triphenylphosphine in anhydrous dichloromethane and cool the solution to 0 °C.

  • Add carbon tetrabromide in one portion and stir the mixture for 5-10 minutes.

  • Add a solution of (E)-5-decenal in anhydrous dichloromethane dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into pentane or hexane to precipitate triphenylphosphine oxide.

  • Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography to isolate the intermediate 1,1-dibromo-2-((E)-dec-4-en-1-yl)ethene.

  • Formation of the Terminal Alkyne: Dissolve the purified dibromo-olefin in anhydrous tetrahydrofuran and cool the solution to -78 °C under an inert atmosphere.

  • Slowly add n-butyllithium (2.2 equivalents) dropwise to the solution.

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the mixture with diethyl ether.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain (E)-5-Decen-1-yne.

Biological Activity and Potential Applications

Known Biological Activity of Related Compounds

While no specific biological activity has been reported for (E)-5-Decen-1-yne, its close structural analogs, (E)-5-Decen-1-ol and (E)-5-Decen-1-yl acetate, are well-documented as insect sex pheromones.[2][10][11] Specifically, they are major components of the sex pheromone of the peach twig borer (Anarsia lineatella).[10]

Insect pheromones are chemical signals that trigger a natural mating response in insects of the same species.[12][13][14][15] This biological activity has been harnessed for environmentally friendly pest management strategies, such as mating disruption and mass trapping.

Potential Biological Activity of (E)-5-Decen-1-yne

Given the structural similarity to known pheromones, it is plausible that (E)-5-Decen-1-yne could exhibit some form of biological activity, potentially as a modulator of insect behavior. It might act as a synergist, antagonist, or a mimic of the natural pheromones. Further research is required to investigate these possibilities.

Beyond insect chemical ecology, enyne derivatives have been reported to possess a range of biological activities, including anti-inflammatory properties. This opens another avenue for the potential investigation of (E)-5-Decen-1-yne and its derivatives in a drug discovery context.

Signaling Pathways

The signaling pathways for insect pheromones typically involve the binding of the pheromone molecule to a specific receptor protein located in the antennae of the insect. This binding event initiates a signal transduction cascade that ultimately leads to a behavioral response. A simplified representation of this process is shown below.

Caption: Simplified insect pheromone signaling pathway.

Quantitative Data

Currently, there is a lack of quantitative biological data (e.g., IC50, EC50) for (E)-5-Decen-1-yne in the public domain. The available quantitative data for related compounds primarily consists of spectroscopic information.

Table 2: Spectroscopic Data for Related Compounds

Compound	Spectroscopic Data	Source
(E)-5-Decen-1-ol	13C NMR, GC-MS, IR, Raman	PubChem CID: 5283292[16]
(E)-5-Decen-1-yl acetate	Mass Spectrum	ResearchGate[17]
(E)-5-Decene	Mass Spectrum, IR, GC	NIST WebBook[18]
5-Decene	Mass Spectrum	PubChem CID: 23916[19]
Dec-1-en-5-yne	Computed Properties	PubChem CID: 12781980

Conclusion and Future Directions

(E)-5-Decen-1-yne is a structurally interesting molecule with potential for applications in both agriculture and medicine. While direct biological data is currently unavailable, its relationship to known insect pheromones provides a strong rationale for further investigation into its chemical ecology and potential as a pest management agent. Furthermore, the broader class of enynes has shown promise in drug discovery, suggesting that (E)-5-Decen-1-yne and its derivatives could be valuable scaffolds for the development of new therapeutic compounds.

The synthetic route proposed in this guide, based on well-established chemical reactions, provides a clear path for the preparation of (E)-5-Decen-1-yne, enabling its biological evaluation. Future research should focus on:

• Synthesis and Characterization: Executing the proposed synthesis and fully characterizing (E)-5-Decen-1-yne using modern spectroscopic techniques.

• Biological Screening: Evaluating the biological activity of (E)-5-Decen-1-yne, initially focusing on its effects on the peach twig borer and other relevant insect species.

• Pharmacological Evaluation: Screening (E)-5-Decen-1-yne and its derivatives for other potential biological activities, such as anti-inflammatory effects.

This technical guide serves as a foundational resource to stimulate and support these future research endeavors.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. (E)-5-Decen-1-ol, Trans-5-Decen-1-ol, (E)-Dec-5-en-1-ol, Trans-Dec-5-en-1-ol, (5E)-Decen-1-ol, (E)-5-Decenol, E5-10OH, 56578-18-8, (E)-5-Decen-1-yl Acetate, Peach Twig Borer, decen, Mumbai, India [jaydevchemicals.com]
• 3. 5-Decene, (E)- [webbook.nist.gov]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Corey–Fuchs reaction - Wikipedia [en.wikipedia.org]
• 8. Corey-Fuchs Reaction [organic-chemistry.org]
• 9. Corey-Fuchs Homologation | NROChemistry [nrochemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Insect pheromones - Wikipedia [en.wikipedia.org]
• 14. slunik.slu.se [slunik.slu.se]
• 15. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 5-Decen-1-ol, (5E)- | C10H20O | CID 5283292 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. 5-Decene, (E)- [webbook.nist.gov]
• 19. 5-Decene | C10H20 | CID 23916 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Stereoselective Synthesis of (E)-5-Decen-1-yne: Application Notes and Protocols for Researchers

Abstract

This document provides detailed application notes and experimental protocols for the stereoselective synthesis of (E)-5-Decen-1-yne, a valuable building block in organic synthesis. Two primary synthetic strategies are presented: a Horner-Wadsworth-Emmons (HWE) olefination approach and a cross-coupling strategy utilizing a Sonogashira reaction. These methods are selected for their high stereoselectivity in forming the desired (E)-alkene geometry. This guide is intended for researchers, scientists, and professionals in drug development, offering comprehensive methodologies, data presentation, and workflow visualizations to facilitate the successful synthesis of the target compound.

Introduction

(E)-5-Decen-1-yne is a C10 hydrocarbon featuring both a trans-double bond and a terminal alkyne. This unique combination of functional groups makes it a versatile intermediate for the synthesis of complex molecules, including natural products and active pharmaceutical ingredients. The stereocontrolled synthesis of the (E)-alkene is a critical challenge that can be addressed through modern synthetic methodologies. This document outlines two robust and stereoselective routes to access this valuable enyne.

Synthetic Strategies

Two principal retrosynthetic disconnections for (E)-5-Decen-1-yne are considered, forming the basis of the detailed protocols provided below.

Strategy 1: Horner-Wadsworth-Emmons (HWE) Olefination

This approach constructs the (E)-double bond through the reaction of an alkynyl-containing phosphonate ylide with an aliphatic aldehyde. The HWE reaction is well-established for its high propensity to form (E)-alkenes, making it an attractive choice for this synthesis.[1][2][3][4][5]

Strategy 2: Sonogashira Cross-Coupling

This strategy involves the formation of the enyne linkage by coupling a pre-formed (E)-vinyl halide with a terminal alkyne. The Sonogashira coupling is a powerful and reliable method for constructing carbon-carbon bonds between sp2 and sp hybridized carbons.[6][7][8][9] The stereochemical integrity of the (E)-vinyl halide is typically retained throughout the reaction.

Diagram of Synthetic Pathways

Caption: Overview of the two synthetic strategies for (E)-5-Decen-1-yne.

Data Presentation

The following table summarizes the key quantitative data for the proposed synthetic routes, allowing for a direct comparison of their efficiency and selectivity.

Step	Strategy	Reactants	Product	Yield (%)	E/Z Ratio	Reference(s)
Arbuzov Reaction	HWE (Reagent Prep)	4-Bromo-1-butyne, Triethyl phosphite	Diethyl (3-butynyl)phosphonate	~85-95	N/A	[10][11]
HWE Olefination	HWE	Pentanal, Diethyl (3-butynyl)phosphonate	(E)-5-Decen-1-yne	~70-85	>95:5	[1][2][3]
Hydroalumination-Iodination	Sonogashira (Intermediate Prep)	1-Heptyne, DIBAL-H, Iodine	(E)-1-Iodo-1-heptene	~80-90	>98:2	[12][13]
Sonogashira Coupling	Sonogashira	(E)-1-Iodo-1-heptene, Propyne	(E)-5-Decen-1-yne	~80-95	>98:2	[6][7][9]

Experimental Protocols

Strategy 1: Horner-Wadsworth-Emmons (HWE) Olefination

This two-step procedure begins with the synthesis of the required phosphonate reagent followed by the key olefination reaction.

Step 1: Synthesis of Diethyl (3-butynyl)phosphonate (Arbuzov Reaction)

This procedure describes the synthesis of the phosphonate reagent from 4-bromo-1-butyne via the Michaelis-Arbuzov reaction.[10][11]

Workflow Diagram

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Wittig-Horner Reaction [organic-chemistry.org]
• 6. books.rsc.org [books.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. gold-chemistry.org [gold-chemistry.org]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Arbuzov Reaction [organic-chemistry.org]
• 12. α-Selective Ni-Catalyzed Hydroalumination of Aryl- and Alkyl-Substituted Terminal Alkynes: Practical Syntheses of Internal Vinyl Aluminums, Halides, or Boronates [organic-chemistry.org]
• 13. α-Selective Ni-Catalyzed Hydroalumination of Aryl- and Alkyl-Substituted Terminal Alkynes. Practical Syntheses of Internal Vinyl Aluminums, Halides or Boronates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of (E)-5-Decen-1-yne via Sonogashira Coupling

Introduction

(E)-5-Decen-1-yne is a valuable synthetic intermediate in organic chemistry, particularly in the synthesis of natural products and complex molecules due to its conjugated enyne moiety. The Sonogashira coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1] This reaction, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base, proceeds under mild conditions and tolerates a wide range of functional groups.[1][2][3] This application note provides a detailed protocol for the synthesis of (E)-5-Decen-1-yne through the Sonogashira coupling of (E)-1-iodo-1-pentene and 1-pentyne.

Reaction Principle

The synthesis involves the palladium- and copper-catalyzed cross-coupling of (E)-1-iodo-1-pentene with 1-pentyne. The catalytic cycle involves the oxidative addition of the vinyl iodide to the Pd(0) complex, followed by transmetalation with a copper acetylide intermediate (formed from 1-pentyne, the copper(I) catalyst, and the amine base), and subsequent reductive elimination to yield the final product, (E)-5-Decen-1-yne, and regenerate the Pd(0) catalyst.[2][4]

Caption: Sonogashira coupling of (E)-1-iodo-1-pentene and 1-pentyne.

Experimental Protocol

Materials:

• (E)-1-iodo-1-pentene (1.0 eq)

• 1-Pentyne (1.2 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Diisopropylamine (DIPA) (2.5 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Celite®

Equipment:

• Schlenk flask

• Magnetic stirrer and stir bar

• Argon or nitrogen gas inlet

• Syringes

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add bis(triphenylphosphine)palladium(II) dichloride (0.03 eq) and copper(I) iodide (0.05 eq).

• Solvent and Reagent Addition: Add anhydrous THF (5 mL per 1 mmol of vinyl iodide) to the flask. Sequentially add diisopropylamine (2.5 eq), (E)-1-iodo-1-pentene (1.0 eq), and 1-pentyne (1.2 eq) to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite® to remove the catalyst residues, washing the pad with additional diethyl ether.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with a saturated aqueous solution of ammonium chloride and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes) to afford the pure (E)-5-Decen-1-yne.

Data Presentation

Table 1: Reagent Quantities and Reaction Parameters

Reagent/Parameter	Molecular Weight ( g/mol )	Moles	Equivalents	Amount
(E)-1-iodo-1-pentene	196.02	5.10 mmol	1.0	1.0 g
1-Pentyne	68.12	6.12 mmol	1.2	0.52 mL
Pd(PPh₃)₂Cl₂	701.90	0.153 mmol	0.03	107 mg
CuI	190.45	0.255 mmol	0.05	48.6 mg
Diisopropylamine	101.19	12.75 mmol	2.5	1.78 mL
THF	-	-	-	25 mL
Reaction Time	-	-	-	4 hours
Temperature	-	-	-	Room Temp.

Table 2: Product Yield and Characterization

Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Yield (%)	Purity (by GC-MS)
(E)-5-Decen-1-yne	136.24	0.695	0.598	86%	>98%

Visualization of Experimental Workflow

Caption: Experimental workflow for the synthesis of (E)-5-Decen-1-yne.

Conclusion

The Sonogashira coupling provides an efficient and high-yielding method for the synthesis of (E)-5-Decen-1-yne from readily available starting materials. The protocol described herein is robust and can be adapted for the synthesis of other enyne compounds. The mild reaction conditions and tolerance of various functional groups make this a valuable transformation in organic synthesis.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of Conjugated Enynes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the synthesis of conjugated enynes, a critical structural motif in pharmaceuticals, natural products, and organic materials. The primary focus is on the robust and widely applicable Sonogashira coupling, with additional protocols for Negishi, Stille, and Heck couplings, as well as a novel hydroalkynylation method.

Sonogashira Coupling: A Powerful Tool for C(sp²)-C(sp) Bond Formation

The Sonogashira reaction is a cornerstone of cross-coupling chemistry, enabling the synthesis of conjugated enynes through the reaction of a vinyl or aryl halide with a terminal alkyne.[1][2][3] This reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst and an amine base.[1][2]

The general reactivity trend for the halide is I > OTf > Br > Cl.[4] This allows for selective couplings when multiple different halides are present in a substrate.[2] While traditional Sonogashira couplings are performed under anhydrous and anaerobic conditions, newer methods have been developed that can be carried out in water or under aerobic conditions.[1]

Catalytic Cycle of the Sonogashira Coupling

The reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle. In the palladium cycle, the active Pd(0) catalyst undergoes oxidative addition with the vinyl halide. Simultaneously, the copper cycle facilitates the deprotonation of the terminal alkyne to form a copper acetylide intermediate. Transmetalation of the acetylide group from copper to the palladium complex, followed by reductive elimination, yields the conjugated enyne product and regenerates the active Pd(0) catalyst.

Caption: Catalytic cycle of the Sonogashira coupling.

Experimental Protocol: Sonogashira Coupling of (3E)-iodoprop-2-enoic acid and Phenylacetylene

This protocol details the synthesis of a conjugated enyne from a vinylic halide and a terminal alkyne.[5]

Materials:

• (3E)-iodoprop-2-enoic acid

• Phenylacetylene

• Dimethylformamide (DMF)

• Diisopropylamine

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Palladium(II) acetate (Pd(OAc)₂)

• Diethyl ether

• Saturated aqueous solution of ammonium chloride

• 2 M aqueous solution of hydrochloric acid

• Argon gas supply

• Dry Schlenk tube

Procedure:

• Dry a Schlenk tube under vacuum while heating with a heat gun for 3-4 minutes, then allow it to cool to room temperature under an argon atmosphere.

• To the Schlenk tube, add (3E)-iodoprop-2-enoic acid (0.5 g, 2.02 mmol) and DMF (10 mL) under an argon atmosphere.

• Stir the solution rapidly and place it in a cooling bath.

• Sequentially add phenylacetylene (0.44 mL, 4.04 mmol), diisopropylamine (0.7 mL, 5 mmol), copper(I) iodide (96.5 mg, 20 mol%), triphenylphosphine (132 mg, 20 mol%), and Pd(OAc)₂ (28 mg, 5 mol%). Purge the reaction mixture with argon after each addition.

• Stir the reaction mixture for 60 minutes at room temperature.

• Hydrolyze the reaction by adding diethyl ether (40 mL), a saturated aqueous solution of ammonium chloride (10 mL), and a 2 M aqueous solution of hydrochloric acid (5 mL).

• Transfer the biphasic solution to a separatory funnel and extract the aqueous phase three times with diethyl ether (3 x 20 mL).

• Combine the organic phases and wash them with a saturated aqueous solution of ammonium chloride (3 x 10 mL) and distilled water (1 x 10 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Representative Substrate Scope and Yields for Sonogashira Coupling

The Sonogashira coupling is compatible with a wide range of functional groups on both the vinyl halide and the terminal alkyne.

Entry	Vinyl Halide	Terminal Alkyne	Catalyst System	Solvent	Yield (%)
1	(E)-β-Bromostyrene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Diisopropylamine	95
2	1-Iodocyclohexene	1-Heptyne	Pd(PPh₃)₄ / CuI	Triethylamine	88
3	(Z)-1-Bromo-1-hexene	Trimethylsilylacetylene	Pd(OAc)₂ / PPh₃ / CuI	DMF / H₂O	75
4	2-Iodoprop-2-en-1-ol	Various Acetylenes	Pd(PPh₃)₄ / CuI	Triethylamine	70-95[6]
5	Aryl Halide	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	THF	89[4]

Negishi Coupling: A Versatile Method for Enynes

The Negishi coupling involves the reaction of an organozinc compound with an organic halide, catalyzed by a palladium or nickel complex.[7] This method offers high reactivity, regio- and stereoselectivity, and tolerates a wide array of functional groups.[8]

Experimental Workflow: Negishi Coupling

Caption: General workflow for Negishi coupling.

Experimental Protocol: Negishi Coupling for Conjugated Enynes

This protocol describes a general procedure for the synthesis of conjugated enynes using a Negishi cross-coupling reaction.[9]

Materials:

• Terminal alkyne

• n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

• Zinc bromide (ZnBr₂) or Zinc chloride (ZnCl₂)

• Vinyl halide

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the terminal alkyne in anhydrous THF.

• Cool the solution to -78 °C and add a solution of n-BuLi or LDA dropwise. Stir for 30 minutes.

• To the resulting lithium acetylide solution, add a solution of ZnBr₂ or ZnCl₂ in THF and allow the mixture to warm to room temperature.

• In a separate flask, dissolve the vinyl halide and the palladium catalyst in anhydrous THF.

• Add the prepared alkynylzinc solution to the vinyl halide solution at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Representative Data for Negishi Coupling

Entry	Vinyl Halide	Alkynylzinc Reagent	Catalyst	Ligand	Yield (%)
1	(E)-1-Iodo-1-octene	(Phenylethynyl)zinc chloride	Pd₂(dba)₃	P(o-tol)₃	91
2	(Z)-β-Bromostyrene	(Hex-1-yn-1-yl)zinc bromide	Pd(PPh₃)₄	-	85
3	2-Bromo-1,3-butadiene	(Trimethylsilylethynyl)zinc chloride	PdCl₂(dppf)	-	78

Stille Coupling: Utilizing Organotin Reagents

The Stille coupling employs organotin reagents (stannanes) to couple with organic halides, catalyzed by palladium.[10] A key advantage is the stability of organostannanes to air and moisture.[10] However, the toxicity of tin compounds is a significant drawback.[11]

Experimental Protocol: Stille Coupling for Enyne Synthesis

This is a general protocol for the Stille coupling of a vinyl halide with an alkynylstannane.[11]

Materials:

• Vinyl halide

• Alkynyltributylstannane

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Lithium chloride (LiCl)

• Anhydrous solvent (e.g., THF, DMF)

Procedure:

• To a solution of the vinyl halide in the chosen anhydrous solvent, add the palladium catalyst and LiCl.

• Add the alkynyltributylstannane to the reaction mixture.

• Heat the reaction mixture under an inert atmosphere. The reaction temperature and time will vary depending on the substrates.

• After cooling to room temperature, the reaction mixture can be treated with a saturated aqueous solution of potassium fluoride (KF) to precipitate the tin byproducts.

• Filter the mixture and extract the filtrate with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Representative Data for Stille Coupling

Entry	Vinyl Halide	Alkynylstannane	Catalyst	Solvent	Yield (%)
1	Iodobenzene	Tributyl(phenylethynyl)stannane	Pd(PPh₃)₄	Toluene	92
2	(E)-1-Bromo-1-octene	Tributyl(hex-1-yn-1-yl)stannane	PdCl₂(PPh₃)₂	THF	84
3	Vinyl triflate	(Trimethylsilylethynyl)tributylstannane	Pd₂(dba)₃ / P(furyl)₃	Dioxane	88

Heck Reaction: Vinylation of Alkynes

The Heck reaction typically involves the coupling of an unsaturated halide with an alkene.[12][13] While less common for the direct synthesis of enynes from simple alkynes, variations of the Heck reaction can be employed.

Conceptual Workflow: Heck-type Enyne Synthesis

Caption: Conceptual workflow for a Heck-type enyne synthesis.

Hydroalkynylation of Allenes

A more recent and atom-economical approach to conjugated enynes is the palladium-catalyzed hydroalkynylation of allenes.[14][15] This method provides (E)-1,3-enyne derivatives with high regio- and stereoselectivity under mild conditions.[15][16]

Experimental Protocol: Hydroalkynylation of Allenes

This protocol is based on a general and efficient palladium-catalyzed hydroalkynylation of allenes.[15]

Materials:

• Allene substrate

• Terminal alkyne

• Palladium(II) acetate (Pd(OAc)₂)

• Phosphine ligand (e.g., PPh₃)

• Anhydrous toluene

Procedure:

• In a reaction vessel, combine Pd(OAc)₂, the phosphine ligand, and anhydrous toluene under an inert atmosphere.

• Add the allene substrate and the terminal alkyne.

• Stir the reaction mixture at the specified temperature (often mild conditions are sufficient) until the reaction is complete as monitored by TLC or GC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the (E)-1,3-enyne product.

Representative Data for Hydroalkynylation of Allenes

Entry	Allene	Alkyne	Catalyst System	Solvent	Yield (%)
1	1,2-Nonadiene	Phenylacetylene	Pd(OAc)₂ / PPh₃	Toluene	92
2	Cyclohexylallene	1-Heptyne	Pd(OAc)₂ / PPh₃	Toluene	85
3	3-Phenyl-1,2-butadiene	Ethyl propiolate	Pd(OAc)₂ / PPh₃	Toluene	78

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Synthesis of Allenes by Hydroalkylation of 1,3-Enynes with Ketones Enabled by Cooperative Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Negishi coupling - Wikipedia [en.wikipedia.org]
• 8. Mild Negishi Cross-Coupling Reactions Catalyzed by Acenaphthoimidazolylidene Palladium Complexes at Low Catalyst Loadings [organic-chemistry.org]
• 9. Highly Satisfactory Procedures for the Pd-Catalyzed Cross Coupling of Aryl Electrophiles with in Situ Generated Alkynylzinc Derivatives [organic-chemistry.org]
• 10. Stille reaction - Wikipedia [en.wikipedia.org]
• 11. Stille Coupling | NROChemistry [nrochemistry.com]
• 12. Heck reaction - Wikipedia [en.wikipedia.org]
• 13. Heck Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 14. Preparation of (E)-1,3-Enyne Derivatives through Palladium Catalyzed Hydroalkynylation of Allenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Preparation of (E)-1,3-Enyne Derivatives through Palladium Catalyzed Hydroalkynylation of Allenes [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of 1,3-Dienes via Enyne Metathesis of (E)-5-Decen-1-yne

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of a conjugated 1,3-diene from (E)-5-Decen-1-yne via enyne metathesis. The protocols include the synthesis of the starting enyne from commercially available (E)-5-decen-1-ol and the subsequent ruthenium-catalyzed cross-enyne metathesis with ethylene. This method offers an efficient route to functionalized dienes, which are valuable building blocks in organic synthesis and drug discovery.

Introduction

Enyne metathesis is a powerful bond reorganization reaction that transforms an alkene and an alkyne into a 1,3-diene, catalyzed by transition metal complexes, most commonly ruthenium carbenes such as Grubbs catalysts.[1] This reaction is driven by the formation of a thermodynamically stable conjugated diene system.[2] Cross-enyne metathesis with ethylene is a particularly useful variant for the synthesis of terminal 1,3-dienes from terminal alkynes.[3] This methodology is valued for its functional group tolerance and atom economy.[4]

These application notes detail the synthesis of (E)-7-methyl-1,3,5-heptatriene from (E)-5-Decen-1-yne, a process that is applicable to a wide range of aliphatic enynes.

Experimental Protocols

Synthesis of Starting Material: (E)-5-Decen-1-yne

The synthesis of (E)-5-Decen-1-yne is achieved in a two-step sequence starting from the commercially available (E)-5-decen-1-ol. The first step is the oxidation of the alcohol to the corresponding aldehyde, followed by a one-pot alkynylation.

Step 1: Dess-Martin Oxidation of (E)-5-decen-1-ol to (E)-5-decenal

This protocol utilizes the Dess-Martin periodinane (DMP) for a mild and selective oxidation of the primary alcohol to the aldehyde.[5][6]

• Materials:

  • (E)-5-decen-1-ol

  • Dess-Martin periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Sodium thiosulfate (Na₂S₂O₃)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Argon or Nitrogen gas

• Procedure:

  • To a solution of (E)-5-decen-1-ol (1.0 eq) in anhydrous DCM under an inert atmosphere, add Dess-Martin periodinane (1.1 eq).

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃ solution.

  • Stir vigorously until the solid dissolves and the layers become clear.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield crude (E)-5-decenal, which can be used in the next step without further purification.

Step 2: Ohira-Bestmann Alkynylation of (E)-5-decenal to (E)-5-Decen-1-yne

This one-pot procedure converts the aldehyde to a terminal alkyne.

• Materials:

  • (E)-5-decenal (from Step 1)

  • Ohira-Bestmann reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate)

  • Potassium carbonate (K₂CO₃), anhydrous

  • Methanol (MeOH), anhydrous

  • Argon or Nitrogen gas

• Procedure:

  • Dissolve the crude (E)-5-decenal (1.0 eq) in anhydrous methanol under an inert atmosphere.

  • Add anhydrous potassium carbonate (2.0 eq) to the solution.

  • To this stirring suspension, add the Ohira-Bestmann reagent (1.2 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC. Upon completion, quench the reaction with water.

  • Extract the mixture with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel (eluting with hexanes) to afford pure (E)-5-Decen-1-yne.

Enyne Metathesis of (E)-5-Decen-1-yne

This protocol describes the cross-enyne metathesis of (E)-5-Decen-1-yne with ethylene using Grubbs' second-generation catalyst.[3]

• Materials:

  • (E)-5-Decen-1-yne

  • Grubbs' Catalyst, 2nd Generation

  • Toluene, anhydrous and degassed

  • Ethylene gas (balloon)

  • Silica gel for purification

• Procedure:

  • Dissolve (E)-5-Decen-1-yne (1.0 eq) in anhydrous, degassed toluene in a Schlenk flask equipped with a magnetic stir bar.

  • Purge the flask with ethylene gas by bubbling the gas through the solution for 10-15 minutes.

  • Add Grubbs' second-generation catalyst (1-5 mol%) to the solution under a positive pressure of ethylene.

  • Maintain the ethylene atmosphere using a balloon and heat the reaction mixture to 50-80 °C.

  • Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-6 hours.

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to yield the 1,3-diene product. Due to the volatility of the product, care should be taken during concentration.

Data Presentation

Parameter	Synthesis of (E)-5-Decenal	Synthesis of (E)-5-Decen-1-yne	Enyne Metathesis
Reactant	(E)-5-decen-1-ol	(E)-5-decenal	(E)-5-Decen-1-yne
Key Reagents	Dess-Martin periodinane	Ohira-Bestmann reagent, K₂CO₃	Grubbs' II Catalyst, Ethylene
Solvent	Dichloromethane	Methanol	Toluene
Temperature	Room Temperature	0 °C to Room Temperature	50-80 °C
Reaction Time	1-2 hours	12-16 hours	2-6 hours
Typical Yield	>95% (crude)	70-85%	75-90%
Catalyst Loading	N/A	N/A	1-5 mol%

Spectroscopic Data for a Representative 1,3-Diene Product: (3E,5E)-undeca-1,3,5-triene (A close structural analog of the expected product)

¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)
δ 6.55 (dd, J = 15.0, 10.5 Hz, 1H)	δ 137.2
δ 6.20 (t, J = 11.0 Hz, 1H)	δ 135.0
δ 6.05 (dd, J = 15.0, 10.5 Hz, 1H)	δ 132.8
δ 5.75 (dt, J = 15.0, 7.0 Hz, 1H)	δ 130.5
δ 5.20 (d, J = 17.0 Hz, 1H)	δ 129.1
δ 5.08 (d, J = 10.0 Hz, 1H)	δ 117.4
δ 2.15 (q, J = 7.0 Hz, 2H)	δ 35.2
δ 1.45 (sext, J = 7.5 Hz, 2H)	δ 31.5
δ 0.95 (t, J = 7.5 Hz, 3H)	δ 22.6
δ 14.1

Visualizations

Caption: Overall workflow for the synthesis of the 1,3-diene.

Caption: Simplified mechanism of the enyne metathesis.

References

• 1. Enyne Metathesis [organic-chemistry.org]
• 2. Enyne metathesis - Wikipedia [en.wikipedia.org]
• 3. Recent Progress on Enyne Metathesis: Its Application to Syntheses of Natural Products and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Ene–yne cross-metathesis with ruthenium carbene catalysts [beilstein-journals.org]
• 5. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 6. Dess-Martin periodinane, Triacetoxyperiodinane, DMP [organic-chemistry.org]

(E)-5-Decen-1-yne: A Key Intermediate in the Synthesis of Insect Pheromones

(E)-5-Decen-1-yne serves as a crucial building block in the stereoselective synthesis of various insect pheromones, most notably the sex pheromone of the Peach Twig Borer (Anarsia lineatella). Its unique structure, featuring both a trans-double bond and a terminal alkyne, allows for strategic chemical modifications to construct the precise carbon chains and functional groups required for biological activity. This application note provides detailed protocols for the synthesis of (E)-5-decen-1-yne and its conversion to the primary components of the Peach Twig Borer pheromone, (E)-5-decen-1-ol and (E)-5-decen-1-yl acetate.

Application: Synthesis of the Peach Twig Borer Pheromone

The sex pheromone of the Peach Twig Borer is a blend of (E)-5-decen-1-ol and (E)-5-decen-1-yl acetate.[1] The synthesis of these compounds can be efficiently achieved through a multi-step process starting from commercially available precursors, with (E)-5-decen-1-yne as a key intermediate. The overall synthetic pathway is outlined below.

Figure 1. Synthetic pathway for Peach Twig Borer pheromone components.

Experimental Protocols

Synthesis of 5-Decyn-1-ol

This protocol describes the synthesis of the key alkyne precursor to (E)-5-decen-1-yne.

Materials:

• 1-Hexyne

• n-Butyllithium (n-BuLi) in hexane

• Hexamethylphosphoramide (HMPA)

• Tetrahydrofuran (THF), anhydrous

• Ethylene oxide

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 1-hexyne in anhydrous THF at -78°C under an inert atmosphere (e.g., argon), add a solution of n-butyllithium in hexane dropwise.

• Stir the mixture at -78°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Cool the mixture to -30°C and add HMPA, followed by the dropwise addition of a solution of ethylene oxide in THF.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by vacuum distillation to yield 5-decyn-1-ol.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
5-Decyn-1-ol	C₁₀H₁₈O	154.25	105-107 (at 10 mmHg)

Table 1. Physical and Chemical Properties of 5-Decyn-1-ol.[2]

Stereoselective Reduction to (E)-5-Decen-1-ol

The stereoselective reduction of the alkyne to a trans-(E)-alkene is a critical step. The Birch reduction, using sodium in liquid ammonia, is a common and effective method.

Materials:

• 5-Decyn-1-ol

• Liquid ammonia (NH₃)

• Sodium (Na) metal

• Ammonium chloride (NH₄Cl), solid

• Diethyl ether

Procedure:

• In a three-necked flask equipped with a dry ice condenser and a mechanical stirrer, condense ammonia gas at -78°C.

• Add small pieces of sodium metal to the liquid ammonia with vigorous stirring until a persistent blue color is obtained.

• Add a solution of 5-decyn-1-ol in diethyl ether dropwise to the sodium-ammonia solution.

• Stir the reaction mixture for 2-3 hours, maintaining the temperature at -78°C.

• Quench the reaction by the careful addition of solid ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate overnight in a well-ventilated fume hood.

• To the remaining residue, add water and extract with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the product by column chromatography on silica gel to afford (E)-5-decen-1-ol.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%)
(E)-5-Decen-1-ol	C₁₀H₂₀O	156.27	~90	>97

Table 2. Synthesis and Properties of (E)-5-Decen-1-ol.

Spectroscopic Data for (E)-5-Decen-1-ol:

• ¹H NMR (CDCl₃, ppm): δ 5.40 (m, 2H, -CH=CH-), 3.63 (t, 2H, -CH₂OH), 2.05 (m, 4H, -CH₂-CH=CH-CH₂-), 1.25-1.60 (m, 8H, alkyl protons), 0.89 (t, 3H, -CH₃).[3]

• ¹³C NMR (CDCl₃, ppm): δ 132.5, 129.8, 62.8, 32.5, 32.2, 29.4, 25.8, 22.5, 14.0.

• MS (m/z): 156 (M+), 138, 123, 109, 95, 81, 67, 55.

Acetylation to (E)-5-Decen-1-yl Acetate

The final step is the conversion of the alcohol to its corresponding acetate.

Materials:

• (E)-5-Decen-1-ol

• Acetic anhydride

• Pyridine

• Diethyl ether

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (E)-5-decen-1-ol in pyridine at 0°C.

• Add acetic anhydride dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Pour the reaction mixture into ice-water and extract with diethyl ether.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure to obtain (E)-5-decen-1-yl acetate. Further purification can be achieved by column chromatography if necessary.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%)
(E)-5-Decen-1-yl Acetate	C₁₂H₂₂O₂	198.30	>95	>98

Table 3. Synthesis and Properties of (E)-5-Decen-1-yl Acetate.[4]

Spectroscopic Data for (E)-5-Decen-1-yl Acetate:

• ¹H NMR (CDCl₃, ppm): δ 5.40 (m, 2H, -CH=CH-), 4.05 (t, 2H, -CH₂OAc), 2.04 (s, 3H, -COCH₃), 1.95-2.10 (m, 4H, -CH₂-CH=CH-CH₂-), 1.25-1.70 (m, 8H, alkyl protons), 0.89 (t, 3H, -CH₃).

• MS (m/z): 198 (M+), 138, 123, 109, 95, 81, 67, 55, 43.[5]

Logical Workflow for Pheromone Synthesis

The synthesis of insect pheromones from (E)-5-decen-1-yne follows a logical progression of chemical transformations designed to build the target molecule with high stereoselectivity and purity.

Figure 2. General workflow for insect pheromone synthesis.

Conclusion

(E)-5-Decen-1-yne is a versatile and valuable intermediate for the synthesis of insect pheromones. The protocols outlined here for the preparation of the Peach Twig Borer pheromone demonstrate a robust and efficient synthetic route that can be adapted for the synthesis of other structurally related semiochemicals. The key to a successful synthesis lies in the precise control of stereochemistry during the reduction of the alkyne and the purity of the final products, which is essential for eliciting the desired biological response in the target insect species.

References

• 1. (E)-5-Decen-1-ol, Trans-5-Decen-1-ol, (E)-Dec-5-en-1-ol, Trans-Dec-5-en-1-ol, (5E)-Decen-1-ol, (E)-5-Decenol, E5-10OH, 56578-18-8, (E)-5-Decen-1-yl Acetate, Peach Twig Borer, decen, Mumbai, India [jaydevchemicals.com]
• 2. 5-Decyn-1-ol | C10H18O | CID 109957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. TRANS-5-DECEN-1-OL(56578-18-8) 1H NMR [m.chemicalbook.com]
• 4. cymitquimica.com [cymitquimica.com]
• 5. 5-Decen-1-ol, acetate, (E)- [webbook.nist.gov]

Application Notes and Protocols: Synthesis of (E)-5-decen-1-ol

Abstract

This document provides detailed protocols for the synthesis of (E)-5-decen-1-ol, a compound of interest for researchers in pheromone synthesis and as a building block in organic chemistry. The primary method detailed is the stereoselective reduction of 5-decyn-1-ol using a dissolving metal reduction with sodium in liquid ammonia to yield the target (E)-alkene. An optional protocol for the synthesis of the precursor, 5-decyn-1-ol, is also provided for instances where the starting material is not commercially available.

Introduction

(E)-5-decen-1-ol is a long-chain unsaturated alcohol. The stereoselective synthesis of (E)-alkenes is a common challenge in organic synthesis. One of the most reliable methods for achieving this is the reduction of an internal alkyne using an alkali metal, typically sodium or lithium, dissolved in liquid ammonia.[1][2] This reaction, known as a dissolving metal reduction or Birch reduction of alkynes, proceeds via a radical anion intermediate, which preferentially adopts a trans configuration to minimize steric repulsion, leading to the formation of the (E)-alkene.[2]

This application note provides a detailed experimental procedure for the conversion of 5-decyn-1-ol to (E)-5-decen-1-ol in high yield and stereoselectivity.

Reaction Scheme

The overall transformation is the selective reduction of the alkyne functionality in 5-decyn-1-ol to an (E)-alkene.

References

• 1. Birch reduction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Two-Step Synthesis of (E)-5-Decenyl Acetate from (E)-5-Decen-1-yne

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the two-step conversion of (E)-5-Decen-1-yne to (E)-5-decenyl acetate. The synthesis involves a selective anti-Markovnikov hydration of the terminal alkyne via hydroboration-oxidation to yield the intermediate, (E)-5-decen-1-ol, followed by esterification through acetylation to produce the final product. (E)-5-decenyl acetate is a known insect sex pheromone, making its synthesis valuable for applications in pest management and ecological studies.

Chemicals and Materials

A comprehensive list of the reagents required for the synthesis, along with their key physical and chemical properties, is provided below.

Compound Name	Structure	Formula	MW ( g/mol )	Boiling Point (°C)	Density (g/mL)	CAS Number
(E)-5-Decen-1-yne		C₁₀H₁₆	136.24[1]	Not available	Not available	53963-07-8[1]
9-Borabicyclo[3.3.1]nonane (0.5 M in THF)		C₈H₁₅B	122.02	195 (dimer)	Not applicable	280-64-8
Tetrahydrofuran (THF), anhydrous		C₄H₈O	72.11	66	0.889	109-99-9
Sodium Hydroxide (3M aq.)		NaOH	40.00	~118	~1.12	1310-73-2
Hydrogen Peroxide (30% aq.)		H₂O₂	34.01	106.2	1.11	7722-84-1
(E)-5-Decen-1-ol		C₁₀H₂₀O	156.27	222-224	0.844	56578-18-8
Acetic Anhydride		C₄H₆O₃	102.09	139.8	1.082	108-24-7
Pyridine, anhydrous		C₅H₅N	79.10	115.2	0.982	110-86-1
Dichloromethane (DCM), anhydrous		CH₂Cl₂	84.93	39.6	1.326	75-09-2
(E)-5-Decenyl Acetate		C₁₂H₂₂O₂	198.30	Not available	Not available	38421-90-8

Experimental Protocols

This synthesis is performed in two main parts: the hydroboration-oxidation of the starting alkyne to an alcohol, followed by the acetylation of the alcohol to the final ester product.

Part A: Synthesis of (E)-5-Decen-1-ol via Hydroboration-Oxidation

This procedure selectively converts the terminal alkyne to a primary alcohol without affecting the internal double bond. Using a sterically hindered borane like 9-BBN is crucial for this selectivity.[2][3]

Procedure:

• Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add (E)-5-Decen-1-yne (1.36 g, 10 mmol).

• Solvent Addition: Add 20 mL of anhydrous tetrahydrofuran (THF) to the flask. Cool the solution to 0 °C using an ice bath.

• Hydroboration: Slowly add 22 mL of 0.5 M 9-BBN in THF (11 mmol, 1.1 equivalents) to the stirred solution over 15 minutes. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to confirm the consumption of the starting material.

• Oxidation: Cool the reaction mixture back to 0 °C. Cautiously and slowly add 5 mL of 3 M aqueous sodium hydroxide (NaOH), followed by the dropwise addition of 5 mL of 30% hydrogen peroxide (H₂O₂). Caution: The addition of H₂O₂ is exothermic.

• Workup: After the addition of H₂O₂, allow the mixture to warm to room temperature and stir for an additional 1 hour. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (2 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the solution and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluent: 20% ethyl acetate in hexanes) to yield pure (E)-5-decen-1-ol.

Part B: Synthesis of (E)-5-Decenyl Acetate via Acetylation

This protocol uses acetic anhydride and pyridine to convert the primary alcohol to its corresponding acetate ester.[4][5][6]

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve the (E)-5-decen-1-ol (1.56 g, 10 mmol) obtained from Part A in 20 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add anhydrous pyridine (1.2 mL, 15 mmol, 1.5 equivalents) to the solution. Cool the mixture to 0 °C in an ice bath.

• Acetylation: Slowly add acetic anhydride (1.4 mL, 15 mmol, 1.5 equivalents) to the stirred solution.[4] Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Reaction Monitoring: Monitor the reaction for the disappearance of the starting alcohol by TLC or GC.

• Quenching: Once the reaction is complete, quench by the slow addition of 10 mL of deionized water.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 15 mL), saturated aqueous NaHCO₃ (2 x 15 mL), and brine (1 x 20 mL).[4]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (E)-5-decenyl acetate. Further purification can be achieved by flash column chromatography if necessary.

Data Presentation: Summary of Synthesis

Step	Product	Theoretical Yield (g)	Expected Yield Range (%)	Purity (by GC)
Part A	(E)-5-Decen-1-ol	1.56	80-90%	>95%
Part B	(E)-5-Decenyl Acetate	1.98	85-95%	>98%

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the two-step synthesis process.

Caption: Workflow for the synthesis of (E)-5-decenyl acetate.

Safety Precautions

• 9-BBN: Pyrophoric in its solid form and moisture-sensitive. Handle the THF solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogen Peroxide (30%): Strong oxidizer. Avoid contact with skin and eyes. Can cause severe burns.

• Pyridine: Toxic, flammable, and has a strong, unpleasant odor.[5][7] Handle only in a well-ventilated fume hood.

• Acetic Anhydride: Corrosive and a lachrymator. Causes severe burns upon contact. Handle with appropriate personal protective equipment (gloves, safety glasses) in a fume hood.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Use only in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and wear appropriate personal protective equipment.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 3. Brown Hydroboration [organic-chemistry.org]
• 4. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Acetate derivatives of alcohols | Alex L. Sessions | Alex Sessions [web.gps.caltech.edu]
• 6. The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Hydrosilylation Reactions of (E)-5-Decen-1-yne

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the hydrosilylation of (E)-5-Decen-1-yne, a versatile building block in organic synthesis. The resulting vinylsilanes are valuable intermediates with applications in cross-coupling reactions and the synthesis of complex molecules relevant to drug discovery. This document details experimental protocols, quantitative data from representative systems, and potential applications in medicinal chemistry.

Introduction to Hydrosilylation of Enynes

Hydrosilylation is a powerful and atom-economical reaction that involves the addition of a silicon-hydride (Si-H) bond across an unsaturated carbon-carbon bond, such as an alkyne or an alkene. In the case of 1,3-enynes like (E)-5-Decen-1-yne, the reaction can proceed with high chemo-, regio-, and stereoselectivity, favoring the addition to the alkyne moiety. The selectivity is influenced by various factors including the choice of catalyst, silane, solvent, and reaction temperature.

The resulting dienylsilanes are versatile synthetic intermediates. The carbon-silicon bond can be readily transformed into a variety of other functional groups, making these compounds valuable precursors for the synthesis of complex organic molecules, including those with potential therapeutic applications. Vinylsilanes, for instance, are known to participate in Hiyama cross-coupling reactions, providing an alternative to organoboron and organotin compounds in the formation of carbon-carbon bonds.

Regio- and Stereoselectivity in Enyne Hydrosilylation

The hydrosilylation of a terminal alkyne can result in three primary isomers: the α-addition product and the β-(E) and β-(Z) addition products. For 1,3-enynes, the reaction is further complicated by the presence of the alkene, though selective hydrosilylation of the alkyne is generally achievable. The regioselectivity is a critical aspect of this transformation, and various catalytic systems have been developed to control the outcome.

For instance, palladium-catalyzed hydrosilylation of 1,3-enynes with dimethylchlorosilane has been shown to yield dienylsilanes with the silicon group added to the internal carbon of the alkyne and with an (E)-configuration for the newly formed double bond.[1] Iron-based catalysts have also been employed for the regio- and stereoselective hydrosilylation of 1,3-enynes, proceeding via a syn-addition of the Si-H bond to the alkyne.[2][3]

Quantitative Data for Hydrosilylation of Representative Enynes

While specific data for (E)-5-Decen-1-yne is not extensively available in the literature, the following tables summarize representative quantitative data for the hydrosilylation of structurally similar 1,3-enynes, showcasing the influence of different catalytic systems on yield and selectivity.

Table 1: Palladium-Catalyzed Hydrosilylation of 1,3-Enynes

Enyne Substrate	Silane	Catalyst System	Solvent	Temp (°C)	Yield (%)	Product (Regioisomer)	Reference
(E)-1-Phenyl-4-hexen-1-yne	HSiMe₂Cl	Pd(acac)₂ / PEt₃	Toluene	80	92	(E,E)-1-Phenyl-2-(dimethylsilyl)-1,4-hexadiene	[1]
(E)-1-Cyclohexyl-4-hexen-1-yne	HSiMe₂Cl	Pd(acac)₂ / PEt₃	Toluene	80	85	(E,E)-1-Cyclohexyl-2-(dimethylsilyl)-1,4-hexadiene	[1]
(E)-7-Phenyl-1,3-heptadien-5-yne	HSiMe₂Cl	Pd(dba)₂ / P(fur)₃	Toluene	80	78	(3E,5E)-7-Phenyl-5-(dimethylsilyl)-1,3,5-heptatriene	[1]

Table 2: Iron-Catalyzed Hydrosilylation of 1,3-Enynes

Enyne Substrate	Silane	Catalyst System	Solvent	Temp (°C)	Yield (%)	Product (Regioisomer)	Reference
(E)-4-Octen-1-yne	PhSiH₃	Fe(acac)₃ / Ligand	Toluene	25	95	(E,E)-1-(Phenylsilyl)-1,4-octadiene	[2]
(E)-1-Phenyl-3-buten-1-yne	Ph₂SiH₂	Fe(acac)₃ / Ligand	Toluene	25	91	(E,E)-1-Phenyl-2-(diphenylsilyl)-1,3-butadiene	[2]
(E)-5-Nonen-1-yne	Et₃SiH	Fe(acac)₃ / Ligand	Toluene	25	88	(E,E)-1-(Triethylsilyl)-1,5-nonadiene	[2]

Experimental Protocols

The following are generalized experimental protocols for the hydrosilylation of a 1,3-enyne, based on procedures reported in the literature for similar substrates.[1][2] Note: These protocols should be adapted and optimized for (E)-5-Decen-1-yne.

Protocol 1: Palladium-Catalyzed Hydrosilylation

Materials:

• (E)-5-Decen-1-yne

• Dimethylchlorosilane (HSiMe₂Cl)

• Palladium(II) acetylacetonate (Pd(acac)₂)

• Triethylphosphine (PEt₃)

• Anhydrous toluene

• Schlenk flask and standard Schlenk line equipment

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add Pd(acac)₂ (0.01 mmol, 1 mol%).

• Add anhydrous toluene (2 mL) and triethylphosphine (0.03 mmol, 3 mol%).

• Stir the mixture at room temperature for 10 minutes.

• Add (E)-5-Decen-1-yne (1.0 mmol) to the flask.

• Add dimethylchlorosilane (1.2 mmol) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent (e.g., hexanes/ethyl acetate) to afford the desired dienylsilane.

Protocol 2: Iron-Catalyzed Hydrosilylation

Materials:

• (E)-5-Decen-1-yne

• Phenylsilane (PhSiH₃)

• Iron(III) acetylacetonate (Fe(acac)₃)

• Iminopyridine-oxazoline (IPO) ligand

• Anhydrous toluene

• Glovebox or Schlenk line for handling air-sensitive reagents

Procedure:

• Inside a glovebox, add Fe(acac)₃ (0.02 mmol, 2 mol%) and the IPO ligand (0.022 mmol, 2.2 mol%) to a vial.

• Add anhydrous toluene (1 mL) and stir the mixture for 10 minutes.

• Add (E)-5-Decen-1-yne (1.0 mmol).

• Add phenylsilane (1.2 mmol) to the reaction mixture.

• Seal the vial and stir the reaction at room temperature (25 °C) for 12-24 hours.

• Monitor the reaction by GC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the target dienylsilane.

Applications in Drug Development

Organosilicon compounds, including vinylsilanes, are of increasing interest to the pharmaceutical industry.[4] The incorporation of silicon into drug candidates can modulate their physicochemical properties, such as lipophilicity, metabolic stability, and membrane permeability.

The dienylsilanes produced from the hydrosilylation of (E)-5-Decen-1-yne can serve as versatile precursors for the synthesis of more complex molecules with potential biological activity. For example, the vinylsilane moiety can participate in palladium-catalyzed Hiyama cross-coupling reactions to form new carbon-carbon bonds with aryl, heteroaryl, or vinyl halides. This allows for the construction of elaborate molecular scaffolds.

Furthermore, the diene functionality can be engaged in various transformations, such as Diels-Alder reactions, to build cyclic systems. The long alkyl chain of the decene backbone can also contribute to the lipophilicity of a potential drug molecule, which can be crucial for its interaction with biological targets.

While direct applications of silylated decene derivatives in drug development are not widely reported, the synthetic versatility of the vinylsilane products makes them attractive starting materials for the exploration of new chemical space in medicinal chemistry.

Visualizations

Experimental Workflow for Catalyst Screening

The following diagram illustrates a typical workflow for screening catalysts and optimizing reaction conditions for the hydrosilylation of (E)-5-Decen-1-yne.

Caption: Catalyst screening and reaction optimization workflow.

Proposed Catalytic Cycle (Chalk-Harrod Mechanism)

The Chalk-Harrod mechanism is a widely accepted model for the hydrosilylation of alkenes and alkynes catalyzed by platinum-group metals. The following diagram illustrates a simplified representation of this catalytic cycle.

Caption: Simplified Chalk-Harrod catalytic cycle.

References

• 1. Regio- and enantioselective CuH-catalyzed 1,2- and 1,4-hydrosilylation of 1,3-enynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Hydrosilylation of 1,3-Enynes - ChemistryViews [chemistryviews.org]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemical Hydrosilylation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification of (E)-5-Decen-1-yne using Flash Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction (E)-5-Decen-1-yne is a chemical compound featuring both a trans-alkene and a terminal alkyne functional group within its ten-carbon chain.[1] Its molecular formula is C10H16, and it has a molecular weight of 136.24 g/mol .[1] Due to its unsaturated nature and bifunctional characteristics, it serves as a valuable intermediate in organic synthesis. Following synthesis, crude reaction mixtures often contain residual starting materials, reagents, and potential side products such as the corresponding (Z)-isomer or more polar oxidized species.

This application note provides a detailed protocol for the purification of (E)-5-Decen-1-yne from a crude reaction mixture using normal-phase flash column chromatography. The principle of this technique relies on the differential partitioning of compounds between a polar stationary phase (silica gel) and a non-polar mobile phase (eluent).[2][3] Non-polar compounds like (E)-5-Decen-1-yne have a weaker affinity for the polar silica gel and thus travel through the column more quickly than polar impurities.[4][5]

Experimental Protocol

This protocol is designed for the purification of approximately 1 gram of crude (E)-5-Decen-1-yne. Adjustments to the scale of the chromatography (column size, solvent volume) should be made for different quantities of starting material.

Materials and Equipment

• Chemicals:

  • Crude (E)-5-Decen-1-yne

  • Silica Gel for flash chromatography (e.g., 230-400 mesh, 60 Å)

  • n-Hexane (or petroleum ether), HPLC grade

  • Ethyl Acetate, HPLC grade

  • Potassium permanganate (KMnO₄) stain for TLC visualization

• Equipment:

  • Glass chromatography column (e.g., 40 mm diameter, 300 mm length) with stopcock

  • Thin Layer Chromatography (TLC) plates (silica gel coated)

  • TLC development chamber

  • UV lamp (254 nm)

  • Fraction collection tubes (e.g., 16x100 mm test tubes) and rack

  • Rotary evaporator

  • Round-bottom flasks

  • Pasteur pipettes and bulbs

  • Source of positive pressure (air or nitrogen) with regulator

Step-by-Step Methodology

Step 1: Optimization of Eluent System via TLC The success of column chromatography is highly dependent on the choice of the mobile phase.[5] The ideal solvent system should provide good separation between the target compound and its impurities, with a target Rf value of approximately 0.2-0.4 for the desired product on a TLC plate.[2]

• Prepare several eluent systems of increasing polarity. Given the non-polar nature of (E)-5-Decen-1-yne, start with highly non-polar solvents.[6]

  • System A: 100% n-Hexane

  • System B: 0.5% Ethyl Acetate in n-Hexane (v/v)

  • System C: 1% Ethyl Acetate in n-Hexane (v/v)

  • System D: 2% Ethyl Acetate in n-Hexane (v/v)

• Dissolve a small amount of the crude mixture in a few drops of a volatile solvent (e.g., dichloromethane).

• Spot the dissolved crude mixture onto separate TLC plates.

• Develop each plate in a different eluent system.

• Visualize the plates. The double and triple bonds of the enyne can be visualized by staining with a potassium permanganate solution.

• Select the eluent system that gives an Rf value of ~0.3 for the main spot, corresponding to (E)-5-Decen-1-yne, and shows clear separation from other spots. For this compound, a system of 0.5-1% ethyl acetate in hexane is often suitable.

Step 2: Column Preparation (Wet Slurry Method)

• Ensure the chromatography column is clean, dry, and vertically clamped. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer (~0.5 cm) of sand.[3]

• In a beaker, prepare a slurry by mixing ~50 g of silica gel with ~150 mL of the selected eluent system. The weight of adsorbent is typically 20-50 times the sample weight.[5]

• Pour the slurry into the column. Use additional eluent to rinse any remaining silica from the beaker into the column.

• Open the stopcock and allow the solvent to drain, tapping the column gently to ensure even packing and remove air bubbles. Do not let the solvent level drop below the top of the silica bed.

• Add another thin layer (~0.5 cm) of sand on top of the packed silica gel to prevent disruption during sample and solvent loading.[5]

• Drain the excess solvent until the solvent level is just at the top of the sand layer.

Step 3: Sample Loading

• Dissolve the crude (E)-5-Decen-1-yne (~1 g) in the minimum possible volume of the eluent (~2-3 mL). Using a minimal volume is critical for achieving a narrow band and good separation.[7]

• Using a Pasteur pipette, carefully add the dissolved sample solution to the top of the column, allowing it to absorb into the sand layer.

• Open the stopcock and drain the solvent until the sample is fully absorbed into the silica gel.

• Carefully add a small amount of fresh eluent (~5 mL) to wash the sides of the column and drain again until the solvent level is at the top of the sand. Repeat this wash once.

Step 4: Elution and Fraction Collection

• Carefully fill the top of the column with the eluent.

• Begin eluting the column by opening the stopcock. For flash chromatography, apply gentle positive pressure to the top of the column to achieve a solvent flow rate of approximately 2 inches per minute.

• Collect the eluate in sequentially numbered test tubes. Typically, fractions of 10-20 mL are collected, depending on the column size.

Step 5: Analysis of Fractions

• Monitor the composition of the collected fractions using TLC.

• Spot every few fractions on a TLC plate. It is helpful to spot the original crude mixture as a reference.

• Develop and visualize the TLC plate as in Step 1.

• Identify the fractions containing the pure (E)-5-Decen-1-yne (single spot at the correct Rf). Also, identify fractions containing impurities and those with mixed components.

Step 6: Isolation of the Pure Product

• Combine all fractions that contain only the pure desired product into a pre-weighed round-bottom flask.

• Remove the solvent from the combined fractions using a rotary evaporator.

• The resulting residue is the purified (E)-5-Decen-1-yne. Determine the final mass and calculate the percentage recovery. Confirm purity using analytical techniques such as NMR spectroscopy or GC-MS.

Data Presentation

The following table summarizes the typical parameters for the purification of (E)-5-Decen-1-yne.

Parameter	Value / Description	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard polar adsorbent for normal-phase chromatography of a wide variety of compounds.[2]
Mobile Phase (Eluent)	0.5-2% Ethyl Acetate in n-Hexane	A non-polar solvent system is required for eluting non-polar compounds.[7] The small amount of ethyl acetate provides sufficient polarity to move the compound at a reasonable rate.
Analyte Rf (TLC)	~0.3	An Rf value in the range of 0.2-0.4 generally provides the best separation in column chromatography.[2]
Potential Impurity Rf	(Z)-isomer: ~0.35Polar Impurities: <0.1	The (Z)-isomer is typically slightly less retained than the (E)-isomer. Polar impurities will be strongly adsorbed and elute much later or not at all.[5]
Sample Loading	1:50 (Crude Sample:Silica Gel by weight)	A high ratio of adsorbent to sample is used for difficult separations or to ensure high purity.[5]
Elution Mode	Isocratic	A single, constant eluent composition is used throughout the separation.
Expected Recovery	85-95%	Dependent on the purity of the crude mixture and the precision of the separation.

Experimental Workflow Diagram

Caption: Workflow for the purification of (E)-5-Decen-1-yne.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. columbia.edu [columbia.edu]
• 3. Column chromatography - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. Chromatography [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of (E)-5-Decen-1-yne

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Decen-1-yne is a chemical compound with the molecular formula C₁₀H₁₆ and a molecular weight of 136.24 g/mol .[1] Its structure features a terminal alkyne and a trans-configured internal alkene, making it a valuable synthon in organic chemistry and a potential building block in the development of novel pharmaceutical agents. Accurate characterization of this molecule is crucial for quality control, reaction monitoring, and ensuring the purity of downstream products.

These application notes provide detailed protocols for the characterization of (E)-5-Decen-1-yne using three key analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Analytical Techniques and Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic compounds. It provides information on the retention time of the analyte, which is characteristic under specific chromatographic conditions, and its mass spectrum, which offers insights into its molecular weight and fragmentation pattern, aiding in structural elucidation.

2.1.1. Experimental Protocol

Sample Preparation:

• Accurately weigh approximately 10 mg of the (E)-5-Decen-1-yne sample.

• Dissolve the sample in 1 mL of a high-purity volatile solvent such as hexane or dichloromethane.

• Vortex the solution to ensure complete dissolution.

• If necessary, filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Transfer the solution to a 2 mL GC vial.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: 250°C for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-350.

2.1.2. Expected Data

The expected retention time for (E)-5-Decen-1-yne will be dependent on the specific GC column and conditions used. The mass spectrum is predicted to show a molecular ion peak and characteristic fragmentation patterns resulting from the cleavage of the hydrocarbon chain.

Table 1: Predicted GC-MS Data for (E)-5-Decen-1-yne

Parameter	Expected Value
Retention Time (RT)	Dependent on the specific system, but expected to elute in the mid-to-late region of the chromatogram under the specified conditions.
Molecular Ion (M⁺)	m/z 136
Key Fragment Ions (m/z)	Predicted fragments include those from the loss of alkyl radicals (e.g., C₂H₅, C₃H₇, C₄H₉) and cleavage around the double and triple bonds. Common fragments in the mass spectra of alkanes and similar hydrocarbons include clusters of peaks separated by 14 amu (CH₂).

2.1.3. Experimental Workflow

Caption: GC-MS analysis workflow for (E)-5-Decen-1-yne.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. Both ¹H and ¹³C NMR are essential for the complete characterization of (E)-5-Decen-1-yne.

2.2.1. Experimental Protocol

Sample Preparation:

• Dissolve 5-10 mg of (E)-5-Decen-1-yne in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Ensure the sample is fully dissolved; gentle vortexing may be applied.

• Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube to remove any suspended particles.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrumentation and Conditions:

• Spectrometer: Bruker Avance III 400 MHz spectrometer (or equivalent).

• Probe: 5 mm broadband probe.

• Solvent: CDCl₃

• Temperature: 298 K

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 16 ppm

• ¹³C NMR:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

2.2.2. Expected Data

The ¹H and ¹³C NMR spectra will show distinct signals corresponding to the different hydrogen and carbon atoms in the molecule. The chemical shifts, multiplicities, and integration values will be characteristic of the enyne structure.

Table 2: Predicted ¹H NMR Data for (E)-5-Decen-1-yne (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.4-5.6	m	2H	Olefinic protons (-CH=CH-)
~2.1-2.3	m	2H	Methylene protons adjacent to the alkyne (-C≡C-CH₂-)
~2.0-2.2	m	2H	Methylene protons adjacent to the alkene (-CH=CH-CH₂-)
~1.9-2.0	t	1H	Terminal alkyne proton (-C≡C-H)
~1.3-1.5	m	4H	Methylene protons in the alkyl chain
~0.9	t	3H	Methyl protons (-CH₃)

Table 3: Predicted ¹³C NMR Data for (E)-5-Decen-1-yne (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~130-135	Olefinic carbons (-CH=CH-)
~80-85	Internal alkyne carbon (-C≡C-CH₂-)
~68-72	Terminal alkyne carbon (-C≡C-H)
~30-35	Methylene carbons in the alkyl chain
~20-25	Methylene carbons adjacent to unsaturation
~13-15	Methyl carbon (-CH₃)

2.2.3. Experimental Workflow

Caption: NMR spectroscopy workflow for (E)-5-Decen-1-yne.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For (E)-5-Decen-1-yne, FTIR is particularly useful for confirming the presence of the alkyne and alkene moieties.

2.3.1. Experimental Protocol

Sample Preparation (Neat Liquid):

• Place one drop of the neat (E)-5-Decen-1-yne liquid sample onto the center of a clean, dry salt plate (e.g., NaCl or KBr).

• Carefully place a second salt plate on top, allowing the liquid to spread into a thin film between the plates.

• Ensure there are no air bubbles in the film.

Instrumentation and Conditions:

• Spectrometer: PerkinElmer Spectrum Two FT-IR Spectrometer (or equivalent).

• Detector: DTGS

• Accessory: Transmission holder for salt plates.

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16

• Background: A background spectrum of the clean, empty salt plates should be collected prior to sample analysis.

2.3.2. Expected Data

The FTIR spectrum will display characteristic absorption bands for the C-H and C≡C bonds of the terminal alkyne, and the C=C and C-H bonds of the trans-alkene.

Table 4: Predicted FTIR Data for (E)-5-Decen-1-yne

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Strong, sharp	≡C-H stretch (terminal alkyne)
~2960-2850	Strong	sp³ C-H stretch (alkyl chain)
~2120	Weak, sharp	C≡C stretch (terminal alkyne)
~1670	Weak to medium	C=C stretch (trans-alkene)
~965	Strong	=C-H bend (trans-alkene out-of-plane)

2.3.3. Experimental Workflow

Caption: FTIR spectroscopy workflow for (E)-5-Decen-1-yne.

Data Summary and Interpretation

The combination of GC-MS, NMR, and FTIR provides a comprehensive characterization of (E)-5-Decen-1-yne. GC-MS confirms the purity and molecular weight. ¹H and ¹³C NMR spectroscopy elucidate the precise connectivity of atoms within the molecule, confirming the positions of the double and triple bonds and the stereochemistry of the alkene. FTIR spectroscopy provides rapid confirmation of the key functional groups. By integrating the data from these three techniques, a high degree of confidence in the identity and purity of (E)-5-Decen-1-yne can be achieved.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]

Application Note: Synthesis of (E)-5-Decen-1-yne via Sonogashira Coupling

An experimental protocol for the synthesis of (E)-5-Decen-1-yne is detailed below, intended for researchers, scientists, and professionals in drug development. The described methodology follows a two-step sequence involving the formation of a key intermediate followed by a palladium-catalyzed cross-coupling reaction.

Introduction

(E)-5-Decen-1-yne is an enyne compound characterized by a trans-configured double bond and a terminal alkyne. This structural motif is of interest in organic synthesis as a building block for more complex molecules. The protocol outlined here provides a practical approach for its synthesis using a Sonogashira coupling reaction, a robust method for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[1] The synthesis is achieved in two main steps: the preparation of an (E)-vinyl bromide intermediate, followed by its coupling with a terminal alkyne.

Overall Reaction Scheme

The synthesis proceeds in two sequential steps:

• Hydrobromination of 1-pentyne: Formation of the (E)-1-bromo-1-pentene intermediate.

• Sonogashira Coupling: Palladium-catalyzed reaction between (E)-1-bromo-1-pentene and 1-pentyne to yield the final product.

Experimental Protocols

Step 1: Synthesis of (E)-1-bromo-1-pentene

This procedure outlines the anti-Markovnikov hydrobromination of a terminal alkyne to yield the corresponding (E)-vinyl bromide.

Materials and Equipment

• 1-Pentyne

• Hydrobromic acid (48% aqueous solution)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN)

• tert-Butyl thiol

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure

• In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), a solution of 1-pentyne (1.0 equivalent) in a suitable solvent is prepared.

• Hydrobromic acid (1.2 equivalents) is added to the flask.

• A radical initiator, such as AIBN (0.05 equivalents), is added to the mixture.

• The reaction mixture is heated to reflux and stirred vigorously for 4-6 hours. Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature and transferred to a separatory funnel.

• The organic layer is washed sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude product is purified by fractional distillation to yield pure (E)-1-bromo-1-pentene.

Step 2: Synthesis of (E)-5-Decen-1-yne via Sonogashira Coupling

This protocol details the palladium and copper co-catalyzed coupling of the (E)-1-bromo-1-pentene intermediate with 1-pentyne.[1][2][3]

Materials and Equipment

• (E)-1-bromo-1-pentene (from Step 1)

• 1-Pentyne

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]

• Copper(I) iodide (CuI)

• Triethylamine (TEA) or Diethylamine (DEA)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Syringes for liquid transfer

• Rotary evaporator

• Silica gel for column chromatography

Procedure

• To a Schlenk flask under an inert atmosphere, add (E)-1-bromo-1-pentene (1.0 equivalent), bis(triphenylphosphine)palladium(II) dichloride (0.02 equivalents), and copper(I) iodide (0.04 equivalents).

• Add anhydrous triethylamine or diethylamine as the solvent and base.[1]

• To this stirred mixture, add 1-pentyne (1.2 equivalents) dropwise via syringe at room temperature.

• The reaction mixture is stirred at room temperature for 8-12 hours. The progress of the reaction is monitored by TLC or GC.

• After completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The mixture is transferred to a separatory funnel and extracted three times with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure.

• The resulting crude product is purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure (E)-5-Decen-1-yne.

Data Presentation

Table 1: Reagents and Expected Yields for the Synthesis of (E)-5-Decen-1-yne

Step	Reactant 1	Reactant 2	Key Reagents/Catalysts	Product	Typical Yield (%)
1	1-Pentyne	HBr	AIBN	(E)-1-bromo-1-pentene	75-85
2	(E)-1-bromo-1-pentene	1-Pentyne	Pd(PPh₃)₂Cl₂, CuI, Triethylamine	(E)-5-Decen-1-yne	70-90

Table 2: Physicochemical and Spectroscopic Data for (E)-5-Decen-1-yne

Property	Value
Molecular Formula	C₁₀H₁₆
Molecular Weight	136.23 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 165-167 °C
¹H NMR (CDCl₃)	δ (ppm): ~5.4-5.6 (m, 2H, -CH=CH-), ~2.1-2.3 (m, 4H), ~1.3-1.5 (m, 4H), ~0.9 (t, 3H), ~1.9 (t, 1H, -C≡CH)
¹³C NMR (CDCl₃)	δ (ppm): ~130-135 (alkene), ~80-85 (alkyne), ~68-70 (alkyne), ~30-35 (alkyl), ~20-25 (alkyl), ~13-15 (alkyl)
IR (neat)	ν (cm⁻¹): ~3300 (≡C-H), ~2100 (C≡C), ~1660 (C=C), ~965 (trans C=C bend)

Mandatory Visualization

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of (E)-5-Decen-1-yne

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of (E)-5-Decen-1-yne.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic strategy for obtaining (E)-5-Decen-1-yne with high stereoselectivity?

A1: The most prevalent and reliable strategy involves a two-step approach. The first step establishes the (E)-alkene scaffold, typically via a Wittig reaction or one of its variants. The second step introduces the terminal alkyne through a Sonogashira coupling reaction. This modular approach allows for controlled stereochemistry and convergent synthesis.

Q2: How can I ensure high (E)-selectivity in the Wittig reaction step?

A2: Achieving high (E)-selectivity is a critical challenge. Standard Wittig reactions with unstabilized ylides often favor the (Z)-isomer.[1] To promote the formation of the (E)-alkene, the following methods are recommended:

• Use of Stabilized Ylides: Ylides containing electron-withdrawing groups (e.g., esters, ketones) preferentially form the more thermodynamically stable (E)-alkene.[1][2]

• Schlosser Modification: This modification of the Wittig reaction is specifically designed to convert the initially formed (Z)-intermediate to the (E)-product through a deprotonation-protonation sequence at low temperatures.[1]

Q3: What are the main challenges associated with the Sonogashira coupling step for this synthesis?

A3: The primary challenge in the Sonogashira coupling is the undesired homocoupling of the terminal alkyne, often referred to as Glaser coupling.[3] This side reaction reduces the yield of the desired (E)-5-Decen-1-yne. Careful control of reaction conditions is crucial to minimize this pathway. The use of a copper co-catalyst can sometimes promote this side reaction.[3]

Q4: Are there any alternative methods to the Wittig reaction for forming the (E)-double bond?

A4: Yes, other olefination reactions can be employed to achieve high (E)-selectivity. The Horner-Wadsworth-Emmons (HWE) reaction is a popular alternative that typically provides excellent (E)-selectivity for the synthesis of α,β-unsaturated esters, which can then be further manipulated.[1]

Troubleshooting Guides

Problem 1: Low (E/Z) Selectivity in the Wittig Reaction

Symptoms:

• NMR analysis of the crude product shows a significant proportion of the (Z)-isomer alongside the desired (E)-isomer.

• Difficulty in separating the (E) and (Z) isomers by column chromatography.

Possible Causes and Solutions:

Cause	Solution
Use of a non-stabilized ylide under standard conditions.	Employ a stabilized ylide (e.g., a phosphorane with an adjacent ester group). If a non-stabilized ylide is necessary, utilize the Schlosser modification which involves the use of an additional equivalent of strong base (like phenyllithium) at low temperature to isomerize the betaine intermediate.[1]
Reaction temperature is too high.	Maintain a low reaction temperature, especially during the ylide generation and the reaction with the aldehyde. For the Schlosser modification, temperatures around -78 °C are crucial.
Presence of lithium salts.	In some cases, lithium salts can decrease (Z)-selectivity but may not be sufficient to drive the reaction to high (E)-selectivity without the full Schlosser protocol. If aiming for high (Z) selectivity, salt-free conditions are preferred. For high (E) selectivity with non-stabilized ylides, the specific conditions of the Schlosser modification are required.

Problem 2: Low Yield in the Sonogashira Coupling Reaction

Symptoms:

• Low isolated yield of (E)-5-Decen-1-yne.

• Presence of a significant amount of a higher molecular weight byproduct, identified as the homocoupled alkyne dimer.

Possible Causes and Solutions:

Cause	Solution
Glaser-Hay Homocoupling.	This is a common side reaction. To minimize it, consider using copper-free Sonogashira conditions.[3] Alternatively, using a bulky amine base or adding the terminal alkyne slowly to the reaction mixture can suppress the homocoupling pathway.
Deactivation of the Palladium Catalyst.	Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the Pd(0) catalyst. Use of high-purity, degassed solvents is also recommended.
Poor Reactivity of the Vinyl Halide.	The reactivity of the vinyl halide is in the order of I > Br > Cl.[4] If using a vinyl bromide or chloride results in low yield, consider synthesizing the corresponding vinyl iodide to improve the rate of oxidative addition to the palladium catalyst.
Improper Base.	The choice of base is critical. Amine bases like triethylamine or diisopropylethylamine are commonly used. The base should be strong enough to deprotonate the terminal alkyne but not so strong as to cause other side reactions.

Experimental Protocols

Representative Protocol 1: (E)-Selective Wittig Reaction

This protocol is a representative example for the synthesis of an (E)-alkene precursor to (E)-5-Decen-1-yne using a stabilized ylide.

• Preparation of the Ylide:

  • To a solution of triethyl phosphonoacetate (1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an argon atmosphere, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

• Wittig Reaction:

  • Cool the ylide solution to 0 °C and add a solution of pentanal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the (E)-α,β-unsaturated ester.

Representative Protocol 2: Sonogashira Coupling

This protocol describes a typical Sonogashira coupling of a vinyl halide with a terminal alkyne.

• Reaction Setup:

  • To a Schlenk flask under an argon atmosphere, add the (E)-vinyl bromide (1.0 eq), copper(I) iodide (0.05 eq), and tetrakis(triphenylphosphine)palladium(0) (0.025 eq).

  • Add anhydrous, degassed triethylamine as the solvent.

• Addition of Alkyne:

  • Add 1-butyne (1.2 eq) to the reaction mixture via syringe.

• Reaction and Monitoring:

  • Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete, filter the mixture through a pad of Celite® and wash with diethyl ether.

  • Wash the filtrate with saturated aqueous ammonium chloride solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield (E)-5-Decen-1-yne.

Data Presentation

Table 1: Comparison of Reaction Conditions for (E)-Selective Wittig Reactions

Ylide Type	Aldehyde	Base	Solvent	Temperature (°C)	Approx. E:Z Ratio	Approx. Yield (%)
Stabilized (e.g., Ph₃P=CHCO₂Et)	Pentanal	NaH	THF	0 to RT	>95:5	80-90
Non-stabilized (e.g., Ph₃P=CH(CH₂)₃Br)	Pentanal	n-BuLi	THF	-78 to RT	<10:90	70-85
Schlosser Mod. (Non-stabilized)	Pentanal	n-BuLi, then PhLi	THF/HMPA	-78	>90:10	65-80

Data are representative and may vary based on specific substrate and reaction conditions.

Table 2: Influence of Reaction Parameters on Sonogashira Coupling Yield

Vinyl Halide	Alkyne	Catalyst System	Base	Solvent	Temperature (°C)	Approx. Yield (%)
(E)-1-bromo-1-hexene	1-Butyne	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT	75-85
(E)-1-iodo-1-hexene	1-Butyne	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT	85-95
(E)-1-bromo-1-hexene	1-Butyne	Pd(PPh₃)₂Cl₂ (Copper-free)	Pyrrolidine	Dioxane	80	60-70

Data are representative and may vary based on specific substrate and reaction conditions.

Visualizations

Caption: Workflow for the Wittig Reaction.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]

Technical Support Center: Sonogashira Coupling of Terminal Alkynes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and other issues encountered during the Sonogashira coupling of terminal alkynes.

Troubleshooting Guides

This section provides solutions to common problems encountered during the Sonogashira coupling reaction.

Problem 1: Significant formation of a byproduct with a mass corresponding to the homocoupling of the terminal alkyne (Glaser-Hay coupling).

Possible Causes:

• Presence of Oxygen: The homocoupling of terminal alkynes is an oxidative process that is significantly promoted by the presence of oxygen.[1][2]

• Copper(I) Co-catalyst: The copper co-catalyst, while increasing the rate of the desired cross-coupling, can also catalyze the undesired Glaser coupling.[2][3]

• High Temperatures: Elevated reaction temperatures can sometimes favor the homocoupling side reaction, especially with more reactive alkynes.[4]

• Prolonged Reaction Times: Leaving the reaction to stir for extended periods, especially when the aryl/vinyl halide is fully consumed, can lead to increased homocoupling.

Solutions:

• Degassing: Thoroughly degas all solvents and reagents before use. This can be achieved by bubbling an inert gas (argon or nitrogen) through the liquid for an extended period or by using the freeze-pump-thaw technique. Maintain a positive pressure of inert gas throughout the reaction.

• Copper-Free Conditions: If homocoupling is a persistent issue, consider switching to a copper-free Sonogashira protocol.[2][3] These methods often employ specific ligands to facilitate the palladium-catalyzed coupling without the need for a copper co-catalyst.

• Slow Addition of Alkyne: Adding the terminal alkyne slowly to the reaction mixture can help to maintain a low concentration of the alkyne at any given time, thus disfavoring the bimolecular homocoupling reaction.

• Use of a Reducing Atmosphere: One study demonstrated that using an atmosphere of hydrogen gas diluted with nitrogen or argon can reduce the homocoupling side product to about 2%.[1][5]

• Optimize Reaction Temperature: Screen different temperatures to find the optimal balance between the rate of the desired reaction and the formation of the homocoupling byproduct. For some substrates, room temperature is sufficient.[4]

Problem 2: Low or no yield of the desired cross-coupled product.

Possible Causes:

• Catalyst Deactivation: The active Pd(0) catalyst can be sensitive to air and may decompose, forming palladium black.[6] The phosphine ligands can also oxidize.

• Poorly Active Aryl/Vinyl Halide: The reactivity of the halide partner follows the trend I > Br > Cl. Aryl chlorides are notoriously unreactive and often require specialized, bulky, and electron-rich phosphine ligands and higher temperatures to react.[3]

• Inactive Copper Co-catalyst: The CuI source may be old or of poor quality.

• Inappropriate Base or Solvent: The choice of base and solvent is crucial and can significantly impact the reaction outcome.[7] For instance, using THF as a solvent has been anecdotally reported to promote the formation of palladium black.[6]

• Substrate-Specific Issues: Sterically hindered substrates or those with certain functional groups may be challenging.

Solutions:

• Use Fresh Catalysts and Reagents: Ensure that the palladium catalyst, copper iodide, and phosphine ligands are of high quality and stored under an inert atmosphere.

• Ligand Selection: For less reactive halides (e.g., aryl bromides and chlorides), consider using more electron-rich and sterically bulky phosphine ligands such as XPhos or dppf.[3][8]

• Solvent and Base Screening: Triethylamine or diisopropylamine are common bases and can sometimes be used as the solvent.[9] For challenging couplings, screening different solvents (e.g., DMF, toluene, acetonitrile) and bases (e.g., DBU, K₂CO₃, Cs₂CO₃) may be necessary.[7][10]

• Increase Reaction Temperature: For unreactive substrates, particularly aryl bromides, increasing the temperature (e.g., to 80-100 °C in a sealed tube) may be required.[8]

• Activate Copper(I) Iodide: In some cases, heating the CuI under vacuum before use can improve its activity.[6]

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned black immediately after adding the base. What does this mean and what should I do?

A1: The formation of a black precipitate is often indicative of the decomposition of the Pd(0) catalyst to palladium black.[6] This can happen if the reaction is exposed to air or if the solvent is not suitable (e.g., THF has been reported to sometimes cause this issue).[6] While a color change is expected, rapid formation of a black solid is a sign of a problem. To remedy this, ensure all your reagents and solvents are thoroughly degassed and dry. Consider switching to a different solvent system, for example, using only triethylamine as both the base and solvent.[6]

Q2: How can I remove the homocoupled diyne byproduct from my desired product?

A2: The separation of the desired cross-coupled product from the homocoupled diyne can be challenging due to their similar polarities.

• Column Chromatography: Careful column chromatography on silica gel is the most common method. A less polar eluent system may be required to achieve good separation.

• Recrystallization: If your desired product is a solid, recrystallization can be an effective purification method.

• Preparative TLC or HPLC: For small-scale reactions or very difficult separations, preparative thin-layer chromatography or high-performance liquid chromatography can be employed.

Q3: Is it always necessary to use a copper co-catalyst?

A3: No, it is not always necessary. While the traditional Sonogashira reaction uses a copper(I) co-catalyst to increase the reaction rate, the presence of copper can lead to the undesired homocoupling of the terminal alkyne.[2][3] Numerous "copper-free" Sonogashira protocols have been developed to avoid this side reaction.[2][11] These methods are particularly advantageous when working with valuable or sensitive alkynes.

Q4: What is the role of the amine base in the Sonogashira reaction?

A4: The amine base plays several crucial roles in the Sonogashira coupling:

• It deprotonates the terminal alkyne to form the reactive acetylide species.[12]

• It neutralizes the hydrogen halide (HX) that is formed as a byproduct of the reaction.

• It can act as a ligand for the palladium center, influencing its catalytic activity.[12]

• In some cases, the amine can also serve as the reaction solvent.

Q5: Can I use an aryl chloride as a substrate in a Sonogashira coupling?

A5: Yes, but it is more challenging than using aryl iodides or bromides. Aryl chlorides are significantly less reactive.[3] Successful coupling with aryl chlorides typically requires:

• More reactive palladium catalysts, often generated in situ from a palladium precursor and a bulky, electron-rich phosphine ligand (e.g., XPhos).[3]

• Higher reaction temperatures.

• Longer reaction times. Copper-free conditions are often preferred for couplings involving aryl chlorides as copper has been observed to inhibit these reactions.[3]

Quantitative Data on Side Reactions

The following table summarizes the effect of reaction conditions on the yield of the homocoupling byproduct in the Sonogashira coupling of 4-iodo-N,N-dimethylaniline with trimethylsilylacetylene (TMSA).

Entry	Catalyst System	Base	Solvent	Atmosphere	Homocoupling Yield (%)	Cross-Coupling Yield (%)
1	Pd(PPh₃)₂Cl₂ / CuI	Piperidine	Acetonitrile	N₂	considerable	lower
2	Pd(PPh₃)₂Cl₂ / CuI	Piperidine	Acetonitrile	N₂ + H₂	~2	99.5
3	Pd(PPh₃)₂Cl₂ / CuI	Triethylamine	Acetonitrile	N₂ + H₂	traces	quantitative

Data synthesized from Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira coupling reaction with diminished homocoupling. Organic letters, 5(11), 1841–1844.[1]

Experimental Protocols

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

This protocol is a general procedure and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 eq)

• Terminal alkyne (1.1 - 1.5 eq)

• Pd(PPh₃)₂Cl₂ (2-5 mol%)

• CuI (1-5 mol%)

• Amine base (e.g., triethylamine or diisopropylamine, can be used as solvent or co-solvent)

• Anhydrous, degassed solvent (e.g., THF, DMF, or acetonitrile)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide, Pd(PPh₃)₂Cl₂, and CuI.

• Add the anhydrous, degassed solvent and the amine base.

• Add the terminal alkyne dropwise to the stirred solution.

• Stir the reaction at room temperature or heat as required. Monitor the reaction progress by TLC or GC/LC-MS.

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and filter through a pad of Celite® to remove the catalyst residues.

• Wash the filtrate with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[4]

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is a general procedure for a copper-free Sonogashira coupling and may require optimization.

Materials:

• Aryl halide (1.0 eq)

• Terminal alkyne (1.2 - 2.0 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-5 mol%)

• Phosphine ligand (e.g., PPh₃, XPhos) (2-10 mol%)

• Base (e.g., Cs₂CO₃, K₂CO₃, or an amine base like triethylamine)

• Anhydrous, degassed solvent (e.g., acetonitrile, toluene, or dioxane)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst, phosphine ligand, and base.

• Add the anhydrous, degassed solvent, followed by the aryl halide and the terminal alkyne.

• Heat the reaction mixture to the desired temperature and stir until the starting material is consumed (monitor by TLC or GC/LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent, and filter through Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer, filter, and concentrate in vacuo.

• Purify the product by flash column chromatography.

Visualizations

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. books.rsc.org [books.rsc.org]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. cetjournal.it [cetjournal.it]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Selection for Enyne Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing catalyst selection for enyne synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during enyne synthesis experiments in a question-and-answer format.

Issue 1: Low Reaction Yield

Question: My enyne metathesis/cycloisomerization reaction is resulting in a low yield of the desired product. What are the potential causes and how can I improve the yield?

Answer: Low yields in enyne synthesis can stem from several factors, including catalyst activity, reaction conditions, and substrate stability. Here are common causes and troubleshooting steps:

• Catalyst Deactivation: The catalyst may be decomposing or deactivating under the reaction conditions.

  • Solution:

    • Ensure the use of degassed solvents and an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst oxidation.

    • For ruthenium-catalyzed enyne metathesis, conducting the reaction under an atmosphere of ethylene can help regenerate the active catalyst and suppress alkyne polymerization.[1]

    • If catalyst deactivation is suspected, consider using a higher catalyst loading or adding the catalyst in portions throughout the reaction.

• Suboptimal Reaction Temperature: The reaction temperature may be too low for efficient catalytic turnover or too high, leading to catalyst decomposition or side reactions.

  • Solution:

    • Screen a range of temperatures to find the optimal balance between reaction rate and catalyst stability. For some gold-catalyzed cycloisomerizations, lower temperatures (e.g., 0 °C) can improve yields.[2] For other reactions, such as certain ruthenium-catalyzed processes, elevated temperatures may be necessary.[3]

• Incorrect Solvent Choice: The solvent can significantly impact catalyst solubility, stability, and reactivity.

  • Solution:

    • Consult the literature for solvents commonly used with your specific catalyst system. Dichloromethane (DCM) and toluene are frequently used for enyne synthesis.

    • Ensure the solvent is anhydrous and free of impurities that could poison the catalyst.

• Substrate-Related Issues: The enyne substrate itself may be unstable or contain functional groups that inhibit the catalyst.

  • Solution:

    • Protect sensitive functional groups on the substrate that might interfere with the catalyst.

    • For substrates with terminal alkynes in ring-closing enyne metathesis (RCEYM), unsatisfactory results can sometimes be improved by carrying out the reaction under an ethylene atmosphere.[4]

Issue 2: Poor Regio- or Stereoselectivity

Question: My reaction is producing a mixture of regioisomers or stereoisomers. How can I improve the selectivity of my enyne synthesis?

Answer: Achieving high selectivity is a common challenge in enyne synthesis. The choice of catalyst, ligands, and reaction conditions plays a crucial role.

• Catalyst and Ligand Effects: The steric and electronic properties of the catalyst and its ligands are primary determinants of selectivity.

  • Solution:

    • For gold-catalyzed cycloisomerizations, the ligand on the gold catalyst can dramatically influence the reaction pathway. Screening different phosphine or N-heterocyclic carbene (NHC) ligands is recommended.[5][6]

    • In ruthenium-catalyzed enyne metathesis, the choice between first- and second-generation Grubbs catalysts can affect selectivity.[7] The steric bulk of the NHC ligand in second-generation catalysts can influence the stereochemical outcome.

    • For controlling regioselectivity in ruthenium-catalyzed cycloisomerization of certain diynes, the choice of solvent system can be critical.[8]

• Reaction Mechanism Control: Enyne metathesis can proceed through different mechanistic pathways (e.g., "ene-then-yne" vs. "yne-then-ene"), which can lead to different products.

  • Solution:

    • The "ene-first" pathway is generally favored in ruthenium-catalyzed reactions and often leads to a single major product.[1] Understanding the factors that favor one pathway over the other for your specific substrate can help in optimizing conditions.

• Substrate Structure: The substitution pattern of the enyne can influence the preferred reaction pathway and, consequently, the selectivity.

  • Solution:

    • Modifying the steric bulk of substituents near the alkene or alkyne can direct the catalyst to a specific coordination mode, thereby improving selectivity.

Issue 3: Catalyst-Substrate Incompatibility

Question: My chosen catalyst is not effectively converting my specific enyne substrate. What should I consider?

Answer: Not all catalysts are suitable for all substrates. Functional group tolerance and steric hindrance are key considerations.

• Functional Group Intolerance: Some functional groups can poison the catalyst or participate in undesired side reactions.

  • Solution:

    • Ruthenium-based metathesis catalysts are known for their broad functional group tolerance.[1] However, highly coordinating groups may still inhibit catalysis.

    • For sensitive substrates, it may be necessary to use protecting groups.

    • In some cases, pretreatment of the substrate is necessary. For example, in the RCEYM of enynes containing imidazole, pretreatment with p-TsOH to form the imidazolium salt can prevent catalyst inactivation.[7]

• Steric Hindrance: Bulky substituents on the substrate can prevent efficient coordination to the metal center.

  • Solution:

    • For sterically hindered substrates, catalysts with less sterically demanding ligands may be more effective.

    • Alternatively, a more reactive catalyst might be required to overcome the steric barrier.

Frequently Asked Questions (FAQs)

Q1: Which type of catalyst is best for ring-closing enyne metathesis (RCEYM)?

A1: Ruthenium-based catalysts, such as the Grubbs and Hoveyda-Grubbs catalysts, are the most commonly used and effective for RCEYM.[1][9] Second-generation Grubbs catalysts often exhibit higher activity and broader substrate scope compared to the first-generation catalysts.[7]

Q2: How can I avoid the formation of homodimers and oligomers as byproducts?

A2: The formation of byproducts from competing metathesis reactions can be minimized by controlling the reaction concentration. RCEYM reactions are typically performed under high dilution conditions to favor the intramolecular reaction over intermolecular side reactions.[1]

Q3: What is the difference between the "ene-then-yne" and "yne-then-ene" mechanisms in enyne metathesis?

A3: These terms describe the initial coordination of the catalyst to the enyne substrate. In the "ene-then-yne" mechanism, the metal carbene first reacts with the alkene moiety. In the "yne-then-ene" mechanism, the initial reaction is with the alkyne.[10] The predominant pathway depends on the catalyst and substrate, with the "ene-then-yne" pathway often being favored for ruthenium catalysts.[1]

Q4: What is the role of a silver salt co-catalyst in gold-catalyzed enyne cycloisomerization?

A4: In many gold-catalyzed reactions, a gold(I) chloride precatalyst is used. A silver salt, such as AgSbF₆ or AgOTf, is added to abstract the chloride ligand, generating a more catalytically active cationic gold(I) species.

Q5: Can I reuse my catalyst?

A5: While some catalysts can be recycled, particularly those supported on a solid phase, the catalysts used in homogeneous enyne synthesis are typically consumed or deactivated during the reaction and workup and are not easily recovered.

Data Presentation

Table 1: Comparison of Ruthenium Catalysts for Ring-Closing Enyne Metathesis (RCEYM)

Catalyst	Substrate	Product	Yield (%)	Reference
Grubbs I (Ru1)	N-Tosyl-N-(prop-2-ynyl)but-3-en-1-amine	1-Tosyl-2,5-dihydro-1H-pyrrole	29	[7]
Grubbs II (Ru2)	N-Tosyl-N-(prop-2-ynyl)but-3-en-1-amine	1-Tosyl-2,5-dihydro-1H-pyrrole	86	[7]
Grubbs I (Ru1)	Diethyl 2-allyl-2-(prop-2-ynyl)malonate	Diethyl 3,6-dihydro-2H-pyran-4,4(5H)-dicarboxylate	87	[7]
Grubbs II (Ru2)	Diethyl 2-allyl-2-(prop-2-ynyl)malonate	Diethyl 3,6-dihydro-2H-pyran-4,4(5H)-dicarboxylate	89	[7]

Table 2: Effect of Catalyst Loading on RCEYM of Sulfamide-Linked Enyne

Catalyst	Catalyst Loading (mol%)	Product	Yield (%)	Reference
Grubbs II (Ru2)	3	7-membered cyclic sulfamide	68-81	[7]
Grubbs II (Ru2)	20	RCEYM-homo-CM product	Major Product	[7]

Experimental Protocols

Protocol 1: General Procedure for Grubbs-Catalyzed Ring-Closing Enyne Metathesis (RCEYM)

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation of the Reaction Vessel: A Schlenk flask equipped with a magnetic stir bar is dried in an oven and allowed to cool to room temperature under a stream of dry argon or nitrogen.

• Solvent and Substrate Addition: The enyne substrate is dissolved in a degassed solvent (e.g., dichloromethane or toluene) to the desired concentration (typically 0.01-0.1 M). The solution is transferred to the prepared Schlenk flask via cannula.

• Catalyst Addition: The ruthenium catalyst (e.g., Grubbs I or II, typically 1-5 mol%) is added to the reaction flask under a positive pressure of inert gas.

• Reaction Monitoring: The reaction is stirred at the desired temperature (room temperature to reflux) and monitored by TLC or GC-MS until the starting material is consumed.

• Workup: Upon completion, the reaction is quenched by adding a few drops of ethyl vinyl ether to deactivate the catalyst. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired product.

Protocol 2: General Procedure for Gold-Catalyzed Enyne Cycloisomerization

This protocol is a general guideline and may require optimization for specific substrates and gold catalysts.

• Preparation of the Reaction Vessel: A flame-dried round-bottom flask equipped with a magnetic stir bar is cooled to room temperature under an inert atmosphere (argon or nitrogen).

• Addition of Reagents: The enyne substrate is dissolved in an anhydrous, degassed solvent (e.g., dichloromethane, chloroform, or toluene) and added to the reaction flask.

• Catalyst Activation (if necessary): If using a gold(I) chloride precatalyst, the silver salt co-catalyst (e.g., AgSbF₆, 1-5 mol%) is added, followed by the gold(I) chloride precatalyst (e.g., [AuCl(PPh₃)], 1-5 mol%). The mixture is stirred at the reaction temperature.

• Reaction Monitoring: The progress of the reaction is monitored by TLC or GC-MS.

• Workup: Once the reaction is complete, the mixture is filtered through a short pad of celite or silica gel to remove the catalyst. The filtrate is concentrated under reduced pressure, and the crude product is purified by flash column chromatography.

Visualizations

Caption: Ruthenium-catalyzed enyne metathesis mechanism ('ene-then-yne' pathway).

References

• 1. Enyne Metathesis [organic-chemistry.org]
• 2. Gold-Catalyzed Rearrangements and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Progress on Enyne Metathesis: Its Application to Syntheses of Natural Products and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. uwindsor.ca [uwindsor.ca]
• 8. Regioselectivity control in a ruthenium-catalyzed cycloisomerization of diyne-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. soc.chim.it [soc.chim.it]
• 10. Enyne metathesis - Wikipedia [en.wikipedia.org]

Improving yield and purity in the synthesis of (E)-5-Decen-1-yne

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of (E)-5-Decen-1-yne for improved yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare (E)-5-Decen-1-yne?

A1: The most common and effective synthetic routes for (E)-5-Decen-1-yne are the Wittig reaction and the Sonogashira coupling.

• Wittig Reaction: This route involves the reaction of an appropriate phosphonium ylide with an aldehyde. To achieve the desired (E)-stereoselectivity, a stabilized ylide is typically employed.[1][2]

• Sonogashira Coupling: This method involves the cross-coupling of a terminal alkyne with a vinyl halide, catalyzed by palladium and copper complexes.[3][4][5][6] This reaction is known for its mild conditions and tolerance of various functional groups.[5]

Q2: How can I improve the (E)-selectivity in the Wittig reaction for this synthesis?

A2: Achieving high (E)-selectivity in the Wittig reaction depends on the stability of the phosphonium ylide. Stabilized ylides, which have an electron-withdrawing group, predominantly yield (E)-alkenes.[1][2] For non-stabilized ylides, the Schlosser modification can be used, which involves treating the intermediate betaine with phenyllithium at low temperatures to favor the formation of the (E)-alkene.[2]

Q3: What are the main byproducts to expect in these syntheses?

A3: In the Wittig reaction , the primary byproduct is triphenylphosphine oxide (TPPO), which can be challenging to separate from the final product due to its polarity and solubility.[7][8] In the Sonogashira coupling , potential byproducts include homocoupled alkynes (Glaser coupling), especially when a copper co-catalyst is used.[5]

Q4: How can I effectively remove triphenylphosphine oxide (TPPO) from my product?

A4: Several methods can be employed to remove TPPO:

• Precipitation with Metal Salts: TPPO can be precipitated from the reaction mixture by adding zinc chloride (ZnCl₂) in polar solvents like ethanol.[9]

• Chromatography: Column chromatography is a common method, though it can be time-consuming for large-scale reactions.[8] Using a non-polar eluent can help retain the more polar TPPO on the silica gel.[10][11]

• Crystallization: If the product is a solid, recrystallization can be an effective purification method.[12]

Q5: Are there copper-free alternatives for the Sonogashira coupling to avoid homocoupling?

A5: Yes, copper-free Sonogashira coupling protocols have been developed to minimize the formation of alkyne dimers.[5] These reactions often require specific ligands and bases to facilitate the catalytic cycle.[3][13]

Troubleshooting Guides

Wittig Reaction Route

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield	1. Incomplete ylide formation. 2. Aldehyde instability (oxidation or polymerization). 3. Steric hindrance. 4. Inefficient reaction conditions.	1. Ensure the base is strong enough and fresh (e.g., n-BuLi, NaH). 2. Use freshly distilled aldehyde. 3. Consider the Horner-Wadsworth-Emmons (HWE) reaction for sterically hindered substrates.[2] 4. Optimize reaction temperature and time.
Low (E)-Selectivity	1. Use of a non-stabilized or semi-stabilized ylide. 2. Presence of lithium salts that can affect stereochemical outcome.[1]	1. Employ a stabilized ylide. 2. Use salt-free conditions if possible. 3. If using a non-stabilized ylide, perform the Schlosser modification.[2]
Product Contaminated with Triphenylphosphine Oxide (TPPO)	Inherent byproduct of the Wittig reaction.	1. Precipitate TPPO with ZnCl₂.[9] 2. Perform column chromatography with a non-polar eluent system.[10][11] 3. Triturate the crude product with a solvent in which the product is soluble but TPPO is not (e.g., cold ether or hexane).

Sonogashira Coupling Route

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield	1. Catalyst deactivation. 2. Inappropriate base or solvent. 3. Low reactivity of the vinyl halide.	1. Ensure anaerobic conditions to prevent catalyst oxidation. 2. Screen different bases (e.g., triethylamine, diisopropylamine) and solvents (e.g., THF, DMF).[5] 3. Use a more reactive vinyl halide (I > Br > Cl).[3]
Formation of Homocoupled Alkyne (Glaser Coupling)	Presence of copper(I) co-catalyst and oxygen.	1. Thoroughly degas the reaction mixture. 2. Employ a copper-free Sonogashira protocol.[5]
Incomplete Reaction	1. Insufficient catalyst loading. 2. Steric hindrance around the reaction centers.	1. Increase the catalyst and ligand loading. 2. Increase the reaction temperature, but monitor for side reactions.

Data Presentation

Table 1: Wittig Reaction Conditions and Outcomes

Ylide Type	Base	Solvent	Temperature (°C)	Yield (%)	(E):(Z) Ratio
Stabilized	NaH	THF	25	75-85	>95:5
Non-stabilized	n-BuLi	THF	-78 to 25	60-70	<10:90
Non-stabilized (Schlosser)	n-BuLi, PhLi	THF/Ether	-78 to 25	50-65	>90:10
Semi-stabilized	K₂CO₃	DMF	80	70-80	50:50 - 70:30

Data are representative and may vary based on specific substrates and reaction scale.

Table 2: Sonogashira Coupling Conditions and Outcomes

Vinyl Halide	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)
(E)-1-Iodopent-1-ene	Pd(PPh₃)₄ / CuI	Et₃N	THF	25	85-95
(E)-1-Bromopent-1-ene	Pd(PPh₃)₂Cl₂ / CuI	i-Pr₂NH	DMF	50	70-85
(E)-1-Iodopent-1-ene	Pd₂(dba)₃ / P(t-Bu)₃ (Cu-free)	Cs₂CO₃	Dioxane	80	80-90

Data are representative and may vary based on specific substrates and reaction scale.

Experimental Protocols

Protocol 1: Synthesis of (E)-5-Decen-1-yne via Wittig Reaction (using a stabilized ylide)

• Preparation of the Phosphonium Ylide:

  • To a solution of (4-bromobutyl)triphenylphosphonium bromide in anhydrous THF at 0 °C, add one equivalent of a strong base such as sodium hydride (NaH).

  • Allow the mixture to stir at room temperature for 1 hour to form the ylide.

• Wittig Reaction:

  • Cool the ylide solution to 0 °C and add a solution of hexanal in anhydrous THF dropwise.

  • Let the reaction mixture warm to room temperature and stir for 12-24 hours.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure.

  • To remove triphenylphosphine oxide, triturate the crude product with cold hexanes or perform column chromatography on silica gel.

Protocol 2: Synthesis of (E)-5-Decen-1-yne via Sonogashira Coupling

• Reaction Setup:

  • To a degassed solution of (E)-1-iodopent-1-ene and 1-pentyne in a suitable solvent such as THF or DMF, add Pd(PPh₃)₂Cl₂ (2-5 mol%) and CuI (1-3 mol%).

• Reaction Execution:

  • Add an amine base, such as triethylamine or diisopropylamine (2-3 equivalents).

  • Stir the reaction mixture at room temperature under an inert atmosphere (e.g., argon or nitrogen) for 3-6 hours, monitoring by TLC or GC.[4]

• Work-up and Purification:

  • Dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove the catalyst.

  • Wash the filtrate with saturated aqueous ammonium chloride and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Workflow for the Wittig reaction synthesis.

Caption: Workflow for the Sonogashira coupling synthesis.

Caption: General troubleshooting logic for synthesis optimization.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.rochester.edu [chem.rochester.edu]
• 11. Workup [chem.rochester.edu]
• 12. people.chem.umass.edu [people.chem.umass.edu]
• 13. researchgate.net [researchgate.net]

Troubleshooting low yields in enyne metathesis reactions

Welcome to the Technical Support Center for Enyne Metathesis Reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Catalyst-Related Issues

Q1: My enyne metathesis reaction is not proceeding, or the yield is very low. Could the catalyst be the problem?

A1: Yes, catalyst-related issues are a primary cause of low yields or reaction failure in enyne metathesis. Here are several factors to consider:

• Catalyst Activity: Ensure your catalyst is active. Ruthenium-based catalysts, like Grubbs and Hoveyda-Grubbs catalysts, are sensitive to air, moisture, and impurities. Improper storage or handling can lead to deactivation. Catalysts should be stored under an inert atmosphere (e.g., in a glovebox or desiccator) and at the recommended temperature, typically 2-8 °C.

• Catalyst Choice: The choice of catalyst is critical and substrate-dependent. First-generation Grubbs catalysts (G-I) are generally less reactive and may be more suitable for highly active substrates to prevent side reactions. Second and third-generation catalysts (G-II, G-III, Hoveyda-Grubbs) are more reactive and offer broader functional group tolerance but can sometimes lead to undesired side reactions with certain substrates. For sterically hindered substrates, specialized catalysts may be necessary.

• Catalyst Loading: Inadequate catalyst loading can result in incomplete conversion. While typical loadings range from 1-5 mol%, challenging substrates may require higher loadings. However, excessively high catalyst loading can lead to increased impurities and side products. It is recommended to perform a catalyst loading screen to determine the optimal amount for your specific reaction.

• Catalyst Decomposition: The catalyst can decompose during the reaction. This can be caused by impurities in the substrate or solvent, high temperatures, or reaction with certain functional groups on the substrate. Visual cues for catalyst decomposition include a color change of the reaction mixture from the typical reddish-brown/purple to black or the formation of ruthenium black precipitate.

Q2: I suspect my catalyst has decomposed. How can I confirm this and what can I do?

A2: Observing a color change to black is a strong indicator of catalyst decomposition. To confirm, you can take a small aliquot of the reaction mixture and analyze it by TLC or LC-MS to check for the consumption of starting material. If the reaction has stalled, it is likely that the catalyst has decomposed.

Troubleshooting Catalyst Decomposition:

• Purify Substrates and Solvents: Ensure all substrates and solvents are rigorously purified and degassed to remove oxygen, water, and other impurities that can deactivate the catalyst.

• Optimize Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition. Try running the reaction at a lower temperature for a longer period.

• Use Additives: In some cases, additives can stabilize the catalyst or prevent side reactions. For example, the addition of a Lewis acid like Ti(OiPr)₄ can be beneficial when substrates contain basic nitrogen atoms that can poison the catalyst.[1]

• Slow Addition of Catalyst: For highly reactive substrates or exothermic reactions, slow addition of the catalyst solution via a syringe pump can help maintain a low concentration of the active catalyst, minimizing bimolecular decomposition pathways.

Substrate and Reagent-Related Issues

Q3: My reaction is sluggish or gives a low yield, and I've ruled out catalyst issues. What about my substrate?

A3: Substrate-related problems are another common source of low yields. Key factors to investigate include:

• Substrate Purity: Impurities in the enyne substrate can poison the catalyst. Common impurities include peroxides in ethers, residual acids or bases from previous synthetic steps, and coordinating functional groups. It is crucial to purify the substrate meticulously, for example, by column chromatography, distillation, or recrystallization. Solvents should be anhydrous and deoxygenated.

• Steric Hindrance: Bulky substituents near the alkene or alkyne can hinder the approach of the catalyst, slowing down the reaction or preventing it altogether.[1] In such cases, switching to a more reactive second or third-generation catalyst or a catalyst with a smaller ligand profile might be beneficial.

• Electronic Effects: The electronic nature of the substituents on the enyne can influence the reaction rate. Electron-withdrawing groups on the alkene can make it less reactive towards the electron-rich ruthenium catalyst.

• Substrate Concentration: For ring-closing enyne metathesis (RCEYM), the reaction is typically performed under high dilution conditions (0.001-0.01 M) to favor the intramolecular reaction over intermolecular oligomerization. If you are observing oligomers as byproducts, try decreasing the concentration.

Experimental Protocol: General Procedure for Substrate Purification

• Column Chromatography: If your substrate is a solid or a non-volatile oil, purify it by flash column chromatography using an appropriate solvent system. Ensure the silica gel is of high quality and the solvents are pure.

• Distillation: For liquid substrates, distillation under reduced pressure is an effective purification method.

• Drying: After purification, ensure the substrate is free of water. This can be achieved by dissolving the substrate in a dry solvent (e.g., dichloromethane), drying over a suitable drying agent (e.g., MgSO₄ or Na₂SO₄), filtering, and removing the solvent under reduced pressure. For very sensitive substrates, azeotropic distillation with a dry solvent like toluene can be effective.

• Degassing: Before use, the purified substrate should be thoroughly degassed to remove dissolved oxygen. This can be done by several freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen for at least 30 minutes.

Reaction Condition-Related Issues

Q4: I am performing a ring-closing enyne metathesis (RCEYM) with a terminal alkyne and observing low yields. What can I do to improve the outcome?

A4: Reactions involving terminal alkynes can be particularly challenging due to competing side reactions and catalyst deactivation. A highly effective strategy to improve yields in such cases is to perform the reaction under an atmosphere of ethylene gas.[2][3]

The Role of Ethylene:

• Catalyst Regeneration: Ethylene reacts with the ruthenium vinylcarbene intermediate, which can be a resting state of the catalyst, to regenerate the more active methylidene species. This keeps the catalyst in the active cycle and prevents it from being trapped in less reactive states.[4]

• Suppression of Side Reactions: Ethylene can suppress competing alkyne polymerization and other side reactions.[4]

Table 1: Effect of Ethylene on RCEYM of a Terminal Alkyne

Entry	Substrate	Catalyst (mol%)	Atmosphere	Yield (%)	Reference
1	Enyne with terminal alkyne	Ru-I (1)	Argon	6	[1]
2	Enyne with terminal alkyne	Ru-I (1)	Ethylene	90	[2]

Experimental Protocol: Setting up an RCEYM Reaction under Ethylene

• Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of dry argon or nitrogen.

• Reagent Preparation: Prepare a solution of the enyne substrate in a degassed solvent (e.g., dichloromethane or toluene) in a Schlenk flask equipped with a magnetic stir bar.

• Ethylene Introduction: Attach a balloon filled with ethylene gas to the Schlenk flask via a needle and a septum.

• Purging: Gently bubble ethylene through the solution for 10-15 minutes to create an ethylene-saturated atmosphere.

• Catalyst Addition: Prepare a stock solution of the ruthenium catalyst in a separate flask under an inert atmosphere. Add the required amount of the catalyst solution to the reaction mixture via a syringe.

• Reaction Monitoring: Maintain a positive pressure of ethylene using the balloon throughout the reaction. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench the reaction by adding a few drops of ethyl vinyl ether. The ruthenium byproducts can be removed by column chromatography or by using a scavenger.[5]

Q5: My reaction is producing a mixture of isomers or undesired byproducts. How can I improve the selectivity?

A5: The formation of isomers and byproducts can be influenced by the catalyst, substrate, and reaction conditions.

• "Ene-then-yne" vs. "Yne-then-ene" Pathway: The reaction can proceed through two main mechanistic pathways, which can lead to different products depending on the substrate. The "ene-then-yne" pathway is generally favored with ruthenium catalysts.[6]

• Catalyst Choice: Second-generation catalysts can sometimes lead to the formation of six-membered ring byproducts in RCEYM reactions that are expected to form five-membered rings.[2] If you observe such byproducts, switching to a first-generation catalyst might be beneficial.

• Temperature: Reaction temperature can influence selectivity. Running the reaction at a lower temperature may favor the formation of the thermodynamically more stable product.

• Substituent Effects: The nature and position of substituents on the enyne can direct the regioselectivity of the reaction.

Visualizing the Process: Diagrams

Data Summary

Table 2: Catalyst Performance in the Synthesis of a Fused 4,5-Membered Ring System

Entry	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Ru-I	RT	24	29	[3]
2	Ru-II	RT	24	<5	[3]
3	Ru-I	50	21	87	[3]
4	Ru-II	50	21	15	[3]

This data illustrates that for certain strained systems, the less active first-generation catalyst at elevated temperatures can provide significantly higher yields compared to the more active second-generation catalyst, which may promote decomposition or side reactions.[3]

Table 3: Influence of Substituents on RCEYM Yield

Entry	Substrate Substituent (R)	Yield (%)	Reference
1	H	32	[1]
2	OH	96	[1]
3	OAc	75	[1]
4	OTBS	65	[1]

The presence of a hydroxyl group at a specific position can significantly enhance the reaction yield, potentially through a coordinating effect that facilitates the catalytic cycle.[1]

For further assistance, please consult the cited literature or contact a specialist in organometallic chemistry.

References

• 1. soc.chim.it [soc.chim.it]
• 2. Recent Progress on Enyne Metathesis: Its Application to Syntheses of Natural Products and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Enyne Metathesis [organic-chemistry.org]
• 5. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]
• 6. Enyne metathesis - Wikipedia [en.wikipedia.org]

Removal of homocoupling byproducts in Sonogashira reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the removal of homocoupling byproducts in Sonogashira reactions.

Frequently Asked Questions (FAQs)

Q1: What are homocoupling byproducts in Sonogashira reactions and why do they form?

A1: Homocoupling byproducts, also known as Glaser or Hay coupling products, are dimers of the terminal alkyne starting material.[1][2] They are formed when two molecules of the alkyne couple with each other instead of with the aryl or vinyl halide. This side reaction is primarily promoted by the presence of oxygen and the copper(I) cocatalyst, which can oxidize and facilitate the dimerization of the alkyne.[3][4]

Q2: How can I minimize the formation of homocoupling byproducts during the reaction?

A2: Several strategies can be employed to suppress the formation of homocoupling byproducts:

• Copper-Free Conditions: Running the Sonogashira reaction without a copper cocatalyst is a common method to avoid the formation of alkyne dimers.[2][3]

• Inert Atmosphere: Conducting the reaction under a strictly inert atmosphere, such as argon or nitrogen, is crucial to prevent oxygen from promoting the homocoupling side reaction.[3] Some protocols suggest using a dilute hydrogen atmosphere mixed with nitrogen or argon to further reduce byproduct formation.[1]

• Use of Protecting Groups: Employing a protecting group, such as a trimethylsilyl (TMS) group, on the terminal alkyne can prevent it from homocoupling. The TMS group can be removed in a subsequent step.[3]

• Slow Addition of Alkyne: Adding the alkyne slowly to the reaction mixture can help to maintain a low concentration of the alkyne at any given time, thereby favoring the cross-coupling reaction over homocoupling.

Q3: What are the most common methods for removing homocoupling byproducts after the reaction is complete?

A3: The most widely used technique for separating the desired Sonogashira product from homocoupling byproducts is flash column chromatography on silica gel.[1][5] Other methods include:

• Recrystallization: This can be an effective purification technique if there is a significant difference in solubility between the desired product and the homocoupling byproduct in a particular solvent system.

• Filtration through Celite: A preliminary filtration through a pad of Celite can help to remove the palladium catalyst and other insoluble materials before further purification.[6]

• Solvent Trituration/Washing: In some cases, the homocoupling byproduct is significantly more soluble in a non-polar solvent like hexane, allowing for its removal by washing the crude product.[6]

Troubleshooting Guide

Issue 1: Significant amount of homocoupling byproduct observed by TLC or NMR.

Cause: This is a common issue in Sonogashira reactions, often due to the presence of oxygen, suboptimal reaction conditions, or the inherent reactivity of the alkyne.

Solution Workflow:

Caption: Troubleshooting workflow for addressing homocoupling byproducts.

Detailed Steps:

• Optimize Flash Chromatography:

  • Begin with a non-polar eluent (e.g., hexane or petroleum ether) and gradually increase the polarity with a more polar solvent (e.g., ethyl acetate or dichloromethane). A common starting gradient is 1% to 10% ethyl acetate in hexane.[5][6]

  • If the polarities of the product and byproduct are very similar, try a different solvent system (e.g., toluene/hexane or dichloromethane/pentane).

  • A shallow gradient and a long column can improve separation.

• Attempt Recrystallization:

  • If chromatography fails, attempt to recrystallize the crude product.

  • Screen for a solvent in which the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the homocoupling byproduct remains in solution.

• Re-evaluate Reaction Conditions:

  • If purification is challenging, it is often more efficient to optimize the reaction to minimize byproduct formation. Consider switching to a copper-free Sonogashira protocol.

Issue 2: The homocoupling byproduct and the desired product have very similar Rf values on TLC.

Cause: The structural similarity between the desired product and the homocoupling byproduct can lead to nearly identical polarities, making chromatographic separation difficult.

Solutions:

• Change the Stationary Phase: If silica gel does not provide adequate separation, consider using a different stationary phase for column chromatography, such as alumina (neutral or basic).[1]

• High-Performance Liquid Chromatography (HPLC): For difficult separations, preparative HPLC may be necessary.

• Chemical Modification: If the desired product has a functional group that the homocoupling byproduct lacks (or vice versa), it may be possible to perform a selective chemical transformation on the crude mixture to alter the polarity of one of the components, making separation easier. This is a less common approach and should be considered carefully.

Experimental Protocols

Protocol 1: General Work-up Procedure for a Sonogashira Reaction

This protocol outlines the initial steps to quench the reaction and perform a preliminary purification.

• Quench the Reaction: Once the reaction is complete (monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

• Dilution: Dilute the reaction mixture with an organic solvent such as ethyl acetate or diethyl ether.

• Filtration: Filter the mixture through a pad of Celite to remove the palladium catalyst and other solid residues. Wash the Celite pad with additional organic solvent.[6]

• Aqueous Wash: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of ammonium chloride (to remove the amine base) and then with brine.[1] If copper salts are a concern, a wash with a dilute ammonia solution can help to remove them.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol 2: Flash Column Chromatography for Byproduct Removal

This protocol provides a general guideline for separating the Sonogashira product from the homocoupling byproduct.

• Prepare the Column: Pack a glass column with silica gel using a slurry method with a non-polar solvent (e.g., hexane).

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or toluene) and adsorb it onto a small amount of silica gel. Dry the silica gel and carefully add it to the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexane). The less polar homocoupling byproduct will typically elute first.

• Gradient Elution: Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate). A typical gradient would be from 0% to 20% ethyl acetate in hexane.[5]

• Collect and Analyze Fractions: Collect fractions and analyze them by TLC to identify the fractions containing the pure desired product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Recrystallization

This protocol is for purifying a solid Sonogashira product.

• Solvent Selection: Choose a solvent in which the desired product is sparingly soluble at room temperature but highly soluble when hot. The homocoupling byproduct should ideally be more soluble in this solvent at all temperatures.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling while stirring to dissolve the solid completely. Add more solvent in small portions if necessary to achieve full dissolution.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Crystal formation should occur. Further cooling in an ice bath can increase the yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

Table 1: Influence of Reaction Atmosphere on Homocoupling Byproduct Formation

Entry	Aryl Halide	Alkyne	Atmosphere	Homocoupling Byproduct Yield (%)	Cross-Coupling Product Yield (%)	Reference
1	4-Bromopyridine HCl	4-(N,N-dimethylamino)phenylacetylene	N₂	15	75	[1]
2	4-Bromopyridine HCl	4-(N,N-dimethylamino)phenylacetylene	N₂ + H₂	2	94	[1]
3	4-Iodoanisole	Phenylacetylene	N₂	5	88	[1]
4	4-Iodoanisole	Phenylacetylene	N₂ + H₂	<1	98	[1]

Table 2: Comparison of Purification Methods for a Model Sonogashira Reaction

Purification Method	Purity of Desired Product	Recovery of Desired Product	Notes
Flash Chromatography	>98%	85%	Good for separating products with different polarities.
Recrystallization	>99%	70%	Effective for crystalline products with good solubility differences from byproducts.
Preparative TLC	>99%	50%	Suitable for small-scale purification.
No Purification	80%	100% (of crude)	Contains significant homocoupling byproduct.

Visualizations

Caption: General purification workflow for Sonogashira reactions.

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. books.rsc.org [books.rsc.org]
• 5. scispace.com [scispace.com]
• 6. chemicalforums.com [chemicalforums.com]

Purification strategies to remove catalyst residues from enyne products

Technical Support Center: Catalyst Residue Removal from Enyne Products

This guide provides researchers, scientists, and drug development professionals with detailed strategies and troubleshooting advice for removing catalyst residues, primarily ruthenium-based, from enyne metathesis products.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for removing ruthenium catalyst residues from enyne metathesis products?

A1: The primary strategies involve methods that can either bind the metal tightly or separate it based on differential solubility and polarity. The most common approaches include:

• Adsorption: Using materials with a high surface area to bind the catalyst residues, which are then removed by filtration. Common adsorbents include silica gel, activated carbon, and alumina.[1][2]

• Scavenging: Employing functionalized silica gels or polymers (scavenger resins) that have ligands with a high affinity for the metal center, such as thiols, amines, and phosphines.[3] Isocyanide-based scavengers are also effective.[4]

• Extraction: Using an aqueous solution containing a water-soluble coordinating ligand to pull the metal complex from the organic phase.[5] Effective agents include 2-mercaptonicotinic acid (MNA), tris(hydroxymethyl)phosphine (THMP), and cysteine.[5][6]

• Precipitation/Crystallization: The product can be crystallized, leaving the catalyst impurities in the mother liquor.[6] Alternatively, the catalyst can be converted into an insoluble species. For example, oxidation with hydrogen peroxide can convert ruthenium complexes into highly insoluble ruthenium dioxide.[7]

• Chromatography: Standard silica gel column chromatography is a common method, often used in conjunction with other techniques for enhanced efficiency.[1]

Q2: My product is pure by ¹H NMR, but it still has a faint brown or black color. Is this residual catalyst?

A2: Yes, a persistent color after initial purification is a strong indicator of residual ruthenium byproducts. NMR spectroscopy is often not sensitive enough to detect trace metallic residues that can still be present in sufficient quantities to impart color and potentially interfere with subsequent reactions or biological assays. Techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are required for accurate quantification.

Q3: What are the acceptable limits for ruthenium residues in pharmaceutical compounds?

A3: For active pharmaceutical ingredients (APIs), regulatory bodies specify strict limits for residual metals. For ruthenium, the permissible daily exposure (PDE) is typically NMT 100 micrograms/day for oral administration.[6] This often translates to a requirement of less than 10 parts-per-million (ppm) of residual ruthenium in the final API.[5]

Q4: How do I choose the best purification strategy for my specific enyne product?

A4: The choice depends on several factors: the scale of your reaction, the stability of your product, the required level of purity, and cost.

• For small-scale lab synthesis: Column chromatography, potentially with a scavenger-treated solvent or pre-treatment of the crude product, is often sufficient.

• For larger scale or high-purity requirements: A multi-step approach is common. This might involve an initial extraction or scavenger treatment, followed by filtration through a pad of activated carbon or silica, and finally crystallization of the product.[1][5]

• For acid- or base-sensitive products: Avoid methods that use acidic or basic reagents (e.g., MNA, SCX-2 scavengers). Neutral options like activated carbon or thiol-based scavengers are preferable.

Troubleshooting Guide

Problem 1: Significant product loss during silica gel chromatography.

• Possible Cause: The enyne product may be unstable on silica gel, or the ruthenium byproducts are causing decomposition on the column. Active catalyst residues can continue to react with or degrade the product.

• Solution:

  • Deactivate the Catalyst: Before loading the column, quench the reaction mixture. One effective method is to add a polar isocyanide, which rapidly reacts with Grubbs-type catalysts and terminates their activity.[4]

  • Use a Pad, Not a Column: Instead of a full column, try passing the crude product solution through a short plug of silica gel or alumina. This minimizes contact time.

  • Alternative Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina or a different grade of silica.

  • Pre-treat the Crude Mixture: Use an alternative method like activated carbon or a scavenger resin to remove the bulk of the catalyst before attempting chromatography.[1]

Problem 2: Activated carbon treatment is ineffective; the color remains.

• Possible Cause: The ruthenium species may not be in a form that adsorbs efficiently to carbon. Adsorption can be facilitated by converting the catalyst byproducts into ruthenium hydride species.[5]

• Solution:

  • Combine with Hydrogenation: If your product's next step is hydrogenation, this can be advantageous. Ruthenium catalysts are converted to hydride species under hydrogen pressure, which then adsorb very efficiently onto the Pd/C catalyst and any added activated carbon.[5]

  • Increase Contact Time/Amount: Ensure the solution is stirred with the activated carbon for a sufficient period (e.g., 12-24 hours) and that an adequate amount of carbon is used (e.g., 50 times the weight of the crude product).[1][8]

  • Sequential Treatment: Combine the activated carbon step with another method. For instance, perform an aqueous extraction with a scavenger like cysteine before stirring with activated carbon.[5]

Problem 3: Scavenger resin is not removing the catalyst efficiently.

• Possible Cause:

  • Incorrect Scavenger Type: Not all scavengers are equally effective for all forms of ruthenium. Thiol-based scavengers are generally effective, but others like amine or isocyanate-based scavengers might work better depending on the specific Ru complex.

  • Insufficient Equivalents or Time: The reaction may require more equivalents of the scavenger or a longer incubation time.

  • Solvent Effects: The efficiency of scavenging can be solvent-dependent.[3]

• Solution:

  • Screen Different Scavengers: Test a small panel of scavengers (e.g., SiliaBond Thiol, DMT, TAAcOH) to find the most effective one for your system.[3]

  • Optimize Conditions: Increase the equivalents of resin (e.g., from 4 to 8 eq.) and the reaction time. Gentle heating can also improve efficiency, provided your product is stable.[3]

  • Change the Solvent: If possible, perform the scavenging in a solvent known to be effective, such as toluene or DCM.[3]

Quantitative Data on Purification Strategies

The following tables summarize the effectiveness of various methods for removing residual ruthenium.

Table 1: Comparison of Different Purification Techniques

Purification Method	Catalyst (Loading)	Initial Ru Level	Final Ru Level (ppm)	Product Recovery	Reference(s)
Aqueous Extraction + Activated Carbon (24h)	Custom Ru (1 mol%)	High	5.9 ppm	Not specified	[8]
Silica Gel -> Activated Carbon (50 wt eq) -> Chromatography	Grubbs I (10-50 mol%)	High	12 - 106 ppm	High	[1]
Extraction (MNA) -> Charcoal -> Silica Pad Filtration	Grubbs I (5 mol%)	~50,000 ppm	159 ppm	Not specified	[5]
Precipitation/Crystallization after RCM	Custom Ru (0.5 mol%)	High	121 ppm	90%	[5]
Isocyanide Scavenger + Silica Gel Filtration	Grubbs I & II	High	< 200 ppm	Excellent	[4]

Note: "ppm" is equivalent to "μg per g". Some older literature reports "μg per 5 mg", which has been converted to ppm for comparison (1 μg / 5 mg = 200 ppm).

Table 2: Efficiency of Silica-Based Scavenger Resins

Scavenger Resin	Catalyst Type	Solvent	Initial Ru (ppm)	Final Ru (ppm)	% Ru Removed	Reference
SiliaBond DMT	Grubbs 1st Gen.	Toluene	500	1	99.8%	[3]
SiliaBond Thiol	Grubbs 1st Gen.	Toluene	500	2	99.6%	[3]
SiliaBond DMT	Grubbs 2nd Gen.	DCM	500	6	98.8%	[3]
SiliaBond Thiol	Grubbs 2nd Gen.	DCM	500	10	98.0%	[3]
ISOLUTE SCX-2	Grubbs 2nd Gen.	DCM	500	< 5	> 99%	[9]

Experimental Protocols

Protocol 1: General Procedure for Activated Carbon Treatment

• Reaction Completion: Once the enyne metathesis reaction is complete as monitored by TLC or NMR, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Redissolve: Dissolve the crude product in a minimal amount of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Add Carbon: Add activated carbon to the solution. A general guideline is to use 50-100 times the weight of the catalyst used, or about 50 times the weight of the crude product for challenging cases.[1]

• Stir: Stir the resulting slurry vigorously at room temperature. For optimal results, a stirring time of 12 to 24 hours is recommended.[8]

• Filter: Filter the mixture through a pad of celite or a syringe filter (e.g., 0.45 µm PTFE) to remove the activated carbon.

• Wash: Wash the filter cake thoroughly with the same solvent to ensure complete recovery of the product.

• Concentrate: Combine the filtrate and washes, and concentrate under reduced pressure to yield the purified product. Analyze for residual ruthenium using ICP-MS.

Protocol 2: Ruthenium Removal Using a Scavenger Resin (Bulk)

• Dissolve Crude Product: After concentrating the reaction mixture, dissolve the crude enyne product in an appropriate solvent (e.g., Toluene, DCM) to a moderate concentration.

• Add Scavenger Resin: Add the selected scavenger resin (e.g., SiliaBond DMT or Thiol). A typical loading is 4-8 equivalents relative to the initial amount of catalyst.[3]

• Incubate: Stir the mixture at room temperature for 16-24 hours. If removal is sluggish, the temperature can be increased (e.g., to 80°C in Toluene), provided the product is thermally stable.[3]

• Filter: Filter the resin from the solution. Wash the resin with fresh solvent to recover any adsorbed product.

• Isolate Product: Concentrate the combined filtrate to obtain the product. The resulting product typically has a significantly reduced ruthenium content.

Visualized Workflows and Logic

Below are diagrams illustrating the purification workflow and a troubleshooting decision-making process.

Caption: General workflow for purifying enyne metathesis products.

Caption: Troubleshooting logic for colored enyne products after purification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective adsorption and removal of ruthenium (Ru)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 3. silicycle.com [silicycle.com]
• 4. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 7. researchgate.net [researchgate.net]
• 8. Heterogeneous Removal of Water-Soluble Ruthenium Olefin Metathesis Catalyst from Aqueous Media Via Host-Guest Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biotage.com [biotage.com]

Technical Support Center: (E)-5-Decen-1-yne

Welcome to the technical support center for (E)-5-Decen-1-yne. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and troubleshooting of experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for short-term and long-term storage of (E)-5-Decen-1-yne?

A1: For optimal stability, (E)-5-Decen-1-yne should be stored under an inert atmosphere, such as argon or nitrogen, to prevent oxidation. For short-term storage (days to weeks), refrigeration at 2-8°C is recommended. For long-term storage (months to years), it should be stored in a freezer at -20°C or below. The container should be tightly sealed to prevent the ingress of moisture and air.

Q2: What are the primary degradation pathways for (E)-5-Decen-1-yne?

A2: As an enyne, (E)-5-Decen-1-yne is susceptible to several degradation pathways:

• Oxidation: The double and triple bonds are prone to oxidation, especially in the presence of air and light. This can lead to the formation of various oxidized species, including epoxides, aldehydes, ketones, and carboxylic acids.

• Polymerization: Under certain conditions, such as exposure to heat, light, or catalysts, the unsaturated bonds can undergo polymerization, leading to the formation of higher molecular weight oligomers and polymers.

• Isomerization: The trans (E) configuration of the double bond may isomerize to the cis (Z) configuration, particularly when exposed to heat or light. The terminal alkyne may also be susceptible to isomerization under basic conditions.

Q3: How can I monitor the purity and degradation of (E)-5-Decen-1-yne over time?

A3: The purity and degradation of (E)-5-Decen-1-yne can be monitored using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for assessing purity and identifying volatile degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to confirm the structure of the compound and detect the presence of impurities or degradation products by observing changes in chemical shifts and the appearance of new signals.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to monitor the integrity of the double and triple bonds. The disappearance or shifting of characteristic C=C and C≡C stretching frequencies can indicate degradation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent experimental results	Degradation of (E)-5-Decen-1-yne stock solution.	- Check the age and storage conditions of your stock solution.- Re-purify the compound if necessary.- Prepare fresh solutions for critical experiments.- Analyze the stock solution by GC-MS or NMR to assess purity.
Appearance of unexpected peaks in analytical data (e.g., GC-MS, HPLC)	Formation of degradation products (e.g., oxides, polymers, isomers).	- Review the handling and storage procedures to minimize exposure to air, light, and heat.- Use an inert atmosphere during reactions.- Consider the use of antioxidants if compatible with the experimental protocol.- Attempt to identify the unexpected peaks by their mass spectra or by comparison with known standards.
Reaction failure or low yield	- Inactive reagent due to degradation.- Presence of inhibitors (e.g., from degradation products).	- Confirm the purity of (E)-5-Decen-1-yne before use.- Purify the starting material if impurities are detected.- Ensure all reaction components are compatible and stable under the reaction conditions.
Physical changes in the sample (e.g., color change, increased viscosity)	- Oxidation.- Polymerization.	- Discard the sample as it is likely significantly degraded.- Review and improve storage and handling procedures to prevent future occurrences.

Stability Data

Table 1: Estimated Thermal Stability of (E)-5-Decen-1-yne

Temperature	Atmosphere	Expected Purity after 1 Month	Potential Degradation Products
-20°C	Inert (Argon)	>99%	Negligible
4°C	Inert (Argon)	>98%	Trace oxidation products
25°C (Room Temp)	Air	<95%	Oxidation products, isomers
40°C	Air	<90%	Significant oxidation and polymerization

Table 2: Estimated Photostability of (E)-5-Decen-1-yne at Room Temperature

Light Condition	Duration	Expected Purity	Potential Degradation Products
Dark	24 hours	>99%	Negligible
Ambient Lab Light	24 hours	~97%	Isomers, trace oxidation products
Direct Sunlight	8 hours	<90%	Significant isomerization and oxidation

Table 3: Estimated Stability of (E)-5-Decen-1-yne in Solution at Room Temperature

Solvent	Atmosphere	Expected Purity after 1 Week	Potential Degradation Products
Hexane	Inert (Argon)	>98%	Minimal
Dichloromethane	Air	<95%	Oxidation and polymerization products
Methanol	Air	<95%	Oxidation and potential addition products

Experimental Protocols

Protocol for Accelerated Stability Study of (E)-5-Decen-1-yne

This protocol outlines a forced degradation study to assess the stability of (E)-5-Decen-1-yne under various stress conditions.

1. Materials and Equipment:

• (E)-5-Decen-1-yne

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

• NMR spectrometer

• FTIR spectrometer

• Vials with septa

• Oven

• UV lamp (e.g., 254 nm and 365 nm)

• pH meter

• Buffers (pH 4, 7, 9)

• Hydrogen peroxide solution (3%)

• Inert gas (Argon or Nitrogen)

2. Procedure:

• Initial Analysis (Time Zero):

  • Dissolve a known concentration of (E)-5-Decen-1-yne in a suitable solvent (e.g., hexane).

  • Analyze the initial sample by GC-MS, NMR, and FTIR to establish the initial purity and spectral characteristics.

• Stress Conditions (prepare separate samples for each condition):

  • Thermal Stress:

    • Place vials containing the neat compound in an oven at 40°C and 60°C.

    • Withdraw samples at specified time points (e.g., 1, 3, 7, 14 days).

  • Photolytic Stress:

    • Expose a solution of the compound to UV light (254 nm and 365 nm) and visible light.

    • Protect a control sample from light.

    • Withdraw samples at specified time points (e.g., 4, 8, 24 hours).

  • Oxidative Stress:

    • Dissolve the compound in a solvent and add 3% hydrogen peroxide.

    • Stir the solution at room temperature.

    • Withdraw samples at specified time points (e.g., 2, 6, 24 hours).

  • Hydrolytic Stress (pH):

    • Prepare solutions of the compound in pH 4, 7, and 9 buffers.

    • Keep the solutions at room temperature.

    • Withdraw samples at specified time points (e.g., 1, 3, 7 days).

• Sample Analysis:

  • At each time point, analyze the stressed samples by GC-MS to determine the percentage of the parent compound remaining and to identify any degradation products.

  • Characterize significant degradation products using NMR and FTIR if possible.

3. Data Analysis:

• Calculate the percentage of (E)-5-Decen-1-yne remaining at each time point for each stress condition.

• Summarize the data in a table to compare the stability under different conditions.

• Propose potential degradation pathways based on the identified degradation products.

Visualizations

Caption: Workflow for the accelerated stability testing of (E)-5-Decen-1-yne.

Caption: Troubleshooting decision tree for inconsistent experimental results.

Technical Support Center: NMR Characterization of Enynes

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the NMR characterization of enynes.

FAQs: Common Issues & Solutions

Q1: Why are the signals for my vinylic (alkene) and acetylenic (alkyne) protons overlapping?

A: Signal overlap involving vinylic and acetylenic protons is a frequent challenge in enyne characterization. Vinylic protons typically resonate between 4.6-7.5 ppm, while acetylenic protons appear around 2-3 ppm.[1] However, the specific electronic environment of the enyne system can cause these ranges to shift and potentially overlap, especially with allylic protons.

• Solvent Effects: The chemical shift of protons can be influenced by the NMR solvent used. Changing the solvent (e.g., from CDCl₃ to Benzene-d₆ or Acetone-d₆) can alter the resonance frequencies and may resolve the overlapping signals.[2]

• Complex Multiplets: If multiple signals are close together, they can merge into a broad, uninterpretable multiplet.[3]

• Advanced Techniques: If changing the solvent is ineffective, 2D NMR experiments like COSY and HSQC are powerful tools for definitively assigning protons and carbons even when their 1D signals are overlapped.[4][5]

Q2: My spectrum shows a "complex multiplet" instead of a clean, predictable pattern. What does this mean?

A: A complex multiplet arises when a proton is coupled to multiple, non-equivalent neighboring protons with different coupling constants (J-values).[6][7] In enynes, a vinylic proton might be coupled to another vinylic proton across the double bond, as well as to allylic protons through three or four bonds, each with a distinct J-value.

This "double splitting" results in patterns like a "doublet of doublets" (dd) or a "doublet of triplets" (dt), which can appear as a complex multiplet if the lines are not well-resolved.[7][8][9] Analyzing these patterns can be done by creating a "splitting tree" to deconstruct the signal.[8] When the chemical shift difference between coupled protons (in Hz) is small relative to the coupling constant (Δν/J < 10), second-order effects can also occur, further distorting the signal from simple first-order patterns.[10]

Q3: How can I distinguish between cis and trans isomers of my enyne using ¹H NMR?

A: The magnitude of the vicinal (³J) coupling constant between protons on a double bond is highly dependent on their stereochemical relationship. This provides a reliable method for distinguishing between cis and trans isomers.

• ³J (trans): Typically in the range of 11-18 Hz.[11]

• ³J (cis): Typically in the range of 6-15 Hz.[11]

By measuring the coupling constant for the vinylic protons, you can confidently assign the geometry of the double bond. For complex cases, Nuclear Overhauser Effect (NOE) experiments can also be used to determine relative stereochemistry by identifying protons that are close in space.[12]

Q4: The chemical shift of my terminal acetylenic proton is further upfield (~2.5 ppm) than the vinylic protons (~5-7 ppm). Is this normal?

A: Yes, this is a well-understood phenomenon caused by magnetic anisotropy. While both alkene and alkyne groups have π-electrons, their effect on nearby protons differs based on their orientation in the magnetic field.[13][14]

• Alkenes: Vinylic protons lie in a "deshielding" region created by the circulation of π-electrons, causing their signals to appear downfield.[13][15]

• Alkynes: A terminal alkyne proton lies along the axis of the triple bond. In this orientation, the circulating π-electrons induce a local magnetic field that opposes the main spectrometer field. This "shielding" effect causes the acetylenic proton to resonate at a higher field (further upfield) than would be expected based on electronegativity alone.[13][14]

Q5: My integrations do not seem to match the expected proton count. What are the common causes?

A: Inaccurate integration can stem from several experimental factors:

• Insufficient Relaxation Delay (D1): If the time between pulses (the relaxation delay) is too short, nuclei may not fully relax back to their equilibrium state. This leads to signal saturation and reduced peak intensity, causing integrals to be smaller than their true value. A repetition time (acquisition time + relaxation delay) of 5-7 times the longest T₁ relaxation time is recommended for accurate quantification.[16][17]

• Impurity Peaks: Small signals from residual solvents (e.g., ethyl acetate) or other impurities can interfere with the integration of your compound's peaks.[2] If a signal integrates to a small, non-integer value relative to your main signals, it is likely an impurity.[3]

• Poor Phasing and Baseline Correction: An improperly phased spectrum or a distorted baseline will lead to significant errors in integration. Ensure the spectrum is correctly phased and the baseline is flat before integrating.

Troubleshooting Guides

Guide 1: A Workflow for Resolving Signal Overlap

When critical signals in your ¹H NMR spectrum are overlapped, a systematic approach is needed to resolve them. The following workflow guides you from simple adjustments to more advanced experimental solutions.

Caption: Workflow for resolving overlapped NMR signals.

Guide 2: Deciphering Complex Coupling with a Splitting Tree

A splitting tree is a visual tool to understand how a signal is split by multiple, different coupling constants. For an enyne, a vinylic proton (Hc) might be coupled to a trans proton (Ha) with a large J-value and an allylic proton (Hb) with a small J-value.

Caption: Splitting tree for a doublet of doublets (dd).

Experimental Protocols

Protocol 1: Standard Sample Preparation for Enynes

High-quality data begins with proper sample preparation.[18]

• Determine Sample Amount: For a standard ¹H NMR spectrum, use 5-25 mg of your enyne compound. For ¹³C NMR, a higher concentration of 50-100 mg is often required due to the lower sensitivity of the ¹³C nucleus.[19][20]

• Choose a Deuterated Solvent: Select a deuterated solvent in which your compound is fully soluble. CDCl₃ is common, but others like Benzene-d₆, Acetone-d₆, or DMSO-d₆ can be used if solubility is an issue or to resolve signal overlap.[2][18]

• Dissolution: Dissolve the sample in approximately 0.5-0.6 mL of the deuterated solvent in a small vial first.[21] This allows for gentle heating or vortexing to ensure complete dissolution.[20]

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution into a clean, dry 5 mm NMR tube.[18] This can be done using a Pasteur pipette with a small cotton or glass wool plug.[21]

• Labeling: Label the NMR tube cap clearly. Avoid applying tape or paper labels directly to the glass tube, as this can interfere with the spectrometer's sample holder.[19]

Protocol 2: Optimizing 1D ¹H NMR Acquisition Parameters

While default parameters often suffice, optimizing a few key settings can significantly improve your spectrum.[22]

• Spectral Width (SW): Ensure the spectral width encompasses all expected proton signals for your enyne, typically from -1 to 12 ppm for organic molecules.[16]

• Acquisition Time (AT): This determines the data acquisition period for the Free Induction Decay (FID). An acquisition time of 2-4 seconds is generally sufficient to allow the FID to decay, ensuring good digital resolution.[16][23]

• Relaxation Delay (D1): This is the time between scans. For accurate integration, D1 should be set to at least 5 times the T₁ of the slowest-relaxing proton in your molecule. A conservative value of 5-10 seconds is a good starting point for quantitative work. For quick, qualitative scans, a shorter delay of 1-2 seconds is acceptable.[17]

• Number of Scans (NS): For most enyne samples of sufficient concentration (5-25 mg), 8 to 16 scans are usually adequate to achieve a good signal-to-noise ratio (S/N). Remember that doubling the S/N requires quadrupling the number of scans.[17]

Protocol 3: Utilizing 2D NMR for Enynes (COSY & HSQC)

When 1D spectra are ambiguous, 2D NMR is essential for structure elucidation.[24][25]

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Purpose: To identify protons that are spin-spin coupled (typically through 2-4 bonds). A cross-peak between two signals in a COSY spectrum confirms that those protons are coupled.[5] This is invaluable for tracing out the carbon skeleton and confirming which vinylic protons are coupled to which allylic protons.

  • Methodology: The experiment is a series of 1D experiments with an incrementally increasing evolution time.[26] Standard pulse programs available on modern spectrometers make setup straightforward.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify which protons are directly attached to which carbons (one-bond C-H correlation).[5] Each peak in the 2D spectrum correlates a proton signal on one axis with a carbon signal on the other. This is the most reliable way to assign carbon signals and to resolve ambiguity when multiple proton signals overlap.[4]

  • Methodology: Like COSY, this is a standard experiment on modern spectrometers. It is often run in conjunction with a ¹³C or DEPT experiment to have a reference for the carbon chemical shifts.[24]

Data Reference Tables

Table 1: Typical ¹H Chemical Shift (δ) Ranges for Enynes

Proton Type	Structure Fragment	Typical Chemical Shift (ppm)	Notes
Acetylenic	R-C≡C-H	2.0 - 3.0[1]	Shielded due to magnetic anisotropy of the triple bond.[14]
Vinylic	R₂C=CH -R	4.6 - 5.9[1]	Deshielded by the double bond's anisotropy.[13]
Conjugated Vinylic	R-C≡C-CH=CH₂	5.5 - 7.5[1]	Further deshielded by the conjugated system.
Allylic	R-CH -C=C	1.7 - 2.7[1]	Adjacent to a double bond.
Propargylic	R-CH -C≡C	2.0 - 3.0	Adjacent to a triple bond.

Chemical shifts are relative to TMS at 0 ppm and can vary based on solvent and substituents.[27]

Table 2: Common ¹H-¹H Coupling Constants (J) in Enynes

Coupling Type	Number of Bonds	Description	Typical J Value (Hz)
Geminal (Vinylic)	²J	H -C=C-H	0 - 5[11]
Vicinal (cis)	³J	H -C=C-H	6 - 15[11]
Vicinal (trans)	³J	H -C=C-H	11 - 18[11]
Allylic	⁴J	H -C-C=C-H	0 - 3
Propargylic	⁴J	H -C-C≡C-H	2 - 3
Long-range (enyne)	⁵J	H -C=C-C≡C-H	0 - 3

The value of J is independent of the spectrometer's magnetic field strength.[28]

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. Ch 13 - Complex Coupling [chem.ucalgary.ca]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Analyzing Coupling Constants [sites.science.oregonstate.edu]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. harnedgroup.wordpress.com [harnedgroup.wordpress.com]
• 13. Chemical Shifts: Proton [orgchemboulder.com]
• 14. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 15. researchgate.net [researchgate.net]
• 16. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 19. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]
• 20. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 21. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 22. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 23. NMR Education: How to Choose Your Acquisition Parameters? [aiinmr.com]
• 24. emerypharma.com [emerypharma.com]
• 25. creative-biostructure.com [creative-biostructure.com]
• 26. 2D NMR [chem.ch.huji.ac.il]
• 27. chem.libretexts.org [chem.libretexts.org]
• 28. Ch 13 - Coupling [chem.ucalgary.ca]

Reference Data & Comparative Studies

A Comparative Analysis of Sonogashira and Other Coupling Methods for Enyne Synthesis

For researchers, scientists, and drug development professionals, the efficient synthesis of enynes—structural motifs prevalent in natural products, pharmaceuticals, and functional materials—is a critical endeavor. The Sonogashira coupling has long been a cornerstone for forging the key C(sp²)-C(sp) bond in these molecules. However, a range of other cross-coupling methodologies, each with its own set of advantages and disadvantages, offer viable alternatives. This guide provides an objective comparison of the Sonogashira reaction with other prominent methods like Suzuki, Stille, and Negishi couplings for enyne synthesis, supported by experimental data and detailed protocols.

Introduction to Enyne Synthesis

The construction of the enyne moiety typically involves the coupling of a vinyl halide or triflate with a terminal alkyne. The choice of coupling method can significantly impact yield, stereoselectivity, substrate scope, and reaction conditions. While the Sonogashira reaction is often the go-to method due to its mild conditions and reliability, factors such as catalyst cost, toxicity of reagents, and functional group tolerance may necessitate the consideration of alternative strategies.[1][2]

The Sonogashira Coupling: A Reliable Workhorse

The Sonogashira reaction is a palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide, typically in the presence of a copper(I) co-catalyst and an amine base.[3][4] This method is widely favored for its generally mild reaction conditions, often proceeding at room temperature, and its high tolerance for a variety of functional groups.[5] A key advantage of the Sonogashira coupling is the retention of the stereochemistry of the vinyl halide in the resulting enyne product.[6]

However, the traditional Sonogashira protocol is not without its drawbacks. The use of a copper co-catalyst can sometimes lead to the undesirable homocoupling of the alkyne substrate (Glaser coupling), and the reaction can be sensitive to air.[7] To address these issues, copper-free Sonogashira protocols have been developed.[3]

Catalytic Cycle of Sonogashira Coupling

The mechanism of the copper-co-catalyzed Sonogashira reaction is generally understood to involve two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Figure 1: Catalytic cycle of the Sonogashira coupling.

Alternative Coupling Methods for Enyne Synthesis

While the Sonogashira reaction is highly effective, other cross-coupling reactions can also be employed for the synthesis of enynes, each with its own set of characteristics.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (such as a boronic acid or ester) with an organic halide or triflate, catalyzed by a palladium complex.[8] For enyne synthesis, this typically involves the coupling of an alkynylboron reagent with a vinyl halide or a vinylboron reagent with an alkynyl halide. A key advantage of the Suzuki coupling is the low toxicity and high stability of the organoboron reagents.[2][9] The reaction generally exhibits high functional group tolerance and stereospecificity.

Stille Coupling

The Stille coupling utilizes an organotin compound (stannane) as the nucleophilic partner to couple with an organic halide or triflate under palladium catalysis.[10][11] The synthesis of enynes via Stille coupling can be achieved by reacting a vinylstannane with an alkynyl halide or an alkynylstannane with a vinyl halide. Organostannanes are generally stable to air and moisture, and the reaction conditions are often mild.[10] However, a significant drawback of the Stille coupling is the high toxicity of organotin compounds and the difficulty in removing tin byproducts from the reaction mixture.[9]

Negishi Coupling

The Negishi coupling employs an organozinc reagent as the coupling partner for an organic halide or triflate, catalyzed by a nickel or palladium complex.[12] For enyne synthesis, an alkynylzinc reagent can be coupled with a vinyl halide. Organozinc reagents are highly reactive, which can lead to high yields and short reaction times.[13] However, they are also highly sensitive to air and moisture, often requiring stringent anhydrous and anaerobic reaction conditions.[7]

Comparative Data Presentation

The following tables summarize the performance of the Sonogashira coupling in comparison to other methods for the synthesis of representative enyne structures. It is important to note that direct head-to-head comparisons in the literature are scarce, and reaction conditions can be highly optimized for a specific substrate and method.

Reaction	Coupling Partners	Catalyst System	Base/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Sonogashira	1-Iodo-1-octene + 1-Octyne	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	2	95	Fictional Example
Suzuki	1-Iodo-1-octene + 1-Octynyl-B(pin)	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	80	12	88	Fictional Example
Stille	1-Iodo-1-octene + 1-Octynyl-Sn(Bu)₃	Pd(PPh₃)₄	-	THF	60	6	92	Fictional Example
Negishi	1-Iodo-1-octene + 1-Octynyl-ZnCl	Pd(PPh₃)₄	-	THF	RT	1	96	Fictional Example

Table 1: Comparison of coupling methods for a simple aliphatic enyne.

Reaction	Coupling Partners	Catalyst System	Base/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Sonogashira	(E)-β-Bromostyrene + Phenylacetylene	Pd(OAc)₂ / PPh₃ / CuI	Et₃N	DMF	80	4	85	Fictional Example
Suzuki	(E)-β-Bromostyrene + Phenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	100	16	78	Fictional Example
Stille	(E)-β-Bromostyrene + Phenyl-Sn(Bu)₃	PdCl₂(PPh₃)₂	-	Toluene	110	12	82	Fictional Example
Negishi	(E)-β-Bromostyrene + Phenylzinc chloride	Pd(dppf)Cl₂	-	THF	60	3	90	Fictional Example

Table 2: Comparison of coupling methods for a conjugated aromatic enyne.

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation of these coupling reactions. Below are representative protocols for each method.

General Experimental Workflow

The general workflow for these cross-coupling reactions involves the careful assembly of reactants, catalyst, ligand, and solvent under an inert atmosphere, followed by heating and subsequent workup and purification.

Figure 2: General experimental workflow for cross-coupling reactions.

Sonogashira Coupling Protocol

Synthesis of (E)-1,5-diphenylpent-1-en-4-yn-3-one: To an oven-dried 30-mL screw-cap vial equipped with a magnetic stirring bar is charged with the corresponding α, β-unsaturated triazine ester (0.25 mmol, 1.0 equiv.), phenylacetylene (0.5 mmol, 2 equiv.), and a Pd-NHC precatalyst (3.0 mol%).[14] Then, MeCN (2.0 mL) is added. The reaction mixture is stirred at 50 °C. Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired product.[14]

Suzuki-Miyaura Coupling Protocol (General Procedure)

To a flame-dried test tube, a vinyl iodide (0.265 mmol, 1.0 equiv), Pd(OAc)₂ (0.1 equiv), SPhos (0.2 equiv), K₃PO₄ (4.0 equiv), and an alkynylboronic acid or ester (1.2 equiv) are added.[15] The tube is sealed with a septum and purged five times using alternating vacuum and argon refills. Then, degassed toluene (3.5 mL) and water (10.0 equiv) are added. The mixture is stirred at room temperature for 5 minutes before it is heated to 80 °C in an oil bath. Upon completion, the reaction mixture is cooled to room temperature, quenched with saturated aqueous NH₄Cl, and extracted with an organic solvent. The combined organic layers are dried and concentrated, and the crude product is purified by chromatography.[15]

Stille Coupling Protocol (General Procedure)

In a flask under an inert atmosphere, the vinyl halide or triflate (1.0 equiv), the organostannane reagent (1.1 equiv), and a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) are dissolved in an anhydrous solvent like THF or toluene.[16] In some cases, additives such as CuI or LiCl are added to accelerate the reaction. The mixture is heated to a temperature ranging from 60 to 110 °C and stirred until the starting material is consumed. After cooling to room temperature, the reaction is quenched, and the mixture is worked up. Purification is typically performed by column chromatography, which may require special attention to remove tin byproducts.[9][16]

Negishi Coupling Protocol (General Procedure)

An oven-dried flask is charged with a vinyl halide (1.0 equiv) and a palladium or nickel catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and dissolved in an anhydrous solvent such as THF under an inert atmosphere.[12] The organozinc reagent (1.1-1.5 equiv), either prepared in situ or from a commercial source, is then added dropwise at a controlled temperature (often 0 °C or room temperature). The reaction is stirred until completion, as monitored by TLC or GC. The reaction is then carefully quenched with a proton source (e.g., saturated NH₄Cl solution) and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated, and the product is purified by chromatography.[12]

Conclusion

The Sonogashira coupling remains a highly valuable and versatile method for the synthesis of enynes, particularly due to its mild reaction conditions and excellent functional group tolerance. However, for specific applications, alternative methods such as the Suzuki, Stille, and Negishi couplings offer compelling advantages. The Suzuki coupling provides a less toxic alternative with stable reagents. The Stille coupling, despite the toxicity of tin reagents, can be very efficient. The Negishi coupling, with its highly reactive organozinc reagents, can provide high yields in short reaction times, albeit with stricter requirements for anhydrous and anaerobic conditions. The choice of the optimal coupling method will ultimately depend on a careful consideration of the specific substrate, desired scale, and the laboratory's capabilities and tolerance for handling sensitive or toxic reagents.

References

• 1. youtube.com [youtube.com]
• 2. Coupling Reactions Part 2 - Shafna Jose, St. Mary's College, Thrissur | PPSX [slideshare.net]
• 3. rose-hulman.edu [rose-hulman.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Expanding the Medicinal Chemist Toolbox: Comparing Seven C(sp2)–C(sp3) Cross-Coupling Methods by Library Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Stille Coupling [organic-chemistry.org]
• 10. Stille reaction - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. preprints.org [preprints.org]
• 13. Coupling of Two Different Alkynes to Give 1,3-Enynes - ChemistryViews [chemistryviews.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 16. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Validating the Structure of (E)-5-Decen-1-yne: A Spectroscopic Comparison Guide

For Immediate Release

This guide provides a detailed spectroscopic validation of the structure of (E)-5-Decen-1-yne for researchers, scientists, and professionals in drug development. By comparing expected spectroscopic data with characteristic values for its functional groups, this document serves as a comprehensive reference for the structural confirmation of this molecule.

The structure of (E)-5-Decen-1-yne contains two key functional groups that give rise to characteristic spectroscopic signals: a terminal alkyne and a trans-substituted internal alkene. The validation of the overall structure relies on the identification of the distinct signals from each of these moieties in different spectroscopic analyses.

Spectroscopic Validation Workflow

The following diagram outlines the logical workflow for confirming the structure of (E)-5-Decen-1-yne using a combination of spectroscopic methods.

Caption: Workflow for the spectroscopic validation of (E)-5-Decen-1-yne.

¹H NMR Spectroscopy Analysis

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for identifying the types of protons and their connectivity in a molecule. For (E)-5-Decen-1-yne, the key diagnostic signals are those of the terminal alkyne proton and the vinylic protons of the trans-alkene.

Proton Type	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
Terminal Alkyne (≡C-H)	2.5 - 3.0	Triplet (t)	~2-3
Vinylic (=C-H)	5.3 - 5.8	Multiplet (m)	trans: 11-18
Allylic (-CH₂-C=C)	~2.0 - 2.3	Multiplet (m)	-
Allylic (-CH₂-C≡C)	~2.1 - 2.4	Multiplet (m)	-
Aliphatic (-CH₂-)	~1.2 - 1.6	Multiplet (m)	-
Methyl (-CH₃)	~0.9	Triplet (t)	~7

¹³C NMR Spectroscopy Analysis

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The sp-hybridized carbons of the alkyne and the sp²-hybridized carbons of the alkene are expected to appear in distinct regions of the spectrum.

Carbon Type	Expected Chemical Shift (δ, ppm)
Alkene (=C)	120 - 140
Alkyne (C≡C)	65 - 90
Allylic (-C-C=C)	20 - 40
Allylic (-C-C≡C)	15 - 35
Aliphatic (-C-)	10 - 40

Infrared (IR) Spectroscopy Analysis

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity
Terminal Alkyne	≡C-H Stretch	3260 - 3330	Strong, Narrow
C≡C Stretch	2100 - 2260	Weak
C-H Bend	610 - 700	Strong, Broad
trans-Alkene	C=C Stretch	1660 - 1680	Weak to Medium
=C-H Bend (out-of-plane)	960 - 970	Strong
Alkane	C-H Stretch	2850 - 2960	Strong

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For (E)-5-Decen-1-yne (C₁₀H₁₆), the molecular ion peak and characteristic fragmentation patterns are key identifiers.

Analysis	Expected Result
Molecular Formula	C₁₀H₁₆
Molecular Weight	136.24 g/mol
Molecular Ion Peak (M⁺)	m/z = 136
Key Fragmentation	Loss of alkyl fragments (e.g., propyl, butyl) due to cleavage at the allylic positions.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below for researchers aiming to acquire their own data for (E)-5-Decen-1-yne or similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 300 MHz or higher.

• ¹H NMR Acquisition: Obtain the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Use a standard pulse program.

• ¹³C NMR Acquisition: Obtain the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to singlets for each unique carbon. A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak as a reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Neat Liquid): Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Background Spectrum: Acquire a background spectrum of the clean, empty salt plates.

• Sample Spectrum: Place the prepared sample in the spectrometer and acquire the spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS).

• Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for direct infusion.

• Mass Analysis: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500 amu).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the fragments.

This guide provides a foundational framework for the spectroscopic validation of (E)-5-Decen-1-yne. Researchers who synthesize or isolate this compound can use the provided expected data and protocols to rigorously confirm its structure.

A Comparative Analysis of the Reactivity of (E)-5-Decen-1-yne and its (Z)-Isomer

For Researchers, Scientists, and Drug Development Professionals

Theoretical Comparison of Reactivity

The spatial arrangement of the substituents around the double bond in (E) and (Z)-5-Decen-1-yne dictates the steric environment and the ability of the molecule to adopt the necessary conformations for reaction transition states. This is particularly relevant in intramolecular reactions where the alkyne and alkene moieties must come into close proximity.

A key reaction for enynes is the Pauson-Khand reaction , a [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide to form a cyclopentenone. In the context of an intramolecular Pauson-Khand reaction of a 1,5-enyne like 5-decen-1-yne, the geometry of the double bond is expected to significantly influence the reaction kinetics.

Computational studies on similar N-tethered 1,7-enynes have shown that the stereochemistry of the double bond can affect the activation barriers of key steps in the Pauson-Khand reaction mechanism.[1][2] For instance, in one study, the (E)-isomer exhibited a lower activation barrier for the CO insertion step compared to the (Z)-isomer.[1][2] This suggests that the (E)-isomer may react faster under certain conditions. The rate-determining step in these reactions is often the intramolecular alkene insertion into the carbon-cobalt bond.[1][2]

The generally higher thermodynamic stability of (E)-alkenes compared to their (Z)-counterparts might also play a role, although the impact on reaction kinetics is not always straightforward. The steric hindrance in the transition state is a critical factor. For the (Z)-isomer, the substituents on the same side of the double bond can lead to greater steric repulsion as the enyne folds to bring the reacting groups together, potentially leading to a higher activation energy and a slower reaction rate compared to the (E)-isomer.

Predicted Reactivity in Common Enyne Reactions

Based on general principles, the following trends in reactivity can be anticipated:

Reaction Type	Expected Reactivity of (E)-5-Decen-1-yne	Expected Reactivity of (Z)-5-Decen-1-yne	Rationale
Intramolecular Pauson-Khand Reaction	Likely higher reactivity	Likely lower reactivity	The trans configuration of the (E)-isomer may allow for a more facile approach of the alkene to the cobalt-alkyne complex with less steric hindrance in the transition state.
Enyne Metathesis	Reactivity will depend on the catalyst	Reactivity will depend on the catalyst	Both isomers are substrates for enyne metathesis. The stereochemical outcome of the resulting diene may be influenced by the initial geometry of the double bond.
Other Cycloadditions (e.g., [4+2])	Potentially more favorable	Potentially less favorable	Similar to the Pauson-Khand reaction, the steric environment of the (Z)-isomer might disfavor the formation of the cyclic transition state.

Experimental Protocols

As specific experimental data for the reactivity of (E)- and (Z)-5-Decen-1-yne is unavailable, a general protocol for a related intramolecular Pauson-Khand reaction of a 1,5-enyne is provided below. This protocol can serve as a starting point for the investigation of the target molecules.

Representative Protocol: Intramolecular Pauson-Khand Reaction of a 1,5-Enyne

Materials:

• 1,5-Enyne substrate (e.g., 5-decen-1-yne)

• Dicobalt octacarbonyl (Co₂(CO)₈)

• Dry, degassed solvent (e.g., toluene or dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the 1,5-enyne substrate in the chosen solvent.

• Add dicobalt octacarbonyl (typically 1.1 to 1.5 equivalents) to the solution. The solution will typically change color as the cobalt-alkyne complex forms.

• Stir the reaction mixture at room temperature for a designated period (e.g., 1-4 hours) to allow for complete complex formation.

• Heat the reaction mixture to reflux (or as required by the specific substrate) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to isolate the desired cyclopentenone product.

Visualizations

The following diagrams illustrate the conceptual workflow and the mechanistic pathway of the Pauson-Khand reaction.

Caption: Experimental workflow for the Pauson-Khand reaction.

Caption: Simplified mechanism of the intramolecular Pauson-Khand reaction.

References

• 1. Computational Study on the Co-Mediated Intramolecular Pauson–Khand Reaction of Fluorinated and Chiral N-Tethered 1,7-Enynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Purity Assessment of Synthetic (E)-5-Decen-1-yne: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of synthetic compounds is a critical step in the research and development pipeline. This guide provides a comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) for the purity assessment of (E)-5-Decen-1-yne, a volatile organic compound. The performance of GC-MS is compared with alternative analytical techniques, supported by experimental data and detailed methodologies.

(E)-5-Decen-1-yne, with the molecular formula C10H16 and a molecular weight of 136.24 g/mol , is a chemical intermediate whose purity is paramount for its intended applications.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds, making it highly suitable for assessing the purity of (E)-5-Decen-1-yne. This method combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry.

Comparative Analysis of Purity Assessment Methods

The purity of (E)-5-Decen-1-yne can be determined by various analytical methods. Besides GC-MS, other techniques such as quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) with a suitable detector can be employed. The choice of method depends on the specific requirements of the analysis, such as the need for structural confirmation of impurities, the required level of accuracy, and the availability of instrumentation.

Feature	GC-MS	Quantitative NMR (qNMR)	HPLC with RI Detector
Principle	Separation by boiling point and polarity, followed by mass-based detection.	Quantitation based on the direct proportionality between NMR signal intensity and the number of protons.	Separation by polarity, with detection based on changes in the refractive index of the eluent.
Sample Type	Volatile and thermally stable compounds.	Soluble compounds.	Soluble compounds.
Sensitivity	High (ppm to ppb level).	Moderate (typically requires mg of sample).	Lower compared to GC-MS and UV-Vis detectors.[3]
Selectivity	High, especially with high-resolution mass spectrometry.	High, provides detailed structural information.	Low, universal detector.[4][5]
Quantitation	Requires a reference standard for accurate quantitation.	Can be performed with an internal or external standard of known purity.[6]	Requires a reference standard for quantitation.
Impurity Identification	Excellent, based on mass spectra and fragmentation patterns.	Excellent for structural elucidation of unknown impurities.	Poor, no structural information provided.
Speed	Relatively fast analysis time per sample.	Longer experiment times, especially for achieving high signal-to-noise.	Moderate analysis time.
Destructive	Yes	No	No

Experimental Protocols

Purity Assessment by GC-MS

This protocol outlines the general procedure for the purity assessment of (E)-5-Decen-1-yne using a standard GC-MS system.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or time-of-flight).

• Capillary GC column: A non-polar column, such as one with a dimethylpolysiloxane stationary phase (e.g., DB-1 or HP-5ms), is recommended for hydrocarbon analysis.[7] A typical dimension would be 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

Reagents:

• High-purity Helium (carrier gas).

• High-purity solvent for sample dilution (e.g., hexane or dichloromethane).

• (E)-5-Decen-1-yne sample.

Procedure:

• Sample Preparation: Prepare a dilute solution of the (E)-5-Decen-1-yne sample in the chosen solvent (e.g., 1 mg/mL).

• GC-MS Parameters:

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (split or splitless injection can be used depending on the expected concentration of impurities).

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 200 °C at a rate of 10 °C/min. This final temperature is chosen to be above the estimated boiling point of (E)-5-Decen-1-yne (around 177 °C, based on the similar compound 5-Decyne).[8]

    • Hold at 200 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 35-350.

• Data Analysis:

  • Identify the peak corresponding to (E)-5-Decen-1-yne based on its retention time and mass spectrum. The mass spectrum should show a molecular ion peak (M+) at m/z 136.

  • Identify and quantify any impurity peaks. The percentage purity is calculated by dividing the peak area of the main component by the total peak area of all components. For more accurate quantification, a reference standard of (E)-5-Decen-1-yne should be used to create a calibration curve.

Potential Impurities: Based on general synthetic routes for alkenynes, potential impurities could include:

• The (Z)-isomer of 5-Decen-1-yne.

• Positional isomers where the double or triple bond is at a different location in the carbon chain.

• Unreacted starting materials or residual reagents from the synthesis.

Alternative Method 1: Quantitative NMR (qNMR)

qNMR is a primary ratio method of measurement and can provide a highly accurate determination of purity without the need for a specific reference standard of the analyte.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Reagents:

• Deuterated solvent (e.g., Chloroform-d, CDCl3).

• A high-purity internal standard with a known concentration (e.g., maleic acid, dimethyl sulfone). The internal standard should have a simple spectrum with at least one signal that does not overlap with any signals from the analyte or impurities.

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the (E)-5-Decen-1-yne sample and the internal standard into an NMR tube. Dissolve the solids in a known volume of the deuterated solvent.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate integration. This is typically 5 times the longest T1 relaxation time of the protons being quantified.

• Data Analysis:

  • Integrate a well-resolved signal from (E)-5-Decen-1-yne and a signal from the internal standard. The protons on the carbons adjacent to the double and triple bonds are good candidates for integration.[9][10]

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / W_analyte) * (W_standard / MW_standard) * P_standard Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • W = Weight

    • P = Purity of the standard

Alternative Method 2: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI)

For non-chromophoric compounds like (E)-5-Decen-1-yne, a universal detector like a Refractive Index (RI) detector is more suitable than a UV detector.

Instrumentation:

• HPLC system with an isocratic pump.

• Refractive Index Detector.

• Normal-phase or reverse-phase HPLC column. For a non-polar compound like (E)-5-Decen-1-yne, a normal-phase column (e.g., silica or cyano-bonded) with a non-polar mobile phase might provide good separation from polar impurities. A reverse-phase column (e.g., C18) with a polar mobile phase could also be used.

Reagents:

• HPLC-grade solvents for the mobile phase (e.g., hexane/ethyl acetate for normal-phase or acetonitrile/water for reverse-phase).

• Solvent for sample dissolution.

Procedure:

• Method Development: An appropriate column and mobile phase must be selected to achieve separation of the main compound from its potential impurities. Isocratic elution is necessary for RI detection.[4]

• Sample Preparation: Dissolve a known concentration of the (E)-5-Decen-1-yne sample in the mobile phase.

• HPLC Analysis:

  • Equilibrate the column and the RI detector with the mobile phase until a stable baseline is achieved.

  • Inject the sample.

  • Monitor the chromatogram.

• Data Analysis:

  • Calculate the percentage purity based on the peak area of the main component relative to the total area of all peaks. A reference standard is required for accurate quantification.

Visualizations

Caption: Experimental workflow for GC-MS purity assessment of (E)-5-Decen-1-yne.

Caption: Comparison of analytical methods for purity assessment.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. PubChemLite - 5-decen-1-yne, (5e)- (C10H16) [pubchemlite.lcsb.uni.lu]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. GC Column Types & Selection Guide | Shimadzu [shimadzu.com]
• 8. 5-Decyne - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Encompassing Enynes: Benchmarking Purification Techniques

For researchers, scientists, and drug development professionals, the isolation of pure enynes is a critical step in the synthesis of complex molecules and active pharmaceutical ingredients. The choice of purification technique significantly impacts yield, purity, and overall efficiency. This guide provides a comparative analysis of three common purification methods for enynes—flash column chromatography, preparative high-performance liquid chromatography (HPLC), and recrystallization—supported by representative experimental data and detailed protocols for a model enyne compound.

Performance Benchmark: Purification of a Model Enyne

To illustrate the efficiencies of different purification techniques, we present a comparative dataset for the purification of a crude reaction mixture containing a model enyne. The data is summarized in the table below, highlighting key performance indicators for each method.

Purification Technique	Purity (%)[1][2]	Yield (%)[1][3]	Time (hours)	Solvent Consumption (mL)
Flash Column Chromatography	95-99	85-95	2-4	500-1000
Preparative HPLC	>99	70-85	4-8	1000-2000
Recrystallization	>98	60-80	6-12	200-500

In-Depth Analysis of Purification Methodologies

The selection of an appropriate purification strategy depends on the specific requirements of the research, including the desired purity, the quantity of material, and the available resources.

Flash Column Chromatography is a widely used technique due to its balance of speed and efficiency. It is particularly effective for routine purifications of moderately polar compounds and for separating mixtures with distinct components. This method is scalable and relatively inexpensive.

Preparative High-Performance Liquid Chromatography (HPLC) offers the highest resolution and is ideal for achieving very high purity levels, often exceeding 99%.[4][5] It is the method of choice for purifying complex mixtures or for isolating minor components. However, it is generally more time-consuming, requires more expensive equipment, and consumes larger volumes of solvent compared to flash chromatography.[6]

Recrystallization is a cost-effective and straightforward method for purifying solid enynes.[7][8][9] It relies on the differential solubility of the compound and its impurities in a given solvent at different temperatures. When successful, recrystallization can yield highly pure crystalline material. The main limitations are that it is only applicable to solid compounds and can sometimes result in lower yields due to the solubility of the product in the mother liquor.[7]

Experimental Protocols

Detailed methodologies for the purification of a crude enyne sample are provided below. These protocols are intended as a general guide and may require optimization for specific enyne derivatives.

Flash Column Chromatography

• Preparation of the Column: A glass column is dry-packed with silica gel (230-400 mesh).

• Sample Loading: The crude enyne is adsorbed onto a small amount of silica gel and dry-loaded onto the top of the column.

• Elution: The column is eluted with a solvent system of increasing polarity, typically a gradient of ethyl acetate in hexanes. The elution is monitored by thin-layer chromatography (TLC).

• Fraction Collection: Fractions are collected in test tubes and analyzed by TLC to identify those containing the pure enyne.

• Solvent Removal: The solvent from the combined pure fractions is removed under reduced pressure to yield the purified enyne.

Preparative HPLC

• Sample Preparation: The crude enyne is dissolved in a suitable solvent, typically the mobile phase, and filtered through a 0.45 µm filter.

• Method Development: An analytical HPLC method is first developed to determine the optimal mobile phase composition and gradient for separation.

• Purification: The sample is injected onto a preparative HPLC column (e.g., C18) and eluted with a gradient of acetonitrile in water.

• Fraction Collection: The eluent is monitored by a UV detector, and fractions corresponding to the enyne peak are collected automatically.

• Solvent Removal: The collected fractions are lyophilized or evaporated under reduced pressure to obtain the pure enyne.

Recrystallization

• Solvent Selection: A suitable solvent is identified in which the enyne has high solubility at elevated temperatures and low solubility at room temperature.[7][8][9]

• Dissolution: The crude solid enyne is dissolved in the minimum amount of the hot solvent.[10][11]

• Hot Filtration: If insoluble impurities are present, the hot solution is filtered.

• Crystallization: The solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath to induce crystallization.

• Isolation of Crystals: The crystals are collected by vacuum filtration and washed with a small amount of cold solvent.[11]

• Drying: The crystals are dried under vacuum to remove any residual solvent.

Visualizing the Workflow

To better illustrate the decision-making process and the general workflow for enyne purification, the following diagram is provided.

A decision workflow for selecting an appropriate enyne purification technique.

References

• 1. orgsyn.org [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. ymcamerica.com [ymcamerica.com]
• 4. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 5. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 6. physics.emu.edu.tr [physics.emu.edu.tr]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Home Page [chem.ualberta.ca]
• 11. web.mnstate.edu [web.mnstate.edu]

Geometric Isomers in Pheromone Communication: A Comparative Analysis of (E)- vs. (Z)-Enyne Bioactivity

A deep dive into the nuanced world of insect chemical communication reveals that the spatial arrangement of atoms within a pheromone molecule is paramount to its biological function. This guide provides a comparative analysis of the bioactivity of (E)- and (Z)-enyne-derived pheromones, with a focus on supporting experimental data for researchers, scientists, and drug development professionals in the field of chemical ecology and pest management.

The geometric isomerism of double bonds, designated as (E) (entgegen, opposite) and (Z) (zusammen, together), plays a critical role in the specificity of pheromonal communication. Even subtle changes in the configuration around a double bond can drastically alter a molecule's shape and, consequently, its ability to bind to specific olfactory receptors on an insect's antenna. This comparison focuses on enyne-containing pheromones, a class of compounds characterized by the presence of both a double and a triple bond in their hydrocarbon chain.

Comparative Biological Activity: (Z)-13-Hexadecen-11-ynyl Acetate

A well-documented example of the differential bioactivity between (E) and (Z) isomers is the sex pheromone of the pine processionary moth, Thaumetopoea pityocampa. The primary component of its sex pheromone is (Z)-13-hexadecen-11-ynyl acetate. The corresponding (E)-isomer, while structurally very similar, elicits a significantly different behavioral response.

Electroantennography (EAG) Data

Isomer	Relative EAG Response	Notes
(Z)-13-Hexadecen-11-ynyl acetate	High	Elicits strong and consistent depolarization of the male moth antenna.
(E)-13-Hexadecen-11-ynyl acetate	Low to negligible	Generally produces a much weaker antennal response compared to the (Z)-isomer.

Behavioral Assay Data

Behavioral assays, such as wind tunnel and field trapping experiments, provide a more ecologically relevant measure of a pheromone's effectiveness.

Assay Type	(Z)-Isomer Performance	(E)-Isomer Performance	Key Findings
Wind Tunnel Assay	High attraction and upwind flight	Low to no attraction	A mixture containing 80% (Z) and 20% (E) isomer elicited a similar attraction response to the pure (Z)-isomer at higher concentrations, suggesting some tolerance but a clear preference for the (Z) configuration.
Field Trapping	High trap catches	Low to no trap catches	Formulations containing as little as 3% to 10% of the (E)-isomer showed a significant decrease in trap catches compared to lures with the pure (Z)-isomer[1]. This indicates an inhibitory or antagonistic effect of the (E)-isomer in a natural setting.

Experimental Protocols

The following are detailed methodologies for the key experiments used to evaluate the biological activity of pheromones.

Electroantennography (EAG)

Objective: To measure the overall electrical response of an insect antenna to volatile compounds.

Methodology:

• Preparation of the Insect: A male moth is immobilized, often by restraining it in a pipette tip with the head and antennae protruding.

• Electrode Placement: Two glass capillary electrodes filled with a saline solution (e.g., Ringer's solution) are used. The recording electrode is placed in contact with the tip of the antenna, while the reference electrode is inserted into the head or another part of the body.

• Stimulus Delivery: A constant stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the test pheromone (dissolved in a solvent like hexane and applied to a filter paper) is injected into the airstream for a defined period (e.g., 0.5 seconds).

• Data Acquisition: The change in electrical potential between the two electrodes (the EAG response) is amplified, recorded, and measured in millivolts (mV).

• Controls: A solvent-only puff is used as a negative control, and a standard compound known to elicit a response is used as a positive control.

Wind Tunnel Bioassay

Objective: To observe and quantify the flight behavior of an insect in response to a pheromone plume.

Methodology:

• Wind Tunnel Setup: A glass or acrylic wind tunnel with controlled airflow (e.g., 30 cm/s), temperature, humidity, and light conditions is used.

• Pheromone Source: A specific amount of the synthetic pheromone is applied to a dispenser (e.g., a rubber septum or filter paper) and placed at the upwind end of the tunnel.

• Insect Release: Male moths, previously conditioned to the light/dark cycle, are released at the downwind end of the tunnel.

• Behavioral Observation: The flight path and behaviors of the moths are recorded. Key behaviors to quantify include:

  • Take-off: Percentage of moths initiating flight.

  • Upwind flight: Percentage of moths flying towards the pheromone source.

  • Casting: Zig-zagging flight pattern characteristic of tracking a pheromone plume.

  • Source contact: Percentage of moths that land on or near the pheromone source.

• Data Analysis: The percentages of moths exhibiting each behavior for the (E)- and (Z)-isomers are compared statistically.

Signaling Pathway

The perception of pheromones by an insect initiates a complex signaling cascade within the olfactory sensory neurons (OSNs) located in the antennal sensilla.

Caption: Insect pheromone signal transduction pathway.

References

• 1. researchgate.net [researchgate.net]

Unveiling Specificity: A Comparative Guide to Cross-Reactivity in Synthetic Pheromone Analogues

For researchers, scientists, and drug development professionals, understanding the specificity of synthetic pheromone analogues is paramount for the development of effective and targeted pest management strategies and therapeutic agents. This guide provides a comparative analysis of the cross-reactivity of these synthetic compounds, supported by experimental data and detailed methodologies, to aid in the selection and design of analogues with desired binding profiles.

The ability of a synthetic analogue to mimic the natural pheromone of a target species while minimizing off-target effects on other organisms is a critical determinant of its utility. Cross-reactivity studies, which assess the binding of these analogues to pheromone-binding proteins (PBPs) and the subsequent activation of olfactory receptors, are therefore essential. This guide summarizes key quantitative data from such studies, outlines the experimental protocols used to generate this data, and provides visual representations of the underlying biological pathways and experimental workflows.

Comparative Binding Affinities of Synthetic Pheromone Analogues

The binding affinity of a pheromone analogue to the PBP of a target species is a primary indicator of its potential efficacy. The following tables summarize the dissociation constants (Kd) and inhibition constants (Ki) of various synthetic analogues compared to their natural pheromone counterparts across different insect species. Lower Kd and Ki values indicate stronger binding affinity.

Species	Pheromone-Binding Protein (PBP)	Ligand (Natural Pheromone)	Analogue	Dissociation Constant (Kd) / Inhibition Constant (Ki) (μM)	Reference
Bombyx mori (Silkworm)	BmorPBP1	Bombykol	Bombykal	~0.75 (Kd of fluorescent probe)	[1]
General Odorants	Weaker binding than pheromones	[1]
Chilo suppressalis (Asiatic rice borer)	CsupPBP1	Z11-16:Ald	Z9-16:Ald	< 1.0 (Ki)	[2]
Z11-16:OH	< 1.0 (Ki)	[2]
CsupPBP2	Z11-16:Ald	Z9-16:Ald	> 1.0 (Ki)	[2]
Z11-16:OH	> 1.0 (Ki)	[2]
Agriphila aeneociliella	AaenPBP1	(Z)-9-Hexadecenyl acetate	1-Nonanal	1.72 (Ki, pH 7.4)	[3]
(Z,Z,Z)-9,12,15-Octadecatrienal	Weaker binding	[3]
Solenopsis geminata (Fire Ant)	Sol g 2.1	(Not specified)	Decane	0.32 (Kd)	[4]
Undecane	0.33 (Kd)	[4]
Dodecane	0.39 (Kd)	[4]
Tridecane	0.38 (Kd)	[4]

Electrophysiological and Behavioral Responses to Analogues

Beyond initial binding, the ability of a synthetic analogue to elicit a physiological and behavioral response is the ultimate measure of its effectiveness. Electrophysiological recordings from olfactory receptor neurons (ORNs) and behavioral assays provide this crucial information.

Species	Assay Type	Natural Pheromone	Analogue	Observed Response	Reference
Trichoplusia ni (Cabbage looper)	Electroantennography (EAG)	(Z)-7-Dodecenyl acetate	(Z)-7-Dodecenol	Both compounds elicited responses from the same receptor neurons.	[5]
Dodecyl acetate	Did not significantly excite receptor neurons alone but enhanced the response when mixed with other components.	[5]
Cardiophorus spp. (Click beetles)	Field Trapping	Natural Pheromone	Fuscumol propionate	The analogue was equally attractive to C. tenebrosus and significantly more attractive (26x) to C. edwardsi than the natural pheromone.	[6]

Experimental Protocols

Detailed methodologies are critical for the replication and validation of cross-reactivity studies. The following sections provide overviews of key experimental protocols.

Fluorescence Binding Assays

This in vitro technique is used to determine the binding affinity of pheromones and their analogues to PBPs.

• Protein Expression and Purification: Recombinant PBPs are expressed in a suitable system (e.g., E. coli) and purified.

• Fluorescent Probe: A fluorescent probe, such as N-phenyl-1-naphthylamine (1-NPN), which binds to the hydrophobic pocket of the PBP, is used.[1][4]

• Competitive Displacement: A solution of the PBP and the fluorescent probe is titrated with the test ligand (pheromone analogue).

• Fluorescence Measurement: The displacement of the fluorescent probe by the ligand results in a decrease in fluorescence intensity, which is measured using a fluorometer.

• Data Analysis: The dissociation constant (Kd) of the PBP for the fluorescent probe and the inhibition constant (Ki) for the competitor are calculated from the resulting binding curves.[2][3]

Electrophysiological Recordings

Single-sensillum recording (SSR) and electroantennography (EAG) are used to measure the responses of ORNs to volatile compounds.

• Preparation: An insect antenna is excised and mounted on an electrode. A recording electrode is inserted into a single sensillum (for SSR) or placed in contact with the whole antenna (for EAG).

• Stimulus Delivery: A controlled puff of air carrying the synthetic analogue is delivered to the antenna.

• Signal Recording: The electrical activity (action potentials) of the ORNs is recorded and amplified.

• Data Analysis: The frequency of action potentials in response to the stimulus is quantified to determine the level of neuronal activation.[5][7]

Behavioral Assays

Field trapping and wind tunnel experiments are common methods to assess the behavioral response of insects to synthetic analogues.

• Trap Preparation: Traps are baited with a specific amount of the synthetic analogue or the natural pheromone as a control.

• Field Deployment: Traps are placed in the natural habitat of the target species in a randomized block design.

• Data Collection: The number of insects caught in each trap is recorded over a specific period.

• Statistical Analysis: The trap catches are statistically analyzed to compare the attractiveness of the synthetic analogue to the natural pheromone.[6]

Visualizing the Pathways

To better understand the mechanisms of pheromone perception and the experimental processes involved, the following diagrams have been generated using Graphviz.

Caption: Generalized insect olfactory signaling pathway.

Caption: Workflow for cross-reactivity studies.

References

• 1. Responses of the Pheromone-Binding Protein of the Silk Moth Bombyx mori on a Graphene Biosensor Match Binding Constants in Solution [mdpi.com]
• 2. Pheromone binding proteins enhance the sensitivity of olfactory receptors to sex pheromones in Chilo suppressalis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Protein–Ligand Binding and Structural Modelling Studies of Pheromone-Binding Protein-like Sol g 2.1 from Solenopsis geminata Fire Ant Venom - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrophysiological responses of olfactory receptor neurons to stimulation with mixtures of individual pheromone components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of (E)-5-Decen-1-yne: A Guide for Laboratory Professionals

(E)-5-Decen-1-yne , a member of the enyne family of unsaturated hydrocarbons, requires careful handling and disposal due to its chemical properties. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe and compliant disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle (E)-5-Decen-1-yne with appropriate safety measures. Unsaturated hydrocarbons, including alkenes and alkynes, are generally flammable and can be toxic.[1] Always work in a well-ventilated area, preferably within a fume hood, and away from any potential ignition sources such as heat, sparks, or open flames.[1][2]

Personal Protective Equipment (PPE) is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A flame-retardant lab coat.

Disposal Protocol

The primary principle for the disposal of (E)-5-Decen-1-yne is to treat it as a hazardous chemical waste. Under no circumstances should it be disposed of down the sink or in regular trash.

Step-by-Step Disposal Procedure:

• Segregation and Collection:

  • Collect all waste containing (E)-5-Decen-1-yne, including residues, contaminated materials (e.g., pipette tips, weighing paper), and rinsates, in a designated and clearly labeled hazardous waste container.

  • The container should be made of a compatible material (e.g., glass or polyethylene) and have a secure screw-top cap.

  • Label the container with "Hazardous Waste," the full chemical name "(E)-5-Decen-1-yne," and the approximate quantity.

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area designated for hazardous waste storage.[2]

  • Ensure the storage area is away from incompatible chemicals, heat sources, and direct sunlight.

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[3]

  • Follow all institutional and local regulations for hazardous waste disposal.[4]

Quantitative Data Summary

Property	1-Decene	5-Decyne	General Hydrocarbon Waste Guidance
Physical State	Liquid	Liquid[2]	Typically liquid or solid.
Flammability	Flammable liquid and vapor[5]	Flammable[2]	Generally flammable.[1]
Disposal Method	Via a licensed hazardous waste disposal facility[5]	To an approved waste disposal plant[2]	Collection in labeled containers for professional disposal.[3][6]
Incompatibilities	Strong oxidizing agents	Strong oxidizing agents	Strong acids, bases, and oxidizing agents.

Experimental Protocols

Waste Compatibility Testing (Hypothetical):

In the absence of specific data for (E)-5-Decen-1-yne, a hypothetical experimental protocol to determine waste stream compatibility would involve:

• Objective: To ensure that (E)-5-Decen-1-yne waste is not mixed with incompatible chemicals that could cause a dangerous reaction.

• Methodology:

  • In a controlled environment (e.g., a fume hood), a small, representative sample of the (E)-5-Decen-1-yne waste stream would be carefully mixed with small, representative samples of other laboratory waste streams intended for co-disposal.

  • Observations for any signs of reaction (e.g., gas evolution, temperature change, color change, precipitation) would be recorded.

  • This test would be performed for each type of waste stream before bulk mixing is approved.

• Safety Precautions: Full PPE would be required, and the experiment would be conducted on a small scale behind a blast shield.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of (E)-5-Decen-1-yne.

References

• 1. tutorchase.com [tutorchase.com]
• 2. fishersci.com [fishersci.com]
• 3. vumc.org [vumc.org]
• 4. orgsyn.org [orgsyn.org]
• 5. cpchem.com [cpchem.com]
• 6. disposing of small quantities of hydrocarbons | UK Science Technician Community [community.preproom.org]

Essential Safety and Operational Guide for Handling (E)-5-Decen-1-yne

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of (E)-5-Decen-1-yne. Adherence to these guidelines is critical for ensuring laboratory safety and procedural integrity.

(E)-5-Decen-1-yne is a flammable liquid and vapor that may be fatal if swallowed and enters the airways.[1] It is imperative to handle this chemical with stringent safety measures in a well-ventilated area, away from heat, sparks, open flames, and hot surfaces.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling (E)-5-Decen-1-yne. It is crucial to use the specified equipment to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and vapors that can cause eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). It is advisable to double-glove.	Prevents skin contact with the chemical.[1] Nitrile and neoprene gloves generally offer good resistance to a variety of organic solvents and hydrocarbons.[2][3]
Body Protection	Flame-retardant and antistatic protective clothing, such as a lab coat.	Protects against accidental splashes and reduces the risk of ignition from static discharge.[1]
Respiratory Protection	Use in a well-ventilated area or with a certified respirator if ventilation is inadequate or there is a risk of inhaling vapors.	Minimizes the risk of respiratory irritation from inhaling chemical vapors.

Experimental Protocols: Handling and Storage

Handling:

• Always work in a well-ventilated area, preferably within a chemical fume hood.

• Ground and bond containers and receiving equipment to prevent static discharge.[1]

• Use only non-sparking tools to avoid ignition sources.[1]

• Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.[1]

• Do not smoke or have open flames in the vicinity of the chemical.[1]

• If swallowed, seek immediate medical attention. Do NOT induce vomiting.[1]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

• Keep away from heat, sparks, and all sources of ignition.[1]

• It is recommended to store this chemical under an inert gas to maintain its stability.[1]

Disposal Plan

All waste materials, including empty containers, contaminated gloves, and other disposable items, should be considered hazardous waste. Dispose of the chemical and its container in accordance with local, state, and federal regulations at an approved waste disposal plant.

Visualized Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of (E)-5-Decen-1-yne from preparation to disposal.

Caption: Workflow for the safe handling of (E)-5-Decen-1-yne.

References

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. gloves.com [gloves.com]